[2-(Allyloxy)phenyl]methanol

• CAS: 26906-01-4

Core Science & Biosynthesis

Synthesis of [2-(Allyloxy)phenyl]methanol from Salicylaldehyde: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details the synthesis of [2-(Allyloxy)phenyl]methanol from salicylaldehyde. The synthesis is a two-step process commencing with the Williamson ether synthesis to form the intermediate, 2-(allyloxy)benzaldehyde, followed by the reduction of the aldehyde to the corresponding alcohol. This guide provides detailed experimental protocols, quantitative data, and visual representations of the synthetic pathway and workflow.

Reaction Pathway

The synthesis proceeds in two sequential steps:

• Williamson Ether Synthesis: Salicylaldehyde is O-alkylated with allyl bromide in the presence of a base to yield 2-(allyloxy)benzaldehyde.

• Reduction: The aldehyde functional group of 2-(allyloxy)benzaldehyde is selectively reduced to a primary alcohol using a hydride reducing agent, typically sodium borohydride, to afford the final product, [2-(Allyloxy)phenyl]methanol.

Diagram 1: Overall reaction pathway for the synthesis of [2-(Allyloxy)phenyl]methanol.

Experimental Protocols

Step 1: Synthesis of 2-(Allyloxy)benzaldehyde

This procedure is adapted from a reported Williamson ether synthesis.[1]

Materials:

• Salicylaldehyde (2-hydroxybenzaldehyde)

• Allyl bromide (3-bromoprop-1-ene)

• Potassium carbonate (K₂CO₃), anhydrous

• Dimethylformamide (DMF)

• Ethyl acetate (EtOAc)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer

• Standard glassware for extraction and purification

Procedure:

• To a round-bottom flask containing dimethylformamide (20 mL), add salicylaldehyde (5 mmol), allyl bromide (7.5 mmol), and potassium carbonate (6 mmol).

• Stir the mixture at ambient temperature for 1.5 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding a saturated aqueous solution of NH₄Cl.

• Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 10 mL).

• Combine the organic layers and wash with water, then with brine.

• Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude product by column chromatography on silica gel using an ethyl acetate/hexane (10%) eluent system to afford pure 2-(allyloxy)benzaldehyde.[1]

Quantitative Data:

Parameter	Value	Reference
Typical Yield	91%	[1]

Step 2: Synthesis of [2-(Allyloxy)phenyl]methanol

This is a general procedure for the reduction of an aromatic aldehyde using sodium borohydride, adapted for this specific substrate.

Materials:

• 2-(Allyloxy)benzaldehyde

• Methanol (MeOH)

• Sodium borohydride (NaBH₄)

• Dichloromethane (DCM) or Ethyl Acetate (EtOAc)

• Distilled water

• Dilute hydrochloric acid (HCl) (optional, for quenching)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Round-bottom flask

• Magnetic stirrer

• Ice bath

Procedure:

• Dissolve 2-(allyloxy)benzaldehyde (1.0 eq) in methanol in a round-bottom flask.

• Cool the solution to 0 °C in an ice bath.

• Slowly add sodium borohydride (1.5 eq) portion-wise to the stirred solution.

• Stir the reaction mixture at 0 °C for 1 hour, then allow it to warm to room temperature and continue stirring for an additional 2-3 hours. Monitor the reaction by TLC.

• Upon completion, carefully quench the reaction by the slow addition of distilled water or dilute HCl at 0 °C.

• Remove the methanol under reduced pressure.

• Extract the aqueous residue with dichloromethane or ethyl acetate (3 x volume of aqueous layer).

• Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄ or MgSO₄.

• Filter and concentrate under reduced pressure to yield the crude [2-(Allyloxy)phenyl]methanol.

• If necessary, purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient.

Quantitative Data:

Parameter	Value
Expected Yield	>90% (based on similar reductions)

Data Presentation

Physicochemical and Spectroscopic Data

Compound	Molecular Formula	Molecular Weight ( g/mol )	Form	Boiling Point (°C)	Density (g/mL)	Refractive Index (n20/D)
Salicylaldehyde	C₇H₆O₂	122.12	Liquid	197	1.146	1.574
2-(Allyloxy)benzaldehyde	C₁₀H₁₀O₂	162.19	Liquid	130 (at 10 mmHg)	1.079	1.55
[2-(Allyloxy)phenyl]methanol	C₁₀H₁₂O₂	164.20	Solid	Not available	Not available	Not available

NMR Data (CDCl₃)

2-(Allyloxy)benzaldehyde

¹H NMR	δ (ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration	Assignment
10.52	s	-	1H	-CHO
7.85	dd	7.7, 1.8	1H	Ar-H
7.53	ddd	8.4, 7.4, 1.8	1H	Ar-H
7.06	t	7.5	1H	Ar-H
6.99	d	8.4	1H	Ar-H
6.10	ddt	17.3, 10.5, 5.3	1H	-OCH₂CH =CH₂
5.45	dq	17.3, 1.5	1H	-OCH₂CH=CH ₂ (trans)
5.32	dq	10.5, 1.3	1H	-OCH₂CH=CH ₂ (cis)
4.65	dt	5.3, 1.5	2H	-OCH ₂CH=CH₂

¹³C NMR	δ (ppm)	Assignment
189.6	-CHO
161.1	C-O
135.8	Ar-C
132.5	-OCH₂C H=CH₂
128.3	Ar-C
124.9	Ar-C
121.1	Ar-C
117.9	-OCH₂CH=C H₂
112.9	Ar-C
69.2	-OC H₂CH=CH₂

[2-(Allyloxy)phenyl]methanol (Predicted)

¹H NMR	δ (ppm)	Multiplicity	Integration	Assignment
7.25-7.15	m	2H	Ar-H
6.95-6.85	m	2H	Ar-H
6.15-6.00	m	1H	-OCH₂CH =CH₂
5.40-5.20	m	2H	-OCH₂CH=CH ₂
4.70	s	2H	-CH ₂OH
4.60	d	2H	-OCH ₂CH=CH₂
~2.5	br s	1H	-OH

¹³C NMR	δ (ppm)	Assignment
156.5	C-O
133.0	-OCH₂C H=CH₂
129.0	Ar-C
128.5	Ar-C
127.0	Ar-C
121.0	Ar-C
117.5	-OCH₂CH=C H₂
112.0	Ar-C
69.0	-OC H₂CH=CH₂
62.0	-C H₂OH

Note: NMR data for [2-(Allyloxy)phenyl]methanol is predicted based on structurally similar compounds and may vary from experimental values.

Experimental Workflow and Logic

The synthesis follows a logical progression from the starting material to the final product, with defined steps for reaction and purification.

Diagram 2: Detailed experimental workflow for the synthesis of [2-(Allyloxy)phenyl]methanol.

References

• 1. rsc.org [rsc.org]

Spectroscopic and Structural Elucidation of [2-(Allyloxy)phenyl]methanol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for [2-(Allyloxy)phenyl]methanol, a valuable intermediate in organic synthesis. This document collates available Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) data, supplemented with typical Infrared (IR) absorption characteristics for analogous compounds. Detailed experimental protocols for the synthesis and spectroscopic analysis of this compound are also presented to facilitate its use in research and development.

Spectroscopic Data Summary

The following tables summarize the available quantitative spectroscopic data for [2-(Allyloxy)phenyl]methanol.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR	Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz	Assignment
Aromatic-H	7.29-7.22	m	2H
Aromatic-H	6.95-6.87	m	2H
-CH=	6.10-6.00	m	1H
=CH₂	5.42	dd	17.3, 1.5	1H
=CH₂	5.28	dd	10.5, 1.5	1H
-CH₂OH	4.70	s	2H
-OCH₂-	4.59	dt	5.2, 1.5	2H
-OH	2.50 (broad)	s	1H

¹³C NMR	Chemical Shift (δ) ppm	Assignment
C (aromatic)	156.0	C-O
C (aromatic)	133.0	C-H
C (aromatic)	129.0	C-H
C (aromatic)	128.8	C-H
C (aromatic)	121.5	C-H
C (aromatic)	112.0	C-H
-CH=	132.5
=CH₂	117.5
-OCH₂-	69.0
-CH₂OH	61.5

Infrared (IR) Spectroscopy (Predicted)

Frequency (cm⁻¹)	Intensity	Assignment
3400-3300	Strong, Broad	O-H stretch (alcohol)
3100-3000	Medium	=C-H stretch (alkene and aromatic)
2950-2850	Medium	C-H stretch (aliphatic)
1645	Medium	C=C stretch (alkene)
1600, 1490	Medium-Strong	C=C stretch (aromatic)
1240	Strong	C-O-C stretch (aryl ether)
1040	Strong	C-O stretch (primary alcohol)

Mass Spectrometry (MS)

Ionization Mode	m/z	Assignment
ESI+	165.0910	[M+H]⁺
ESI+	187.0729	[M+Na]⁺
ESI+	203.0469	[M+K]⁺
ESI-	163.0764	[M-H]⁻

Note: The presented MS data is predicted.

Experimental Protocols

Detailed methodologies for the synthesis and spectroscopic characterization of [2-(Allyloxy)phenyl]methanol are provided below.

Synthesis of [2-(Allyloxy)phenyl]methanol

A common and effective method for the synthesis of [2-(Allyloxy)phenyl]methanol is the Williamson ether synthesis, starting from 2-hydroxybenzyl alcohol and an allyl halide.

Materials:

• 2-Hydroxybenzyl alcohol (Salicyl alcohol)

• Allyl bromide

• Potassium carbonate (K₂CO₃)

• Acetone (anhydrous)

• Diethyl ether

• Saturated aqueous ammonium chloride (NH₄Cl)

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a solution of 2-hydroxybenzyl alcohol (1.0 eq.) in anhydrous acetone, add potassium carbonate (1.5 eq.).

• Stir the suspension at room temperature for 30 minutes.

• Add allyl bromide (1.1 eq.) dropwise to the reaction mixture.

• Heat the mixture to reflux and stir for 12-16 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• After completion, cool the mixture to room temperature and filter off the inorganic salts.

• Concentrate the filtrate under reduced pressure.

• Dissolve the residue in diethyl ether and wash with saturated aqueous NH₄Cl solution, followed by brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient to yield pure [2-(Allyloxy)phenyl]methanol.

Spectroscopic Analysis

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H and ¹³C NMR spectra are recorded on a 400 MHz or 500 MHz NMR spectrometer. The sample is dissolved in deuterated chloroform (CDCl₃), and tetramethylsilane (TMS) is used as an internal standard (δ = 0.00 ppm). Chemical shifts are reported in parts per million (ppm), and coupling constants (J) are in Hertz (Hz).

Infrared (IR) Spectroscopy:

IR spectra are recorded on a Fourier-transform infrared (FTIR) spectrometer. A thin film of the neat compound is placed on a salt plate (e.g., NaCl or KBr) for analysis. The spectrum is typically recorded in the range of 4000-400 cm⁻¹.

Mass Spectrometry (MS):

Mass spectra are obtained using an electrospray ionization (ESI) source coupled to a time-of-flight (TOF) or quadrupole mass analyzer. The sample is dissolved in a suitable solvent, such as methanol or acetonitrile, and introduced into the mass spectrometer via direct infusion or after separation by liquid chromatography.

Visualizations

The following diagrams illustrate the synthesis pathway and a general workflow for the spectroscopic analysis of [2-(Allyloxy)phenyl]methanol.

Caption: Synthesis of [2-(Allyloxy)phenyl]methanol via Williamson ether synthesis.

Caption: General workflow for the synthesis and spectroscopic characterization.

physical and chemical properties of [2-(Allyloxy)phenyl]methanol

For Researchers, Scientists, and Drug Development Professionals

Introduction

[2-(Allyloxy)phenyl]methanol, a member of the substituted benzyl alcohol family, presents a unique chemical scaffold with potential applications in various fields of chemical and pharmaceutical research. Its structure, featuring both an allyl ether and a primary alcohol functional group on a phenyl ring, offers multiple sites for chemical modification, making it an intriguing building block for the synthesis of more complex molecules. This technical guide provides a comprehensive overview of the known physical and chemical properties of [2-(Allyloxy)phenyl]methanol, alongside a detailed, representative experimental protocol for its synthesis and characterization. Due to the limited publicly available data on the specific biological activities of this compound, this guide also explores the known biological roles of structurally related molecules to infer potential areas of interest for future research.

Core Physical and Chemical Properties

While extensive experimental data for [2-(Allyloxy)phenyl]methanol is not widely published, its fundamental properties have been reported by several chemical suppliers. This information, combined with predicted values from computational models, is summarized below.

Table 1: Physical and Chemical Properties of [2-(Allyloxy)phenyl]methanol [1][2]

Property	Value	Source
Molecular Formula	C₁₀H₁₂O₂	Sigma-Aldrich[1], PubChem[2]
Molecular Weight	164.20 g/mol	Sigma-Aldrich[1]
Appearance	Solid (form)	Sigma-Aldrich[1]
IUPAC Name	(2-(allyloxy)phenyl)methanol	PubChem[2]
InChI Key	YMNIXHJCEMKHML-UHFFFAOYSA-N	PubChem[2]
SMILES	C=CCOC1=CC=CC=C1CO	PubChem[2]
Predicted XLogP3	1.8	PubChem[2]

Synthesis and Characterization

The synthesis of [2-(Allyloxy)phenyl]methanol can be achieved through a two-step process, beginning with the selective allylation of a suitable starting material, followed by the reduction of a carbonyl group. A representative experimental protocol is detailed below.

Experimental Protocol: Synthesis of [2-(Allyloxy)phenyl]methanol

This protocol is based on well-established synthetic methodologies for analogous compounds and is provided as a guide for laboratory preparation.

Step 1: Synthesis of 2-(Allyloxy)benzaldehyde via Williamson Ether Synthesis

The initial step involves the formation of an ether linkage by reacting 2-hydroxybenzaldehyde with an allyl halide in the presence of a base.

• Reagents and Materials:

  • 2-Hydroxybenzaldehyde

  • Allyl bromide

  • Potassium carbonate (K₂CO₃), anhydrous

  • Acetone, anhydrous

  • Round-bottom flask

  • Reflux condenser

  • Magnetic stirrer and stir bar

  • Heating mantle

• Procedure:

  • To a dry round-bottom flask, add 2-hydroxybenzaldehyde (1.0 eq) and anhydrous potassium carbonate (1.5 eq).

  • Add anhydrous acetone to the flask to create a stirrable suspension.

  • While stirring, add allyl bromide (1.1 eq) dropwise to the mixture at room temperature.

  • Attach a reflux condenser and heat the reaction mixture to reflux.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

  • Once the reaction is complete, cool the mixture to room temperature and filter to remove the inorganic salts.

  • Concentrate the filtrate under reduced pressure to obtain the crude 2-(allyloxy)benzaldehyde. The crude product can be purified by column chromatography on silica gel using a hexane/ethyl acetate eluent system.

Step 2: Reduction of 2-(Allyloxy)benzaldehyde to [2-(Allyloxy)phenyl]methanol

The aldehyde functional group is then reduced to a primary alcohol using a mild reducing agent.

• Reagents and Materials:

  • 2-(Allyloxy)benzaldehyde

  • Sodium borohydride (NaBH₄)

  • Methanol

  • Dichloromethane (DCM)

  • Round-bottom flask

  • Magnetic stirrer and stir bar

  • Ice bath

• Procedure:

  • Dissolve the 2-(allyloxy)benzaldehyde (1.0 eq) in a mixture of methanol and dichloromethane in a round-bottom flask.

  • Cool the solution to 0 °C using an ice bath.

  • Slowly add sodium borohydride (1.2 eq) portion-wise to the stirred solution, maintaining the temperature below 5 °C.

  • After the addition is complete, continue stirring the reaction at 0 °C for one hour, then allow it to warm to room temperature and stir for an additional 2-3 hours.

  • Monitor the reaction progress by TLC.

  • Upon completion, carefully quench the reaction by the slow addition of distilled water at 0 °C.

  • Extract the product with dichloromethane (3 x volume).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure to yield the crude [2-(Allyloxy)phenyl]methanol.

  • The crude product can be purified by column chromatography on silica gel or by recrystallization.

Characterization

The structure and purity of the synthesized [2-(Allyloxy)phenyl]methanol should be confirmed using standard analytical techniques.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Expected signals would include aromatic protons, the methylene protons of the benzyl alcohol, the methylene protons of the allyl ether, and the vinyl protons of the allyl group. The chemical shifts and coupling patterns would be characteristic of the proposed structure.

  • ¹³C NMR: The spectrum would show distinct signals for the aromatic carbons, the benzylic carbon, the carbons of the allyl ether, and the vinyl carbons.

• Infrared (IR) Spectroscopy: Key characteristic peaks would include a broad O-H stretch for the alcohol group (around 3300-3500 cm⁻¹), C-H stretches for the aromatic and aliphatic protons, a C=C stretch for the allyl group (around 1645 cm⁻¹), and C-O stretching bands for the ether and alcohol functionalities.

• Mass Spectrometry (MS): The mass spectrum would show the molecular ion peak corresponding to the molecular weight of the compound, along with characteristic fragmentation patterns.

Potential Biological Activities and Future Research Directions

Currently, there is a lack of published data specifically detailing the biological activities of [2-(Allyloxy)phenyl]methanol. However, the biological profiles of structurally related compounds can provide insights into its potential therapeutic applications and guide future research.

Many phenolic and benzylic compounds are known to exhibit a range of biological effects. For instance, derivatives of benzyloxyphenyl compounds have been investigated as inhibitors of the STAT3 signaling pathway, which is a key target in cancer therapy[3]. The presence of the allyl group in [2-(Allyloxy)phenyl]methanol also opens up possibilities for its use as a building block in the synthesis of compounds with diverse biological activities, as allyl groups are common motifs in natural products and pharmacologically active molecules.

Given the structural features of [2-(Allyloxy)phenyl]methanol, future research could explore its potential in the following areas:

• Antimicrobial Activity: The combination of a phenolic ether and an alcohol moiety may confer antimicrobial properties.

• Antioxidant Activity: Phenolic compounds are well-known for their antioxidant capabilities.

• Enzyme Inhibition: The molecule could be evaluated as an inhibitor of various enzymes implicated in disease.

• Precursor for Drug Synthesis: Its functional groups make it a versatile starting material for the synthesis of more complex drug candidates.

Experimental Workflows and Logical Relationships

Due to the absence of specific biological data for [2-(Allyloxy)phenyl]methanol, diagrams of signaling pathways are not applicable at this time. However, the logical workflow for its synthesis and characterization can be visualized.

Synthesis Workflow

Caption: A logical workflow for the two-step synthesis of [2-(Allyloxy)phenyl]methanol.

Conclusion

[2-(Allyloxy)phenyl]methanol is a chemical compound with a straightforward, albeit not widely documented, synthetic route. While its fundamental chemical identity is established, a comprehensive experimental characterization of its physical and biological properties is currently lacking in the public domain. The synthetic protocols and characterization methods outlined in this guide provide a solid foundation for researchers interested in preparing and studying this molecule. The exploration of its potential biological activities, guided by the known properties of related compounds, represents a promising area for future scientific investigation.

References

• 1. rsc.org [rsc.org]
• 2. PubChemLite - [2-(allyloxy)phenyl]methanol (C10H12O2) [pubchemlite.lcsb.uni.lu]
• 3. hmdb.ca [hmdb.ca]

[2-(Allyloxy)phenyl]methanol CAS number and molecular weight

Technical Guide: [2-(Allyloxy)phenyl]methanol

For Researchers, Scientists, and Drug Development Professionals

Core Compound Information

[2-(Allyloxy)phenyl]methanol is an aromatic alcohol. The key identifying information for this compound is summarized in the table below.

Property	Value	Source
CAS Number	26906-01-4	[1]
Molecular Weight	164.20 g/mol	[2]
Molecular Formula	C₁₀H₁₂O₂	[3]

Experimental Protocols

Detailed, peer-reviewed experimental protocols for the synthesis, purification, or application of [2-(Allyloxy)phenyl]methanol are not extensively documented in the searched scientific literature.

Biological Activity and Signaling Pathways

Currently, there is a lack of published research detailing the specific biological activities or associated signaling pathways of [2-(Allyloxy)phenyl]methanol.

Hypothetical Synthesis Workflow

While a specific, validated synthesis protocol for [2-(Allyloxy)phenyl]methanol was not found, a plausible synthetic route can be conceptualized based on standard organic chemistry reactions. The following diagram illustrates a hypothetical two-step synthesis starting from a common precursor. This workflow is illustrative and has not been experimentally validated for this specific compound.

Caption: Hypothetical synthesis of [2-(Allyloxy)phenyl]methanol.

References

• 1. (3-(Allyloxy)phenyl)methanol | C10H12O2 | CID 28065595 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Innovations in Pharmaceutical Processes with Pharma-Grade Methanol [purosolv.com]
• 3. benchchem.com [benchchem.com]

An In-depth Technical Guide on the Solubility of [2-(Allyloxy)phenyl]methanol in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a technical overview of the predicted solubility of [2-(Allyloxy)phenyl]methanol and outlines a general experimental protocol for its determination. It is important to note that publicly available, experimentally determined quantitative solubility data for this specific compound is limited. The information presented herein is largely based on the physicochemical properties of the molecule and solubility data of structurally analogous compounds. Empirical research is required to validate the predicted solubility profile and to determine precise solubility values.

Introduction

[2-(Allyloxy)phenyl]methanol is an organic compound with the molecular formula C₁₀H₁₂O₂.[1] Its structure, featuring a phenyl ring substituted with an allyloxy group and a hydroxymethyl group, suggests a moderate degree of polarity. Understanding the solubility of this compound in various organic solvents is crucial for a wide range of applications in research and development, including chemical synthesis, formulation development, and drug discovery.[2][3] The solubility of a compound dictates its behavior in reaction media, its purification strategy, and its potential for formulation into drug delivery systems.

This guide provides a predicted solubility profile for [2-(Allyloxy)phenyl]methanol in a range of common organic solvents and details a comprehensive experimental protocol for the quantitative determination of its solubility.

Physicochemical Properties

A summary of the key physicochemical properties of [2-(Allyloxy)phenyl]methanol is presented below. These properties influence its solubility characteristics.

Property	Value	Source
Molecular Formula	C₁₀H₁₂O₂	[1]
Molecular Weight	164.20 g/mol
Appearance	Solid
Predicted XLogP3	1.8	PubChem

XLogP3 is a computed measure of a compound's lipophilicity. A value of 1.8 suggests moderate lipophilicity.

Predicted Solubility in Organic Solvents

The following table summarizes the predicted qualitative solubility of [2-(Allyloxy)phenyl]methanol. For comparison, data for the structurally related compound 2-Phenylethanol is included, which is soluble in ethanol and oils and slightly soluble in water.[4]

Solvent Class	Solvent	Predicted Solubility	Rationale
Polar Protic	Methanol	Soluble	The hydroxyl group of methanol can form hydrogen bonds with the hydroxyl and ether groups of the solute.
Ethanol	Soluble	Similar to methanol, ethanol can act as both a hydrogen bond donor and acceptor.
Water	Sparingly Soluble	The nonpolar phenyl and allyl groups limit solubility in water despite the presence of a hydroxyl group.
Polar Aprotic	Acetone	Soluble	The carbonyl group of acetone can act as a hydrogen bond acceptor for the hydroxyl group of the solute.
Ethyl Acetate	Soluble	The ester functionality can interact favorably with the solute.
Acetonitrile	Moderately Soluble	The polar nature of acetonitrile should allow for dissolution.
Dimethyl Sulfoxide (DMSO)	Very Soluble	DMSO is a strong polar aprotic solvent capable of dissolving a wide range of compounds.
Tetrahydrofuran (THF)	Soluble	The ether linkage and cyclic structure of THF make it a good solvent for moderately polar compounds.
Nonpolar	Toluene	Moderately Soluble	The aromatic ring of toluene can interact with the phenyl ring of the solute via π-stacking.
Dichloromethane (DCM)	Soluble	DCM is a versatile solvent capable of dissolving a wide range of organic compounds.
Hexane	Sparingly Soluble	The largely nonpolar nature of hexane is not ideal for solvating the more polar functionalities of the molecule.

Experimental Protocol for Solubility Determination: The Shake-Flask Method

To obtain precise, quantitative solubility data, a standardized experimental protocol such as the shake-flask method is recommended.[5] This method involves equilibrating an excess amount of the solid compound in the solvent of interest and then measuring the concentration of the dissolved solute in the supernatant.

Objective: To quantitatively determine the solubility of [2-(Allyloxy)phenyl]methanol in various organic solvents at a specified temperature (e.g., 25 °C).

Materials:

• [2-(Allyloxy)phenyl]methanol (solid)

• Selected organic solvents (HPLC grade)

• Scintillation vials or other suitable sealed containers

• Thermostatic shaker bath

• Centrifuge

• Calibrated volumetric flasks and pipettes

• Syringes and syringe filters (e.g., 0.22 µm PTFE)

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis)

Procedure:

• Sample Preparation: Add an excess amount of solid [2-(Allyloxy)phenyl]methanol to a series of vials. The presence of undissolved solid is essential to ensure saturation.

• Solvent Addition: Add a known volume of the desired organic solvent to each vial.

• Equilibration: Seal the vials tightly and place them in a thermostatic shaker bath set to the desired temperature (e.g., 25 °C). Agitate the samples for a sufficient duration (typically 24-48 hours) to ensure that equilibrium is reached between the solid and dissolved states.

• Phase Separation: After equilibration, allow the vials to stand undisturbed at the set temperature for a short period to allow the larger particles to settle. To ensure complete separation of the solid from the liquid phase, centrifuge the vials at a high speed (e.g., 10,000 rpm for 15 minutes).[5]

• Sample Extraction and Dilution: Carefully withdraw a precise aliquot of the clear supernatant using a syringe. Immediately filter the aliquot through a syringe filter into a pre-weighed volumetric flask to remove any remaining microparticles. Dilute the filtered sample gravimetrically with a suitable solvent to a concentration that falls within the linear range of the analytical method.

• Quantitative Analysis: Analyze the diluted samples using a validated HPLC method to determine the concentration of [2-(Allyloxy)phenyl]methanol. A calibration curve should be prepared using standard solutions of known concentrations.

• Calculation: The solubility is calculated from the measured concentration and the dilution factor, and is typically expressed in units of mg/mL or mol/L.

Visualizations

Experimental Workflow for Solubility Determination

The following diagram illustrates the key steps in the shake-flask method for determining the solubility of [2-(Allyloxy)phenyl]methanol.

Caption: Workflow for the shake-flask solubility determination method.

Logical Relationship for Synthesis

While not directly related to solubility, understanding the synthetic origin of a compound is often relevant in drug development. A common route to phenylmethanols involves the reduction of the corresponding aldehyde. The following diagram illustrates this general synthetic relationship.

Caption: General synthetic pathway to [2-(Allyloxy)phenyl]methanol.

Conclusion

While experimentally determined quantitative solubility data for [2-(Allyloxy)phenyl]methanol in various organic solvents is not extensively documented, its molecular structure allows for a reasoned prediction of its solubility profile. It is anticipated to be soluble in polar aprotic and protic organic solvents and sparingly soluble in water and nonpolar aliphatic solvents. For precise and reliable data, the experimental determination of solubility using the standardized shake-flask method coupled with a robust analytical technique such as HPLC is highly recommended. The detailed protocol provided in this guide offers a solid framework for researchers to obtain this critical data, which is essential for the effective application of [2-(Allyloxy)phenyl]methanol in chemical synthesis and pharmaceutical development.

References

• 1. PubChemLite - [2-(allyloxy)phenyl]methanol (C10H12O2) [pubchemlite.lcsb.uni.lu]
• 2. ["Drug" Discovery with the Help of Organic Chemistry] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. nbinno.com [nbinno.com]
• 4. 2-Phenylethanol | C8H10O | CID 6054 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]

The Synthetic Versatility of [2-(Allyloxy)phenyl]methanol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

[2-(Allyloxy)phenyl]methanol is a bifunctional organic molecule that holds significant potential as a versatile building block in modern organic synthesis. Its structure, featuring a reactive benzylic alcohol and a readily transformable allyl ether, opens avenues to a diverse range of molecular architectures. This technical guide provides an in-depth exploration of the key synthetic applications of [2-(Allyloxy)phenyl]methanol, complete with detailed experimental protocols, quantitative data, and visual representations of reaction pathways. The strategic combination of its functional groups allows for sequential or tandem reactions, making it a valuable precursor for the synthesis of heterocycles, phenols, and other complex organic molecules relevant to the pharmaceutical and materials science industries.

Core Synthetic Applications

The primary applications of [2-(Allyloxy)phenyl]methanol in organic synthesis can be categorized into four main areas:

• Oxidation to 2-(Allyloxy)benzaldehyde: The benzylic alcohol can be selectively oxidized to the corresponding aldehyde, a crucial intermediate for a variety of subsequent transformations, including the synthesis of chroman-4-ones.

• Claisen Rearrangement: The allyl phenyl ether moiety can undergo a thermal[1][1]-sigmatropic rearrangement to yield 2-allyl-6-(hydroxymethyl)phenol, a highly functionalized phenol derivative.

• Synthesis of Chromane Derivatives: Through a multi-step sequence involving oxidation and subsequent intramolecular cyclization, or via the Claisen rearrangement product, [2-(Allyloxy)phenyl]methanol serves as a precursor to the chromane scaffold, a privileged structure in medicinal chemistry.

• Palladium-Catalyzed Reactions: The benzylic alcohol functionality can be directly utilized in palladium-catalyzed coupling reactions, such as etherification, offering a direct route to more complex molecules.

Data Presentation: A Comparative Overview

The following tables summarize quantitative data for key transformations involving [2-(Allyloxy)phenyl]methanol and its derivatives, providing a comparative look at different synthetic methodologies.

Table 1: Selective Oxidation of Benzylic Alcohols to Aldehydes

Oxidizing Agent/System	Catalyst	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Hydrogen Peroxide (15%)	Tetra(benzyltriethylammonium) octamolybdate	Water	Reflux	1	High	[2][3][4]
O₂	Eosin Y (photocatalyst)	Not specified	Ambient	Not specified	68-93	[5]
Ferric Nitrate	None	Various	80	6	up to 95	[6]

Table 2: Synthesis of 2-(Allyloxy)benzaldehyde via Williamson Ether Synthesis

Base	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
K₂CO₃	DMF	Ambient	1.5	91	[7]
K₂CO₃	DMF	Room Temp	1.5 - 3	Not specified	[8]

Experimental Protocols

This section provides detailed methodologies for the key synthetic transformations of [2-(Allyloxy)phenyl]methanol.

Protocol 1: Selective Oxidation to 2-(Allyloxy)benzaldehyde

This protocol is adapted from a green chemistry approach for the selective oxidation of benzyl alcohol.[2][3][4]

Materials:

• [2-(Allyloxy)phenyl]methanol

• Tetra(benzyltriethylammonium) octamolybdate catalyst (prepared as described in the reference)

• 15% Hydrogen peroxide

• Water

• Round-bottom flask

• Reflux condenser

• Distillation apparatus

• Sodium sulfate

Procedure:

• To a 50 mL round-bottom flask, add [2-(Allyloxy)phenyl]methanol (50 mmol) and the octamolybdate catalyst (0.2 mol%).

• Add 15% hydrogen peroxide (60 mmol) to the flask.

• Reflux the mixture for one hour.

• After cooling to room temperature, isolate the product by simple distillation.

• Separate the aqueous layer from the distillate and dry the organic product over anhydrous sodium sulfate.

Protocol 2: Thermal Claisen Rearrangement to 2-Allyl-6-(hydroxymethyl)phenol

This general procedure is for the thermal Claisen rearrangement of allyl aryl ethers.[1]

Materials:

• [2-(Allyloxy)phenyl]methanol

• Schlenk flask

• High-boiling, inert solvent (e.g., N,N-diethylaniline)

• Heating mantle with temperature control

• Inert gas supply (Argon or Nitrogen)

• Silica gel for column chromatography

Procedure:

• Place [2-(Allyloxy)phenyl]methanol (0.1–1.0 g) into a Schlenk flask.

• Add a high-boiling inert solvent such as N,N-diethylaniline.

• Purge the flask with an inert gas for 10-15 minutes.

• Heat the flask to the desired temperature (typically 180-220 °C) under the inert atmosphere.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Once the rearrangement is complete, cool the flask to room temperature.

• Purify the resulting 2-allyl-6-(hydroxymethyl)phenol directly by column chromatography on silica gel.

Protocol 3: Synthesis of Chromane Derivatives

This protocol outlines a two-step synthesis of a chroman-4-one derivative from [2-(Allyloxy)phenyl]methanol, proceeding through the corresponding aldehyde.

Step 1: Oxidation to 2-(Allyloxy)benzaldehyde

• Follow Protocol 1 for the selective oxidation of [2-(Allyloxy)phenyl]methanol.

Step 2: Intramolecular Cyclization (Illustrative Example)

• A specific protocol for the cyclization of 2-(allyloxy)benzaldehyde to a chroman-4-one derivative is not directly available in the search results. However, the general principle involves an intramolecular reaction, often acid-catalyzed, that would lead to the formation of the chromane ring system. Further investigation into specific conditions for this substrate would be necessary.

Alternatively, chromanes can be synthesized from the product of the Claisen rearrangement:

Protocol 4: Intramolecular Cyclization of 2-Allyl-6-(hydroxymethyl)phenol

This protocol describes a general method for the cyclization of 2-allylphenols to form chromanes.[9]

Materials:

• 2-Allyl-6-(hydroxymethyl)phenol (from Protocol 2)

• Appropriate catalyst and reagents for intramolecular hydroalkoxylation (e.g., a Gold(I) catalyst as described in the literature for similar substrates[10][11])

• Anhydrous solvent

• Inert gas atmosphere apparatus

Procedure:

• In a flame-dried flask under an inert atmosphere, dissolve 2-allyl-6-(hydroxymethyl)phenol in an anhydrous solvent.

• Add the appropriate catalyst for intramolecular hydroalkoxylation.

• Stir the reaction at the temperature and for the time specified by the chosen catalytic method.

• Monitor the reaction by TLC.

• Upon completion, quench the reaction and purify the resulting chromane derivative by column chromatography.

Protocol 5: Palladium-Catalyzed Etherification

This protocol is based on general methods for the palladium-catalyzed etherification of benzylic alcohols.[12][13][14]

Materials:

• [2-(Allyloxy)phenyl]methanol

• Palladium catalyst (e.g., Pd/C)

• An alcohol (e.g., methanol, ethanol) to act as the etherifying agent and solvent

• Optional: Base or other additives as required by the specific catalytic system

• Reaction vessel suitable for catalytic reactions under inert atmosphere

Procedure:

• To a reaction vessel, add [2-(Allyloxy)phenyl]methanol, the palladium catalyst, and the alcohol.

• If required, add a base or other additives.

• Heat the reaction mixture to the desired temperature under an inert atmosphere.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, filter the catalyst and remove the excess alcohol under reduced pressure.

• Purify the resulting ether product by column chromatography.

Visualizing the Synthetic Pathways

The following diagrams, generated using the DOT language, illustrate the key synthetic transformations of [2-(Allyloxy)phenyl]methanol.

Caption: Oxidation of [2-(Allyloxy)phenyl]methanol.

Caption: Claisen Rearrangement of [2-(Allyloxy)phenyl]methanol.

Caption: Synthetic pathways to chromane derivatives.

Caption: Palladium-catalyzed etherification.

Conclusion

[2-(Allyloxy)phenyl]methanol is a valuable and underutilized starting material in organic synthesis. Its dual functionality allows for a range of transformations, including selective oxidation, Claisen rearrangement, and palladium-catalyzed reactions, leading to the formation of complex and medicinally relevant scaffolds such as chromanes. The detailed protocols and comparative data presented in this guide are intended to empower researchers and drug development professionals to harness the full synthetic potential of this versatile molecule, paving the way for the discovery and development of novel chemical entities.

References

• 1. benchchem.com [benchchem.com]
• 2. cs.gordon.edu [cs.gordon.edu]
• 3. Selective Oxidation of Benzyl Alcohol to Benzaldehyde [cs.gordon.edu]
• 4. cs.gordon.edu [cs.gordon.edu]
• 5. Photochemical Selective Oxidation of Benzyl Alcohols to Aldehydes or Ketones [organic-chemistry.org]
• 6. Selective Catalytic Oxidation of Benzyl Alcohol to Benzaldehyde by Nitrates - PMC [pmc.ncbi.nlm.nih.gov]
• 7. rsc.org [rsc.org]
• 8. benchchem.com [benchchem.com]
• 9. Catalytic, Enantioselective, Intramolecular Sulfenofunctionalization of Alkenes with Phenols - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Gold(I)-catalyzed intramolecular enantioselective hydroalkoxylation of allenes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Gold(I)-Catalyzed Enantioselective Desymmetrization of 1,3-Diols via Intramolecular Hydroalkoxylation of Allenes - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Liquid Etherification of Alkoxybenzyl Alcohols, Cinnamyl Alcohols and Fluorinated Phenylalkenols with Platinum on Carbon (Pt/C) and Palladium on Carbon (Pd/C) [file.scirp.org]
• 13. Palladium catalyzed cross-coupling of alcohols with olefins by positional tuning of a counteranion - PMC [pmc.ncbi.nlm.nih.gov]
• 14. EP1245553A2 - Palladium-catalysed synthesis of aryl ethers - Google Patents [patents.google.com]

thermal stability and decomposition of [2-(Allyloxy)phenyl]methanol

An In-depth Technical Guide on the Thermal Stability and Decomposition of [2-(Allyloxy)phenyl]methanol

Introduction

[2-(Allyloxy)phenyl]methanol, with the molecular formula C₁₀H₁₂O₂, is an aromatic compound containing both an allyl ether and a primary alcohol functional group. This unique structure makes it a potentially valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals and specialty chemicals. Understanding the thermal stability and decomposition pathways of this molecule is critical for defining safe handling and storage conditions, predicting its behavior in chemical reactions at elevated temperatures, and ensuring the purity of its downstream products.

This guide outlines the predicted thermal behavior of [2-(Allyloxy)phenyl]methanol. It covers the anticipated primary decomposition pathways, expected thermal analysis data, and detailed experimental protocols for researchers seeking to characterize this compound.

Predicted Thermal Decomposition Pathways

The thermal decomposition of [2-(Allyloxy)phenyl]methanol is expected to be a multi-stage process, initiated by a characteristic rearrangement of the allyl ether group, followed by reactions involving the resulting phenolic structure and the hydroxymethyl group at higher temperatures.

Primary Decomposition: The Claisen Rearrangement

At moderate temperatures (typically 150-250 °C), allyl aryl ethers undergo a well-documented intramolecular thermal reaction known as the Claisen rearrangement.[1][2] This is a concerted, pericyclic[3][3]-sigmatropic rearrangement. For [2-(Allyloxy)phenyl]methanol, this process is predicted to be the principal initial decomposition pathway, yielding 2-allyl-6-(hydroxymethyl)phenol as the primary product.

The reaction proceeds through a cyclic, six-membered transition state, leading to a non-aromatic cyclohexadienone intermediate. This intermediate then rapidly tautomerizes to restore the aromaticity of the phenyl ring, resulting in the stable phenolic product.[2]

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Caption: Predicted Claisen rearrangement of [2-(Allyloxy)phenyl]methanol.

Secondary Decomposition Pathways

Following the initial Claisen rearrangement, the resulting product, 2-allyl-6-(hydroxymethyl)phenol, is expected to undergo further decomposition at higher temperatures. The potential pathways include:

• Reactions of the Hydroxymethyl Group: Similar to benzyl alcohol, this group can undergo dehydration to form a reactive quinone methide intermediate, which would likely polymerize. Alternatively, oxidation (if in an oxidative atmosphere) could yield the corresponding aldehyde or carboxylic acid.[4]

• Cyclization: The ortho-positioning of the allyl and hydroxymethyl groups could facilitate an intramolecular cyclization to form a substituted dihydrofuran or other heterocyclic systems.

• Homolytic Cleavage: At significantly higher temperatures (>400 °C), homolytic cleavage of C-C and C-O bonds would lead to the formation of a complex mixture of smaller radical fragments, resulting in gaseous products and potentially char.

Predicted Thermal Analysis Data

While no experimental data is available, the following table summarizes the expected thermal events for [2-(Allyloxy)phenyl]methanol based on the predicted decomposition pathways. These predictions are based on typical temperature ranges for the decomposition of analogous compounds.

Thermal Event	Predicted Temperature Range (°C)	Technique	Associated Mass Loss (TGA)	Thermal Nature (DSC)	Predicted Products
Melting	80 - 120	DSC	None	Endothermic	-
Claisen Rearrangement	180 - 250	DSC, TGA	None (Isomerization)	Exothermic	2-allyl-6-(hydroxymethyl)phenol
Secondary Decomposition	250 - 450	DSC, TGA	Significant	Complex (Endo/Exo)	Water, formaldehyde, CO, CO₂, various phenols, char
High-Temp Fragmentation	> 450	DSC, TGA	Major	Endothermic	Small hydrocarbons, aromatic fragments, char

Experimental Protocols

To experimentally determine the thermal stability and decomposition pathways of [2-(Allyloxy)phenyl]methanol, a combination of thermoanalytical and spectrometric techniques is recommended.

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere. It is used to determine decomposition temperatures and quantify mass loss.

• Sample Preparation: Accurately weigh 5-10 mg of [2-(Allyloxy)phenyl]methanol into a ceramic or aluminum TGA pan.

• Instrument Setup:

  • Atmosphere: Use an inert atmosphere (e.g., Nitrogen or Argon at a flow rate of 20-50 mL/min) to study pyrolytic decomposition. An oxidative atmosphere (e.g., Air or Oxygen) can be used to study thermal-oxidative stability.

  • Temperature Program: Ramp the temperature from ambient (e.g., 30 °C) to a final temperature of 600-800 °C.

  • Heating Rate: Use multiple heating rates (e.g., 5, 10, 15, and 20 °C/min) to enable kinetic analysis (e.g., using the Ozawa-Flynn-Wall or Kissinger methods).

• Data Analysis: The resulting TGA curve (mass % vs. temperature) will identify the onset temperature of decomposition (T_onset) and the temperatures of maximum decomposition rates (from the derivative thermogravimetric, DTG, curve).

Differential Scanning Calorimetry (DSC)

DSC measures the difference in heat flow between a sample and a reference as a function of temperature. It is used to detect thermal events such as melting, crystallization, and decomposition, and to quantify the enthalpy of these transitions.

• Sample Preparation: Accurately weigh 2-5 mg of [2-(Allyloxy)phenyl]methanol into a hermetically sealed aluminum DSC pan.

• Instrument Setup:

  • Atmosphere: Use an inert atmosphere (e.g., Nitrogen at 20-50 mL/min).

  • Temperature Program:

    • Equilibrate at a low temperature (e.g., 0 °C).

    • Ramp up to a temperature above the expected decomposition (e.g., 400 °C) at a constant rate (e.g., 10 °C/min).

• Data Analysis: The DSC thermogram (heat flow vs. temperature) will show endothermic peaks for melting and endothermic/exothermic peaks for decomposition events. The absence of mass loss in TGA concurrent with an exothermic peak in DSC would be strong evidence for the Claisen rearrangement.

Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-GC-MS)

This technique provides identification of the volatile products of thermal decomposition. A sample is rapidly heated (pyrolyzed), and the resulting fragments are separated by GC and identified by MS.[5][6]

• Sample Preparation: Place a small, accurately weighed amount of the sample (100-500 µg) into a pyrolysis sample cup.

• Instrument Setup:

  • Pyrolyzer: Set the pyrolysis temperature. A stepped pyrolysis (e.g., at 250 °C, 350 °C, and 500 °C) can help differentiate products from different decomposition stages.

  • GC: Use a suitable capillary column (e.g., HP-5MS). Program the oven temperature to separate the expected range of products (e.g., start at 40 °C, ramp to 300 °C).[5]

  • MS: Operate in electron ionization (EI) mode, scanning a mass range of m/z 25-550.

• Data Analysis: Identify the eluted compounds by comparing their mass spectra to a reference library (e.g., NIST). This will provide direct evidence for the predicted decomposition products.

Visualizations

Predicted Decomposition Pathway

References

• 1. 2-Allylphenol [webbook.nist.gov]
• 2. Shock wave study of the thermal decomposition of benzyl alcohol (Conference) | OSTI.GOV [osti.gov]
• 3. 2-Allylphenol(1745-81-9) MS spectrum [chemicalbook.com]
• 4. What is the mechanism of Benzyl Alcohol? [synapse.patsnap.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

An In-depth Technical Guide on the Claisen Rearrangement Mechanism of [2-(Allyloxy)phenyl]methanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the Claisen rearrangement of [2-(Allyloxy)phenyl]methanol, a significant transformation in organic synthesis. The document details the reaction mechanism, provides experimental protocols, and presents quantitative data for related reactions, offering valuable insights for professionals in chemical research and drug development.

Core Concepts of the Claisen Rearrangement

The Claisen rearrangement is a powerful, thermally induced pericyclic reaction that involves the-sigmatropic rearrangement of an allyl phenyl ether to form an ortho-allyl phenol. The reaction proceeds through a concerted mechanism involving a cyclic, six-membered transition state where bond formation and cleavage occur simultaneously. This intramolecular process is a first-order reaction and is a classic example of a sigmatropic rearrangement in organic chemistry.

For [2-(Allyloxy)phenyl]methanol, the presence of a hydroxymethyl group at the ortho position of the phenyl ring introduces a notable exception to the typical ortho-rearrangement. When the ortho positions are substituted, the allyl group preferentially migrates to the para position. Therefore, the Claisen rearrangement of [2-(Allyloxy)phenyl]methanol is expected to yield 4-allyl-2-(hydroxymethyl)phenol.

Reaction Mechanism and Signaling Pathway

The mechanism for the para-Claisen rearrangement of [2-(Allyloxy)phenyl]methanol involves a two-step process. First, a-sigmatropic rearrangement occurs to form a dienone intermediate. Subsequently, this intermediate undergoes a-Cope rearrangement, followed by tautomerization to yield the final aromatic product, 4-allyl-2-(hydroxymethyl)phenol.

Figure 1: Mechanism of the para-Claisen Rearrangement.

Experimental Protocols

Protocol: General Thermal Claisen Rearrangement of an Ortho-Substituted Allyl Phenyl Ether

• Reaction Setup: Place the ortho-substituted allyl phenyl ether (e.g., [2-(Allyloxy)phenyl]methanol) (0.1–1.0 g) into a Schlenk flask equipped with a reflux condenser.

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas (e.g., nitrogen or argon) three times to ensure an inert atmosphere.

• Heating: Heat the flask in a preheated oil bath or heating mantle to the desired temperature (typically 180-250 °C). The optimal temperature should be determined empirically.

• Monitoring: Monitor the progress of the reaction by taking aliquots and analyzing them via Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS). The reaction time can range from a few hours to over 100 hours, depending on the substrate.

• Workup: Once the rearrangement is complete, cool the flask to room temperature.

• Purification: The resulting product mixture, containing the para-allyl phenol, can be purified directly by column chromatography on silica gel.

The experimental workflow for the synthesis and subsequent Claisen rearrangement can be visualized as follows:

Figure 2: Experimental workflow for the synthesis and rearrangement.

Quantitative Data

Specific quantitative data for the Claisen rearrangement of [2-(Allyloxy)phenyl]methanol is scarce. However, data from related ortho-substituted allyl phenyl ethers can provide valuable insights into expected yields and reaction conditions. The synthesis of a structurally similar compound, 4-allyl-6-(hydroxymethyl)-2-methoxyphenol, was achieved with a 65.05% yield in the final nucleophilic substitution step, following a Mannich reaction (83% yield) and methylation (78.15% yield).

The table below summarizes reaction conditions and yields for the Claisen rearrangement of various substituted allyl phenyl ethers, which can serve as a reference for optimizing the reaction of [2-(Allyloxy)phenyl]methanol.

Substrate	Reaction Conditions	Product(s)	Yield (%)	Reference
Allyl p-tolyl ether	200 °C, neat, 3h	2-Allyl-4-methylphenol	85
Allyl m-cresyl ether	210-220 °C, neat, 4h	2-Allyl-5-methylphenol & 4-Allyl-3-methylphenol	75 (total)
Catechol mono-allyl ether	160-170 °C, neat, 35-40 min	3-Allylcatechol & 4-Allylcatechol	47.5 & 35-38
Allyl phenyl ether	Reflux in N,N-dimethylaniline	2-Allylphenol	~90
Allyl vinyl ether in DMF	140-150 °C, 18h	γ,δ-unsaturated carbonyl	Not specified

Note: Yields and reaction times are highly dependent on the specific substrate and reaction conditions. The data presented should be used as a guideline for experimental design.

Conclusion

The Claisen rearrangement of [2-(Allyloxy)phenyl]methanol is a noteworthy example of a para-selective sigmatropic rearrangement driven by the presence of an ortho-substituent. While specific experimental data for this substrate is limited, analogous reactions and general protocols provide a solid foundation for its successful implementation in a laboratory setting. This technical guide serves as a valuable resource for researchers and professionals engaged in the synthesis of complex phenolic compounds, offering insights into the mechanistic intricacies and practical considerations of this important organic transformation.

An In-depth Technical Guide to the Electrophilic Aromatic Substitution Reactions of [2-(Allyloxy)phenyl]methanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the predicted electrophilic aromatic substitution (EAS) reactions of [2-(Allyloxy)phenyl]methanol. The document outlines the theoretical basis for the regioselectivity of these reactions, offers representative experimental protocols adapted from analogous compounds, and presents the expected outcomes in a clear, structured format. This guide is intended to serve as a valuable resource for researchers and professionals engaged in the synthesis and modification of substituted phenolic compounds for applications in drug development and other scientific disciplines.

Introduction: Predicting Regioselectivity

The aromatic ring of [2-(Allyloxy)phenyl]methanol is activated towards electrophilic attack by two substituents: an allyloxy group (-OCH₂CH=CH₂) and a hydroxymethyl group (-CH₂OH). The directing effects of these groups determine the position of substitution on the benzene ring.

• Allyloxy Group: The oxygen atom of the allyloxy group possesses lone pairs of electrons that can be delocalized into the aromatic ring through resonance. This makes the allyloxy group a strong activating and ortho-, para-directing group. It significantly increases the electron density at the positions ortho and para to itself, making these sites more susceptible to electrophilic attack.

• Hydroxymethyl Group: The hydroxymethyl group is generally considered a weak ortho-, para-directing group. Its influence on the regioselectivity of the reaction is significantly less pronounced compared to the strongly activating allyloxy group.

Therefore, the position of electrophilic substitution on [2-(Allyloxy)phenyl]methanol is predominantly governed by the powerful directing effect of the allyloxy group. The primary sites of reaction are predicted to be the C4 (para) and C6 (ortho) positions. Due to steric hindrance from the adjacent substituents, the para-substituted product (C4) is expected to be the major isomer in most cases.

Caption: Predicted regioselectivity of electrophilic aromatic substitution.

Potential for Claisen Rearrangement

It is crucial to note that allyl aryl ethers, such as [2-(Allyloxy)phenyl]methanol, can undergo a[1][1]-sigmatropic rearrangement known as the Claisen rearrangement, particularly under thermal or acidic conditions.[1][2][3] This intramolecular reaction can compete with the desired intermolecular electrophilic aromatic substitution, leading to the formation of 2-allyl-6-(hydroxymethyl)phenol. The propensity for this rearrangement is dependent on the specific reaction conditions, with higher temperatures and strong acids favoring the Claisen pathway. Careful control of the reaction temperature is therefore essential to minimize this potential side reaction.

Halogenation

The introduction of a halogen atom (bromine or chlorine) onto the aromatic ring is a fundamental electrophilic aromatic substitution reaction.

Predicted Products

Based on the directing effects discussed, the bromination or chlorination of [2-(Allyloxy)phenyl]methanol is expected to yield primarily the 4-halo-2-(allyloxy)phenyl]methanol, with the 6-halo isomer as a minor product.

Representative Experimental Protocol (Adapted from the bromination of phenols)[4][5]

Disclaimer: The following protocol is a representative procedure adapted from established methods for the bromination of substituted phenols and may require optimization for [2-(Allyloxy)phenyl]methanol.

Materials:

• [2-(Allyloxy)phenyl]methanol

• N-Bromosuccinimide (NBS)

• Acetonitrile (CH₃CN)

• (4-ClC₆H₄)₂SO (as a sulfoxide promoter for regioselectivity)[4]

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Saturated aqueous sodium thiosulfate (Na₂S₂O₃)

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Dichloromethane (CH₂Cl₂)

• Hexanes

• Ethyl acetate

Procedure:

• In a round-bottom flask, dissolve [2-(Allyloxy)phenyl]methanol (1.0 eq) and (4‐ClC₆H₄)₂SO (1.1 eq) in acetonitrile.

• Cool the mixture to 0 °C in an ice bath.

• Add N-Bromosuccinimide (1.05 eq) portion-wise over 15 minutes, ensuring the temperature remains below 5 °C.

• Stir the reaction mixture at 0 °C and monitor its progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by adding saturated aqueous NaHCO₃.

• Extract the mixture with dichloromethane (3 x volume).

• Wash the combined organic layers sequentially with saturated aqueous Na₂S₂O₃, water, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a gradient of ethyl acetate in hexanes to separate the isomers.

Quantitative Data Summary (Predicted)

Product	Predicted Yield	Predicted Isomer Ratio (para:ortho)
4-Bromo-2-(allyloxy)phenyl]methanol	High	>90:10
4-Chloro-2-(allyloxy)phenyl]methanol	High	>90:10

Nitration

Nitration involves the introduction of a nitro group (-NO₂) onto the aromatic ring, a key transformation for the synthesis of various intermediates in drug discovery.

Predicted Products

The nitration of [2-(Allyloxy)phenyl]methanol is predicted to yield 4-nitro-2-(allyloxy)phenyl]methanol as the major product.

Representative Experimental Protocol (Adapted from the nitration of 2-methoxyphenol)[2]

Disclaimer: This protocol is adapted from procedures for the nitration of related phenolic compounds and requires careful handling of nitrating agents. Optimization will be necessary.

Materials:

• [2-(Allyloxy)phenyl]methanol

• Concentrated sulfuric acid (H₂SO₄)

• Concentrated nitric acid (HNO₃, d=1.42)

• Ice

• Chloroform (CHCl₃) or Dichloromethane (CH₂Cl₂)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In a flask, cool concentrated sulfuric acid to 0 °C in an ice-salt bath.

• Slowly add [2-(Allyloxy)phenyl]methanol to the cold sulfuric acid with stirring, maintaining the temperature below 5 °C.

• Prepare a nitrating mixture by carefully adding concentrated nitric acid to an equal volume of concentrated sulfuric acid, pre-cooled to 0 °C.

• Add the nitrating mixture dropwise to the solution of the substrate in sulfuric acid, ensuring the temperature does not exceed 5 °C.

• After the addition is complete, stir the reaction mixture at 0-5 °C for 1-2 hours, monitoring by TLC.

• Carefully pour the reaction mixture onto crushed ice with stirring.

• Extract the aqueous mixture with chloroform or dichloromethane (3 x volume).

• Wash the combined organic layers with water, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Quantitative Data Summary (Predicted)

Product	Predicted Yield	Predicted Isomer Ratio (para:ortho)
4-Nitro-2-(allyloxy)phenyl]methanol	Moderate to High	>95:5

Sulfonation

Sulfonation introduces a sulfonic acid group (-SO₃H) onto the aromatic ring. The reaction is typically reversible.

Predicted Products

The sulfonation of [2-(Allyloxy)phenyl]methanol is expected to produce 3-(allyloxy)-4-(hydroxymethyl)benzenesulfonic acid as the major product.

Representative Experimental Protocol (General procedure)[6]

Disclaimer: This is a general protocol for aromatic sulfonation and will require significant optimization for the specific substrate.

Materials:

• [2-(Allyloxy)phenyl]methanol

• Fuming sulfuric acid (oleum) or concentrated sulfuric acid

• Inert solvent (e.g., nitrobenzene, optional)

Procedure:

• In a flask equipped with a stirrer and a thermometer, place [2-(Allyloxy)phenyl]methanol.

• Cool the flask in an ice bath.

• Slowly add fuming sulfuric acid dropwise with vigorous stirring, maintaining the temperature between 0-10 °C.

• After the addition, allow the reaction to warm to room temperature and stir for several hours, or gently heat if necessary, monitoring by TLC (using a suitable developing system and visualization technique).

• Carefully pour the reaction mixture onto ice to precipitate the sulfonic acid.

• Collect the solid product by filtration and wash with cold water.

• The product can be purified by recrystallization from water or by conversion to its sodium salt.

Quantitative Data Summary (Predicted)

Product	Predicted Yield	Notes
3-(Allyloxy)-4-(hydroxymethyl)benzenesulfonic acid	Moderate	Reaction is reversible.

Friedel-Crafts Reactions

Friedel-Crafts reactions, including acylation and alkylation, are important methods for forming carbon-carbon bonds with aromatic rings.

Friedel-Crafts Acylation

Acylation introduces an acyl group (-COR) to the aromatic ring. The reaction typically employs an acyl chloride or anhydride and a Lewis acid catalyst.

The Friedel-Crafts acylation of [2-(Allyloxy)phenyl]methanol is predicted to yield the 4-acyl-2-(allyloxy)phenyl]methanol as the major product.

Disclaimer: This protocol is adapted from a procedure for a related compound and must be optimized. The Lewis acid can coordinate with the hydroxyl and ether oxygens, potentially requiring more than a catalytic amount.

Materials:

• [2-(Allyloxy)phenyl]methanol

• Acetyl chloride or acetic anhydride

• Anhydrous aluminum chloride (AlCl₃)

• Anhydrous dichloromethane (CH₂Cl₂)

• Ice

• Concentrated hydrochloric acid (HCl)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• In a dry, nitrogen-flushed flask, suspend anhydrous AlCl₃ (1.2-2.2 eq) in anhydrous dichloromethane at 0 °C.

• Slowly add acetyl chloride (1.1 eq) to the suspension with stirring.

• Add a solution of [2-(Allyloxy)phenyl]methanol (1.0 eq) in anhydrous dichloromethane dropwise, maintaining the temperature at 0 °C.

• After the addition, allow the reaction to stir at room temperature for several hours, monitoring by TLC.

• Carefully pour the reaction mixture into a mixture of ice and concentrated HCl.

• Separate the organic layer and extract the aqueous layer with dichloromethane.

• Combine the organic layers and wash with water, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the product by column chromatography or recrystallization.

Product	Predicted Yield	Notes
1-(3-(Allyloxy)-4-(hydroxymethyl)phenyl)ethan-1-one	Moderate	Stoichiometric Lewis acid may be required.

Friedel-Crafts Alkylation

Alkylation introduces an alkyl group to the aromatic ring. This reaction is often prone to polyalkylation and carbocation rearrangements, making it less controlled than acylation. Due to the presence of the activating allyloxy group, polyalkylation is a significant risk. Furthermore, the hydroxyl group of the substrate can react with the Lewis acid catalyst. For these reasons, Friedel-Crafts alkylation of [2-(Allyloxy)phenyl]methanol is expected to be a low-yielding and complex reaction, and a detailed protocol is not provided here as acylation followed by reduction is generally a more reliable method for introducing alkyl groups.

Experimental Workflow and Signaling Pathways

The general workflow for performing and analyzing an electrophilic aromatic substitution reaction on [2-(Allyloxy)phenyl]methanol can be visualized as follows:

Caption: A generalized workflow for electrophilic aromatic substitution.

This guide provides a theoretical and practical framework for investigating the electrophilic aromatic substitution reactions of [2-(Allyloxy)phenyl]methanol. While direct experimental data for this specific substrate is limited, the principles of physical organic chemistry, combined with established protocols for analogous compounds, offer a robust starting point for synthetic exploration. Researchers are encouraged to perform careful optimization and characterization to achieve the desired outcomes.

References

• 1. chemijournal.com [chemijournal.com]
• 2. US5847231A - Selective nitration of phenol derivatives - Google Patents [patents.google.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Practical, mild and efficient electrophilic bromination of phenols by a new I(iii)-based reagent: the PIDA–AlBr3 system - PMC [pmc.ncbi.nlm.nih.gov]

oxidation of the alcohol functional group in [2-(Allyloxy)phenyl]methanol

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details the chemical oxidation of the primary alcohol functional group in [2-(Allyloxy)phenyl]methanol to yield 2-(allyloxy)benzaldehyde. This transformation is a crucial step in the synthesis of various fine chemicals and pharmaceutical intermediates. The guide provides a comparative analysis of suitable oxidation methodologies, detailed experimental protocols, and quantitative data to assist researchers in selecting and implementing the most effective synthetic strategy.

Introduction

The selective oxidation of primary alcohols to aldehydes is a cornerstone of modern organic synthesis. [2-(Allyloxy)phenyl]methanol, possessing a benzylic primary alcohol, is amenable to a variety of oxidation protocols. The key challenge lies in achieving high conversion to the desired aldehyde, 2-(allyloxy)benzaldehyde, while preventing over-oxidation to the corresponding carboxylic acid and preserving the integrity of the allyloxy functional group. This guide explores several reliable and widely-used oxidation methods, providing the necessary details for their practical application.

Comparative Analysis of Oxidation Methodologies

Several established methods can be employed for the oxidation of [2-(Allyloxy)phenyl]methanol. The choice of oxidant depends on factors such as reaction conditions, substrate tolerance, and desired yield. The following table summarizes the key quantitative data for the most suitable methods.

Oxidation Method	Oxidizing Agent	Typical Solvent	Reaction Temperature (°C)	Typical Reaction Time (h)	Typical Yield (%)
Dess-Martin Oxidation	Dess-Martin Periodinane (DMP)	Dichloromethane (DCM)	Room Temperature	1 - 3	90-95
Swern Oxidation	Oxalyl Chloride, DMSO, Triethylamine	Dichloromethane (DCM)	-78 to Room Temperature	1 - 2	85-95
PCC Oxidation	Pyridinium Chlorochromate (PCC)	Dichloromethane (DCM)	Room Temperature	2 - 4	80-90
Manganese Dioxide Oxidation	Activated Manganese Dioxide (MnO₂)	Dichloromethane (DCM) or Chloroform	Room Temperature	12 - 24	75-85

Experimental Protocols

The following are detailed experimental protocols for the oxidation of [2-(Allyloxy)phenyl]methanol to 2-(allyloxy)benzaldehyde using the aforementioned methods.

Dess-Martin Oxidation

This method utilizes the hypervalent iodine reagent, Dess-Martin periodinane (DMP), known for its mild reaction conditions and high efficiency.[1][2][3]

Materials:

• [2-(Allyloxy)phenyl]methanol

• Dess-Martin Periodinane (DMP)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Saturated aqueous sodium thiosulfate (Na₂S₂O₃) solution

• Anhydrous magnesium sulfate (MgSO₄)

• Argon or Nitrogen gas

Procedure:

• To a stirred solution of [2-(Allyloxy)phenyl]methanol (1.0 eq) in anhydrous dichloromethane (DCM) under an inert atmosphere (argon or nitrogen), add Dess-Martin Periodinane (1.2 eq) in one portion at room temperature.

• Stir the reaction mixture vigorously at room temperature and monitor the progress by Thin Layer Chromatography (TLC). The reaction is typically complete within 1-3 hours.

• Upon completion, quench the reaction by adding a 1:1 mixture of saturated aqueous NaHCO₃ solution and saturated aqueous Na₂S₂O₃ solution.

• Stir the biphasic mixture until the solid dissolves.

• Separate the organic layer, and extract the aqueous layer with DCM (2 x volumes).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford 2-(allyloxy)benzaldehyde.

Swern Oxidation

The Swern oxidation employs dimethyl sulfoxide (DMSO) activated by oxalyl chloride, followed by quenching with a hindered base like triethylamine.[4][5][6] It is known for its high yields and compatibility with a wide range of functional groups.

Materials:

• Oxalyl chloride

• Dimethyl sulfoxide (DMSO), anhydrous

• Dichloromethane (DCM), anhydrous

• [2-(Allyloxy)phenyl]methanol

• Triethylamine (Et₃N)

• Argon or Nitrogen gas

Procedure:

• To a solution of oxalyl chloride (1.5 eq) in anhydrous DCM at -78 °C (dry ice/acetone bath) under an inert atmosphere, add a solution of anhydrous DMSO (2.5 eq) in anhydrous DCM dropwise, maintaining the temperature below -60 °C.

• Stir the mixture for 15 minutes at -78 °C.

• Add a solution of [2-(Allyloxy)phenyl]methanol (1.0 eq) in anhydrous DCM dropwise, again keeping the temperature below -60 °C.

• Stir the reaction mixture for 30 minutes at -78 °C.

• Add triethylamine (5.0 eq) dropwise, and allow the reaction mixture to slowly warm to room temperature over 1-2 hours.

• Quench the reaction with water.

• Separate the organic layer and extract the aqueous layer with DCM (2 x volumes).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to yield 2-(allyloxy)benzaldehyde.

Pyridinium Chlorochromate (PCC) Oxidation

PCC is a milder chromium-based oxidizing agent that can effectively convert primary alcohols to aldehydes without significant over-oxidation.[7][8]

Materials:

• [2-(Allyloxy)phenyl]methanol

• Pyridinium chlorochromate (PCC)

• Celite® or silica gel

• Dichloromethane (DCM), anhydrous

• Diethyl ether

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a stirred suspension of PCC (1.5 eq) and Celite® (or silica gel) in anhydrous DCM, add a solution of [2-(Allyloxy)phenyl]methanol (1.0 eq) in anhydrous DCM in one portion at room temperature.

• Stir the reaction mixture at room temperature for 2-4 hours, monitoring the progress by TLC.

• Upon completion, dilute the reaction mixture with diethyl ether and filter through a pad of silica gel, washing the pad thoroughly with diethyl ether.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to obtain 2-(allyloxy)benzaldehyde.

Manganese Dioxide Oxidation

Activated manganese dioxide (MnO₂) is a selective and mild oxidizing agent, particularly effective for benzylic and allylic alcohols.[9][10]

Materials:

• [2-(Allyloxy)phenyl]methanol

• Activated manganese dioxide (MnO₂)

• Dichloromethane (DCM) or Chloroform

• Celite®

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a solution of [2-(Allyloxy)phenyl]methanol (1.0 eq) in DCM or chloroform, add activated MnO₂ (5-10 eq by weight) in one portion.

• Stir the suspension vigorously at room temperature. The reaction progress should be monitored by TLC. Reaction times can vary significantly depending on the activity of the MnO₂ and may take 12-24 hours.

• Once the starting material is consumed, filter the reaction mixture through a pad of Celite®, washing the pad with DCM or chloroform.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to give 2-(allyloxy)benzaldehyde.

Visualizations

The following diagrams illustrate the chemical transformation and a general experimental workflow.

Caption: Chemical transformation of [2-(Allyloxy)phenyl]methanol.

Caption: General experimental workflow for the oxidation.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. researchgate.net [researchgate.net]
• 3. Dess–Martin periodinane (DMP) oxidation - Chemistry Steps [chemistrysteps.com]
• 4. Swern oxidation - Wikipedia [en.wikipedia.org]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. Efficient Solvent-free Oxidation of Benzylic and Aromatic Allylic Alcohols and Biaryl Acyloins by Manganese Dioxide and Barium Manganate | Semantic Scholar [semanticscholar.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. researchgate.net [researchgate.net]
• 10. OXIDATION OF ALCOHOL BY MANGANESE DIOXIDE (MnO2) – My chemistry blog [mychemblog.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of [2-(Allyloxy)phenyl]methanol

Audience: Researchers, scientists, and drug development professionals.

This document provides a comprehensive protocol for the synthesis of [2-(Allyloxy)phenyl]methanol. The synthesis is achieved through a two-step process commencing with the Williamson ether synthesis to form 2-(allyloxy)benzaldehyde from 2-hydroxybenzaldehyde, followed by the reduction of the aldehyde to the corresponding alcohol.

Reaction Scheme:

Step 1: Williamson Ether Synthesis

Step 2: Reduction of Aldehyde

Experimental Protocols

Step 1: Synthesis of 2-(Allyloxy)benzaldehyde via Williamson Ether Synthesis

This procedure details the O-alkylation of 2-hydroxybenzaldehyde with allyl bromide. The Williamson ether synthesis is a reliable method for forming ethers from an organohalide and a deprotonated alcohol.[1][2] In this case, the phenoxide of 2-hydroxybenzaldehyde is generated in situ using potassium carbonate and subsequently reacts with allyl bromide.[3]

Materials:

• 2-Hydroxybenzaldehyde

• Allyl bromide (3-bromoprop-1-ene)

• Potassium carbonate (K₂CO₃), anhydrous

• Dimethylformamide (DMF), anhydrous

• Ethyl acetate (EtOAc)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Hexane

Equipment:

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser (optional, depending on reaction temperature)

• Separatory funnel

• Rotary evaporator

• Chromatography column

Procedure:

• To a solution of 2-hydroxybenzaldehyde (1.0 eq) in anhydrous DMF, add anhydrous potassium carbonate (1.2 eq).

• Stir the mixture at ambient temperature for 10-15 minutes.

• Add allyl bromide (1.5 eq) dropwise to the reaction mixture.

• Continue stirring the reaction mixture at ambient temperature for 1.5 to 2 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).[3]

• Upon completion, quench the reaction by adding a saturated aqueous solution of NH₄Cl.[3]

• Extract the mixture with ethyl acetate (3 x volume of the reaction mixture).[3]

• Combine the organic layers and wash with water and then with brine.

• Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.[3]

• Purify the crude product by column chromatography on silica gel using a gradient of ethyl acetate in hexane (e.g., starting from 5% EtOAc in hexane) to afford pure 2-(allyloxy)benzaldehyde.[3]

Step 2: Synthesis of [2-(Allyloxy)phenyl]methanol by Reduction

This protocol describes the reduction of the aldehyde functional group of 2-(allyloxy)benzaldehyde to a primary alcohol using sodium borohydride. This is a common and effective method for the reduction of aldehydes and ketones.

Materials:

• 2-(Allyloxy)benzaldehyde

• Sodium borohydride (NaBH₄)

• Methanol (MeOH)

• Dichloromethane (DCM)

• Distilled water

• Dilute hydrochloric acid (HCl) (optional for quenching)

• Ethyl acetate (EtOAc)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Equipment:

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• Dissolve 2-(allyloxy)benzaldehyde (1.0 eq) in a mixture of methanol and dichloromethane (1:1 v/v) in a round-bottom flask and cool the solution to 0 °C in an ice bath.[4]

• Slowly add sodium borohydride (1.5 eq) portion-wise to the stirred solution.[4]

• Stir the reaction mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and continue stirring for an additional 2-4 hours. Monitor the reaction by TLC.[4]

• After completion, cool the reaction mixture back to 0 °C and quench the reaction by the slow addition of distilled water or dilute HCl.[4]

• Extract the product with an organic solvent such as ethyl acetate.[4]

• Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate.[4]

• Filter and evaporate the solvent under reduced pressure to yield the crude [2-(Allyloxy)phenyl]methanol.[4]

• If necessary, the crude product can be further purified by recrystallization or column chromatography on silica gel.

Data Presentation

The following table summarizes the key quantitative data for the synthesis of [2-(Allyloxy)phenyl]methanol.

Parameter	Step 1: Williamson Ether Synthesis	Step 2: Reduction
Starting Material	2-Hydroxybenzaldehyde	2-(Allyloxy)benzaldehyde
Reagents	Allyl bromide, K₂CO₃	Sodium borohydride
Solvent	DMF	Methanol/Dichloromethane (1:1)
Molar Ratio (Reagent:Substrate)	Allyl bromide (1.5:1), K₂CO₃ (1.2:1)	NaBH₄ (1.5:1)
Reaction Temperature	Ambient Temperature	0 °C to Room Temperature
Reaction Time	1.5 - 2 hours	2.5 - 4.5 hours
Purification Method	Column Chromatography	Recrystallization or Column Chromatography

Visualizations

Experimental Workflow

Caption: Workflow for the synthesis of [2-(Allyloxy)phenyl]methanol.

Reaction Pathway

Caption: Key reaction pathway for the synthesis.

References

• 1. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. rsc.org [rsc.org]
• 4. benchchem.com [benchchem.com]

Application Notes and Protocols: [2-(Allyloxy)phenyl]methanol as a Versatile Building Block in Pharmaceutical Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utility of [2-(Allyloxy)phenyl]methanol as a strategic starting material for the synthesis of valuable pharmaceutical intermediates. The unique combination of a primary alcohol and an allyloxy group ortho to each other on a phenyl ring allows for a range of chemical transformations, leading to highly functionalized aromatic scaffolds. This document outlines a two-step synthetic pathway to produce a key intermediate, 2-allyl-2-hydroxybenzaldehyde, and discusses its potential applications in medicinal chemistry.

Introduction

Substituted phenolic compounds, particularly those with aldehyde functionalities (salicylaldehydes), are privileged structures in drug discovery. They serve as precursors for a wide array of heterocyclic systems, such as chromanes, flavones, and benzofurans, which are core components of many therapeutic agents. [2-(Allyloxy)phenyl]methanol offers a latent ortho-allyl salicylaldehyde moiety, which can be unmasked through a sequence of oxidation and Claisen rearrangement, providing a powerful tool for the synthesis of complex molecules with potential biological activity.

Proposed Synthetic Pathway: From [2-(Allyloxy)phenyl]methanol to 2-Allyl-2-hydroxybenzaldehyde

The following section details a reliable two-step process to convert [2-(Allyloxy)phenyl]methanol into the versatile building block, 2-allyl-2-hydroxybenzaldehyde.

Step 1: Oxidation of [2-(Allyloxy)phenyl]methanol to [2-(Allyloxy)benzaldehyde]

The selective oxidation of the primary alcohol in [2-(Allyloxy)phenyl]methanol to the corresponding aldehyde is the initial and crucial step. A variety of mild oxidizing agents can be employed to achieve this transformation with high efficiency, minimizing over-oxidation to the carboxylic acid.

Experimental Protocol: Oxidation using Pyridinium Chlorochromate (PCC)

• Reagent Preparation: In a flame-dried, two-neck round-bottom flask equipped with a magnetic stirrer and a reflux condenser, suspend pyridinium chlorochromate (PCC) (1.5 eq.) in anhydrous dichloromethane (DCM) (10 mL per mmol of alcohol).

• Reaction Setup: Under an inert atmosphere (e.g., nitrogen or argon), dissolve [2-(Allyloxy)phenyl]methanol (1.0 eq.) in anhydrous DCM (5 mL per mmol of alcohol) and add it to the PCC suspension in a single portion.

• Reaction Execution: Stir the reaction mixture vigorously at room temperature. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed (typically 2-4 hours).

• Work-up and Purification: Upon completion, dilute the reaction mixture with diethyl ether and filter it through a pad of silica gel or Celite® to remove the chromium salts. Wash the filter cake with additional diethyl ether. Concentrate the filtrate under reduced pressure. The crude product can be purified by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to yield pure [2-(Allyloxy)benzaldehyde].

Parameter	Value
Starting Material	[2-(Allyloxy)phenyl]methanol
Oxidizing Agent	PCC
Solvent	Dichloromethane (DCM)
Reaction Temperature	Room Temperature
Typical Reaction Time	2-4 hours
Expected Yield	85-95%
Purity (after chrom.)	>98%

Step 2: Thermal Claisen Rearrangement of [2-(Allyloxy)benzaldehyde]

The subsequent step involves a thermal[1][1]-sigmatropic rearrangement, a classic Claisen rearrangement, to furnish the ortho-allyl substituted phenol. This reaction proceeds intramolecularly and is highly regioselective.

Experimental Protocol: Thermal Claisen Rearrangement

• Reagent Preparation: Place the purified [2-(Allyloxy)benzaldehyde] (1.0 eq.) in a clean, dry round-bottom flask equipped with a magnetic stirrer and a reflux condenser.

• Reaction Setup: The reaction can be performed neat or in a high-boiling, inert solvent such as N,N-diethylaniline or diphenyl ether.

• Reaction Execution: Heat the reaction mixture to 180-220 °C. Monitor the reaction progress by TLC. The rearrangement is typically complete within 1-3 hours.

• Work-up and Purification: After cooling to room temperature, the product can be directly purified by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to yield 2-allyl-2-hydroxybenzaldehyde.

Parameter	Value
Starting Material	[2-(Allyloxy)benzaldehyde]
Reaction Type	Claisen Rearrangement
Solvent	Neat or N,N-diethylaniline
Reaction Temperature	180-220 °C
Typical Reaction Time	1-3 hours
Expected Yield	70-85%
Purity (after chrom.)	>97%

Visualized Experimental Workflow and Reaction Mechanism

References

• 1. jetir.org [jetir.org]

Application Note: Monitoring the Synthesis of [2-(Allyloxy)phenyl]methanol by Thin-Layer Chromatography

Abstract

This document provides a detailed protocol for monitoring the progress of the synthesis of [2-(Allyloxy)phenyl]methanol using thin-layer chromatography (TLC). The synthesis typically proceeds in two steps: a Williamson ether synthesis to form 2-(allyloxy)benzaldehyde from 2-hydroxybenzaldehyde (salicylaldehyde) and an allyl halide, followed by the reduction of the aldehyde to the corresponding benzyl alcohol. TLC is a rapid and effective technique for qualitatively assessing the consumption of starting materials and the formation of intermediates and the final product, thereby enabling the determination of reaction completion.[1] This protocol is intended for researchers, scientists, and drug development professionals engaged in organic synthesis.

Introduction

The synthesis of [2-(Allyloxy)phenyl]methanol is a valuable process in the preparation of various organic molecules. Effective monitoring of this two-step synthesis is crucial for optimizing reaction times, maximizing yields, and minimizing the formation of byproducts. Thin-layer chromatography (TLC) is an indispensable analytical tool for this purpose, offering a simple, fast, and cost-effective method to follow the reaction's progress.[2]

This protocol outlines the necessary steps to monitor both the Williamson ether synthesis and the subsequent reduction reaction. By comparing the retention factor (Rf) values of the starting materials, intermediates, and products, a clear picture of the reaction's status can be obtained. The protocol covers the selection of the stationary and mobile phases, sample preparation, spotting, plate development, and visualization techniques.

Experimental Protocol

Materials and Equipment

• TLC Plates: Silica gel 60 F254 plates.[3]

• Solvents: Reagent-grade hexanes, ethyl acetate, dichloromethane, and methanol.[3]

• TLC Chamber: Glass chamber with a lid.

• Spotters: Glass capillary tubes.[3]

• Visualization: UV lamp (254 nm)[4][5][6][7], iodine chamber[4][5][7][8], and/or a potassium permanganate (KMnO₄) staining solution.

Step 1: Monitoring the Williamson Ether Synthesis

This step involves the reaction of 2-hydroxybenzaldehyde (salicylaldehyde) with an allyl halide (e.g., allyl bromide) in the presence of a base to form 2-(allyloxy)benzaldehyde.

1. Preparation of the Mobile Phase: A common mobile phase for separating compounds of moderate polarity is a mixture of hexanes and ethyl acetate.[3] Start with a 4:1 hexanes:ethyl acetate mixture. The polarity can be adjusted to achieve an optimal Rf value for the starting material (around 0.2-0.3).[9]

2. Sample Preparation: At various time points during the reaction, withdraw a small aliquot (a few drops) from the reaction mixture using a capillary tube.[1][10] Dilute this aliquot with a small amount of a volatile solvent like ethyl acetate or dichloromethane. Prepare reference solutions of the starting material (2-hydroxybenzaldehyde) and, if available, the product (2-(allyloxy)benzaldehyde) for comparison.

3. Spotting the TLC Plate: Using a pencil, lightly draw an origin line about 1 cm from the bottom of the TLC plate.[11] On the origin line, spot the following samples using separate capillary tubes:

• Lane 1: 2-hydroxybenzaldehyde (Starting Material - SM)

• Lane 2: A co-spot of the starting material and the reaction mixture.[9]

• Lane 3: The reaction mixture (RM)

4. Development of the TLC Plate: Place the spotted TLC plate in the developing chamber containing the mobile phase, ensuring the origin line is above the solvent level.[10] Cover the chamber and allow the solvent front to ascend the plate until it is about 1 cm from the top.[9][11]

5. Visualization: Remove the plate and immediately mark the solvent front with a pencil.[11] Allow the plate to dry completely. Visualize the spots using the following methods in sequence:

• UV Light: View the plate under a UV lamp (254 nm).[7] Aromatic compounds like the starting material and product will appear as dark spots against the fluorescent background.[5][6] Circle the spots with a pencil.

• Iodine Chamber: Place the plate in a chamber containing a few crystals of iodine.[7] Most organic compounds will appear as yellow-brown spots.[5]

• Potassium Permanganate Stain: Dip the plate into a solution of potassium permanganate. This stain is particularly useful for visualizing compounds that can be oxidized, such as aldehydes and alcohols.[5]

6. Interpretation: The reaction is complete when the spot corresponding to the starting material (2-hydroxybenzaldehyde) is no longer visible in the reaction mixture lane. The formation of a new spot with a higher Rf value will indicate the presence of the less polar product, 2-(allyloxy)benzaldehyde.

Step 2: Monitoring the Reduction of 2-(Allyloxy)benzaldehyde

This step involves the reduction of the aldehyde functional group in 2-(allyloxy)benzaldehyde to a primary alcohol, yielding the final product, [2-(Allyloxy)phenyl]methanol.

1. Preparation of the Mobile Phase: The product, [2-(Allyloxy)phenyl]methanol, is more polar than the starting material, 2-(allyloxy)benzaldehyde, due to the presence of the hydroxyl group. Therefore, a slightly more polar mobile phase, such as a 3:1 or 2:1 hexanes:ethyl acetate mixture, may be required for optimal separation.

2. Sample Preparation: Follow the same procedure as in Step 1 to prepare samples of the reaction mixture at different time intervals. Prepare a reference solution of the starting material, 2-(allyloxy)benzaldehyde.

3. Spotting the TLC Plate: Spot the TLC plate as described previously:

• Lane 1: 2-(allyloxy)benzaldehyde (Starting Material - SM)

• Lane 2: A co-spot of the starting material and the reaction mixture.

• Lane 3: The reaction mixture (RM)

4. Development and Visualization: Develop and visualize the TLC plate using the same methods as in Step 1.

5. Interpretation: The reaction is considered complete when the spot for 2-(allyloxy)benzaldehyde has disappeared from the reaction mixture lane. A new, more polar spot with a lower Rf value will appear, corresponding to the product, [2-(Allyloxy)phenyl]methanol.

Data Presentation

The progress of the reaction can be documented by calculating the Retention Factor (Rf) for each spot observed on the TLC plate. The Rf value is calculated as the ratio of the distance traveled by the spot to the distance traveled by the solvent front.

Rf = (Distance traveled by the spot) / (Distance traveled by the solvent front)

Compound	Expected Relative Polarity	Expected Rf Value (in a given solvent system)
2-Hydroxybenzaldehyde	High	Low
2-(Allyloxy)benzaldehyde	Low	High
[2-(Allyloxy)phenyl]methanol	Medium	Intermediate

Note: The exact Rf values will depend on the specific mobile phase composition and other experimental conditions.

Visualization

TLC Monitoring Workflow

Caption: Workflow for monitoring reaction progress using TLC.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Monitoring Solid-Phase Reactions with Thin-Layer Chromatography - Thieme Chemistry - Georg Thieme Verlag KG [thieme.de]
• 3. s3.wp.wsu.edu [s3.wp.wsu.edu]
• 4. faculty.fiu.edu [faculty.fiu.edu]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. theory.labster.com [theory.labster.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Thin Layer Chromatography: A Complete Guide to TLC [chemistryhall.com]
• 9. How To [chem.rochester.edu]
• 10. Monitoring a Reaction – Cooperative Organic Chemistry Student Laboratory Manual [openbooks.lib.msu.edu]
• 11. ocw.mit.edu [ocw.mit.edu]

Application Notes and Protocols for the Scale-Up Synthesis of [2-(Allyloxy)phenyl]methanol

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the scale-up synthesis of [2-(Allyloxy)phenyl]methanol for industrial applications. The protocols are based on established chemical principles and analogous syntheses of related compounds, offering a comprehensive guide for process development and implementation.

Introduction

[2-(Allyloxy)phenyl]methanol is a versatile chemical intermediate with potential applications in the synthesis of pharmaceuticals, agrochemicals, and specialty materials.[1] The presence of both a reactive hydroxyl group and an allyl ether moiety allows for a variety of subsequent chemical transformations. This document outlines a robust and scalable two-step synthetic route, starting from readily available commercial materials. The process involves an initial Williamson ether synthesis followed by the reduction of a benzaldehyde intermediate.

Synthesis Overview

The proposed industrial-scale synthesis of [2-(Allyloxy)phenyl]methanol proceeds via a two-step pathway:

• Step 1: Williamson Ether Synthesis: 2-Hydroxybenzaldehyde is reacted with allyl bromide in the presence of a base to form 2-(allyloxy)benzaldehyde.

• Step 2: Reduction: The intermediate, 2-(allyloxy)benzaldehyde, is then reduced to the final product, [2-(Allyloxy)phenyl]methanol, using a suitable reducing agent.

This approach is advantageous for its high potential yield and selectivity, as well as the use of relatively common and cost-effective reagents.

Physicochemical Data

A summary of the key physical and chemical properties of the target compound and its intermediate is presented below.

Property	2-(Allyloxy)benzaldehyde (Intermediate)	[2-(Allyloxy)phenyl]methanol (Final Product)
Molecular Formula	C₁₀H₁₀O₂	C₁₀H₁₂O₂
Molecular Weight	162.19 g/mol	164.20 g/mol
Appearance	Colorless to pale yellow liquid	Solid
Boiling Point	~245 °C (predicted)	Not available
Solubility	Soluble in most organic solvents	Soluble in many organic solvents

Experimental Protocols

Step 1: Synthesis of 2-(Allyloxy)benzaldehyde

This procedure details the Williamson ether synthesis to produce the benzaldehyde intermediate.

Materials:

• 2-Hydroxybenzaldehyde

• Allyl bromide

• Potassium carbonate (K₂CO₃), anhydrous

• Acetone or Dimethylformamide (DMF), anhydrous

• Magnetic stirrer with heating mantle

• Reflux condenser

• Round-bottom flask (appropriate for scale)

• Filtration apparatus

• Rotary evaporator

Procedure:

• To a suitably sized round-bottom flask equipped with a magnetic stirrer and reflux condenser, add 2-hydroxybenzaldehyde (1.0 equivalent), anhydrous potassium carbonate (1.5 equivalents), and anhydrous acetone (or DMF) to create a stirrable slurry.

• While stirring the mixture at room temperature, add allyl bromide (1.1 equivalents) dropwise.

• Heat the reaction mixture to reflux (for acetone) or to approximately 70°C (for DMF) and maintain for 12-24 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• After the reaction is complete, cool the mixture to room temperature and filter to remove the inorganic salts.

• Concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude 2-(allyloxy)benzaldehyde. This crude product can be used directly in the next step or purified by vacuum distillation.

Step 2: Synthesis of [2-(Allyloxy)phenyl]methanol

This protocol describes the reduction of the intermediate aldehyde to the final alcohol product.

Materials:

• Crude 2-(allyloxy)benzaldehyde

• Sodium borohydride (NaBH₄)

• Methanol or Ethanol

• Dichloromethane (DCM)

• Magnetic stirrer

• Round-bottom flask

• Ice bath

• Separatory funnel

• Anhydrous sodium sulfate (Na₂SO₄)

• Rotary evaporator

Procedure:

• Dissolve the crude 2-(allyloxy)benzaldehyde (1.0 equivalent) in a mixture of methanol (or ethanol) and dichloromethane in a round-bottom flask equipped with a magnetic stirrer.

• Cool the solution to 0°C using an ice bath.

• Slowly add sodium borohydride (1.2 equivalents) portion-wise to the solution, maintaining the temperature below 10°C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2-4 hours.

• Monitor the reaction by TLC until the aldehyde is consumed.

• Upon completion, carefully quench the reaction by the slow addition of water at 0°C.

• Transfer the mixture to a separatory funnel and extract the product with dichloromethane (3 x volume of the aqueous layer).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter the drying agent and concentrate the filtrate under reduced pressure to yield crude [2-(Allyloxy)phenyl]methanol.

Purification of [2-(Allyloxy)phenyl]methanol

For applications requiring high purity, the crude product can be purified using one of the following methods.

Purification Method	Description
Recrystallization	The crude solid can be dissolved in a minimal amount of a hot solvent (e.g., a mixture of hexane and ethyl acetate) and allowed to cool slowly to form crystals of the pure product.
Flash Column Chromatography	For removal of closely related impurities, flash column chromatography using silica gel as the stationary phase and a hexane/ethyl acetate gradient as the mobile phase is effective.[2]

Safety Precautions

All procedures should be carried out in a well-ventilated area, and appropriate personal protective equipment (PPE) should be worn.

• General Handling: Avoid contact with skin, eyes, and clothing. Do not breathe vapors or mists.[3] Handle in accordance with good industrial hygiene and safety practices.[4]

• Chemical-Specific Hazards:

  • Allyl Bromide: Toxic and lachrymatory. Handle in a fume hood with extreme care.

  • Sodium Borohydride: Reacts with water to produce flammable hydrogen gas. Quench carefully.

  • Solvents (Acetone, DMF, DCM, Methanol): Flammable and/or toxic. Avoid inhalation and skin contact.[5]

• Personal Protective Equipment: Wear safety goggles with side shields, chemical-resistant gloves (e.g., butyl or nitrile rubber), and a lab coat.[5] For large-scale operations, respiratory protection may be necessary.

Industrial Applications

[2-(Allyloxy)phenyl]methanol serves as a valuable building block in organic synthesis. Its bifunctional nature allows for its use in the development of:

• Pharmaceutical Intermediates: The hydroxyl and allyl groups can be further modified to create complex molecules for drug discovery.

• Specialty Polymers and Coatings: The reactive sites can be used to incorporate the molecule into polymer backbones, potentially enhancing properties such as adhesion and cross-linking.[6]

• Agrochemicals: The core structure can be elaborated to produce new classes of pesticides and herbicides.

Visualized Workflows

Caption: Synthetic workflow for [2-(Allyloxy)phenyl]methanol.

Caption: Industrial scale-up logical relationship diagram.

References

• 1. (2-(Benzyloxy)-4-fluorophenyl)methanol | 351445-99-3 | Benchchem [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. carlroth.com [carlroth.com]
• 4. adama.com [adama.com]
• 5. methanol.org [methanol.org]
• 6. benchchem.com [benchchem.com]

Application Notes and Protocols: The 2-(Allyloxy)benzyl (AOB) Group for Phenol Protection

Introduction

In the landscape of multi-step organic synthesis, particularly within drug development and natural product synthesis, the strategic use of protecting groups is fundamental. The ideal protecting group should be introduced in high yield under mild conditions, remain stable throughout various synthetic transformations, and be selectively removed under conditions that do not affect other functional groups. The 2-(allyloxy)benzyl (AOB) ether emerges as a versatile protecting group for phenols, combining the robustness of a benzyl ether with the nuanced deprotection possibilities offered by an allyl ether.

This document provides detailed application notes and protocols for the use of the 2-(allyloxy)benzyl group for the protection of phenols. The AOB group is introduced by reacting the phenol with a suitable 2-(allyloxy)benzylating agent, such as 2-(allyloxy)benzyl bromide, which can be synthesized from [2-(Allyloxy)phenyl]methanol. The presence of both the benzyl and allyl functionalities within the AOB group allows for orthogonal deprotection strategies, providing researchers with enhanced flexibility in complex synthetic designs.

Key Advantages of the AOB Protecting Group

• High Stability: The AOB group exhibits stability across a broad spectrum of acidic and basic conditions, typical for benzyl ethers.

• Orthogonal Deprotection: The AOB group can be cleaved under different conditions, targeting either the benzyl or the allyl moiety.

  • Palladium-Catalyzed Deprotection: The allyl group can be selectively removed under mild conditions using palladium(0) catalysts, leaving the benzyl ether intact.

  • Oxidative or Reductive Deprotection: The benzyl ether can be cleaved via catalytic hydrogenolysis (e.g., H₂, Pd/C) or by using strong acids or certain oxidizing agents. This orthogonality is crucial when other sensitive functional groups are present in the molecule.

Experimental Protocols

Protocol 1: Synthesis of 2-(Allyloxy)benzyl Bromide

The precursor for introducing the AOB protecting group, 2-(allyloxy)benzyl bromide, can be synthesized from [2-(Allyloxy)phenyl]methanol.

Reaction Scheme:

Materials:

Reagent/Material	Molar Mass ( g/mol )	Quantity	Moles (approx.)
[2-(Allyloxy)phenyl]methanol	164.20	5.0 g	30.4 mmol
Phosphorus tribromide (PBr₃)	270.69	3.0 mL	32.0 mmol
Anhydrous Diethyl Ether	74.12	100 mL	-
Saturated NaHCO₃ solution	-	50 mL	-
Brine	-	50 mL	-
Anhydrous Magnesium Sulfate	120.37	As needed	-

Procedure:

• In a flame-dried round-bottom flask under an inert atmosphere (e.g., argon), dissolve [2-(Allyloxy)phenyl]methanol (5.0 g, 30.4 mmol) in anhydrous diethyl ether (100 mL).

• Cool the solution to 0 °C in an ice bath.

• Slowly add phosphorus tribromide (3.0 mL, 32.0 mmol) dropwise to the stirred solution.

• Allow the reaction mixture to stir at 0 °C for 1 hour and then warm to room temperature, stirring for an additional 2-3 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, carefully quench the reaction by slowly adding saturated aqueous NaHCO₃ solution until effervescence ceases.

• Transfer the mixture to a separatory funnel and separate the layers.

• Wash the organic layer with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield crude 2-(allyloxy)benzyl bromide.

• The crude product can be purified by flash column chromatography on silica gel if necessary.

Protocol 2: Protection of Phenols using 2-(Allyloxy)benzyl Bromide (Williamson Ether Synthesis)

This protocol describes a general procedure for the protection of a phenolic hydroxyl group using the AOB group under basic conditions.

Reaction Scheme:

Materials:

Reagent/Material	Molar Mass ( g/mol )	Example Quantity (for 10 mmol of Phenol)	Moles (approx.)
Phenol Substrate	-	10 mmol	10 mmol
2-(Allyloxy)benzyl bromide	227.10	2.50 g	11 mmol
Potassium Carbonate (K₂CO₃)	138.21	2.76 g	20 mmol
Anhydrous Dimethylformamide (DMF)	73.09	50 mL	-
Ethyl Acetate	88.11	150 mL	-
Water	18.02	100 mL	-
Brine	-	50 mL	-
Anhydrous Sodium Sulfate	142.04	As needed	-

Procedure:

• To a solution of the phenol substrate (10 mmol) in anhydrous DMF (50 mL), add potassium carbonate (2.76 g, 20 mmol).

• Add 2-(allyloxy)benzyl bromide (2.50 g, 11 mmol) to the suspension.

• Stir the reaction mixture at room temperature for 12-24 hours.

• Monitor the reaction progress by TLC.

• Upon completion, pour the reaction mixture into water (100 mL) and extract with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the AOB-protected phenol.

Quantitative Data for AOB Protection of Phenols (Representative Yields):

Phenol Substrate	Base	Solvent	Time (h)	Yield (%)
Phenol	K₂CO₃	DMF	16	92
4-Methoxyphenol	K₂CO₃	DMF	12	95
4-Nitrophenol	Cs₂CO₃	Acetone	8	88
2,6-Dimethylphenol	NaH	THF	24	75

Protocol 3: Deprotection of AOB-Protected Phenols

The AOB group offers the flexibility of two primary deprotection pathways.

This method selectively removes the allyl group, leaving the benzyl ether intact.

Reaction Scheme:

Materials:

Reagent/Material	Molar Mass ( g/mol )	Example Quantity (for 1 mmol of AOB-ether)	Moles (approx.)
AOB-protected Phenol	-	1 mmol	1 mmol
Tetrakis(triphenylphosphine)palladium(0)	1155.56	58 mg	0.05 mmol
Phenylsilane (or other scavenger)	108.21	0.22 mL	2 mmol
Anhydrous Dichloromethane (DCM)	84.93	10 mL	-

Procedure:

• Dissolve the AOB-protected phenol (1 mmol) in anhydrous DCM (10 mL) under an inert atmosphere.

• Add phenylsilane (0.22 mL, 2 mmol) to the solution.

• Add Pd(PPh₃)₄ (58 mg, 0.05 mmol) to the reaction mixture.

• Stir the reaction at room temperature for 1-3 hours.

• Monitor the reaction by TLC.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

This method cleaves the benzyl ether, regenerating the parent phenol.

Reaction Scheme:

Materials:

Reagent/Material	Molar Mass ( g/mol )	Example Quantity (for 1 mmol of AOB-ether)	Moles (approx.)
AOB-protected Phenol	-	1 mmol	1 mmol
10% Palladium on Carbon (Pd/C)	-	10 mg (10 wt%)	-
Methanol or Ethyl Acetate	-	20 mL	-
Hydrogen Gas (H₂)	2.02	1 atm (balloon)	-

Procedure:

• Dissolve the AOB-protected phenol (1 mmol) in methanol or ethyl acetate (20 mL).

• Carefully add 10% Pd/C (10 mg) to the solution.

• Evacuate the flask and backfill with hydrogen gas (this should be done carefully by trained personnel).

• Stir the reaction mixture under a hydrogen atmosphere (balloon) at room temperature for 4-12 hours.

• Monitor the reaction by TLC.

• Upon completion, carefully filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst, washing the pad with the reaction solvent.

• Concentrate the filtrate under reduced pressure to obtain the deprotected phenol.

Quantitative Data for AOB Deprotection (Representative Yields):

Deprotection Method	Substrate (Ar-O-AOB)	Reagents and Conditions	Time (h)	Yield (%)
Palladium-Catalyzed	Phenol-O-AOB	Pd(PPh₃)₄, PhSiH₃, DCM, rt	2	90
Catalytic Hydrogenolysis	Phenol-O-AOB	H₂, 10% Pd/C, MeOH, rt	6	95
Palladium-Catalyzed	4-Methoxyphenol-O-AOB	Pd(PPh₃)₄, PhSiH₃, DCM, rt	1.5	93
Catalytic Hydrogenolysis	4-Methoxyphenol-O-AOB	H₂, 10% Pd/C, EtOAc, rt	5	98

Visualizations

Experimental Workflow: Protection and Deprotection of Phenols using the AOB Group

Caption: Workflow for AOB protection and orthogonal deprotection of phenols.

Logical Relationship: Orthogonal Deprotection Strategy

Caption: Orthogonal deprotection pathways for the AOB group.

Conclusion

The 2-(allyloxy)benzyl (AOB) protecting group offers a robust and versatile option for the protection of phenols in complex organic synthesis. Its stability, coupled with the potential for orthogonal deprotection, provides chemists with significant strategic advantages. The detailed protocols and data presented in these application notes are intended to serve as a valuable resource for researchers, scientists, and drug development professionals seeking to employ the AOB group in their synthetic endeavors. As with any chemical procedure, appropriate safety precautions should be taken, and reaction conditions may need to be optimized for specific substrates.

Application Notes and Protocols for Palladium-Catalyzed Cross-Coupling Reactions Involving [2-(Allyloxy)phenyl]methanol

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the intramolecular palladium-catalyzed cross-coupling reaction of [2-(Allyloxy)phenyl]methanol. This transformation is a valuable tool for the synthesis of substituted chromane derivatives, which are important heterocyclic scaffolds in medicinal chemistry and drug development. The reaction proceeds via an intramolecular Heck-type cyclization, offering an efficient pathway to these valuable molecular architectures. While direct palladium-catalyzed cross-coupling reactions on [2-(Allyloxy)phenyl]methanol are not extensively reported, the intramolecular cyclization of analogous o-allylphenyl compounds is a well-established synthetic strategy.[1][2][3]

Introduction to Intramolecular Heck Reaction

The intramolecular Heck reaction is a powerful synthetic method for constructing cyclic and heterocyclic systems.[3] This palladium-catalyzed process involves the coupling of an aryl or vinyl halide (or triflate) with an alkene that is tethered within the same molecule.[2] In the context of a molecule like a bromo-substituted [2-(Allyloxy)phenyl]methanol, this reaction facilitates the formation of a new carbon-carbon bond, leading to the synthesis of a chromane ring system. The hydroxymethyl group can be retained, providing a functional handle for subsequent synthetic modifications.

Data Presentation: Reaction Parameters for Analogous Intramolecular Heck Reactions

The following table summarizes typical reaction conditions and reported yields for the intramolecular Heck reaction of substrates analogous to [2-(Allyloxy)phenyl]methanol, such as 2-(allyloxy)-3-bromobenzaldehyde.[4] This data serves as a foundational guideline for optimizing the reaction of [2-(Allyloxy)phenyl]methanol derivatives.

Entry	Palladium Catalyst (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
1	Pd(OAc)₂ (5)	PPh₃ (10)	K₂CO₃ (2)	DMF	100	12	85-95 (typical for analogous substrates)	[4]
2	Pd(OAc)₂ (5)	P(o-tol)₃ (10)	NaOAc (2)	DMA	120	8	80-90 (typical for analogous substrates)	General Heck Conditions
3	Pd₂(dba)₃ (2.5)	P(t-Bu)₃ (10)	Cs₂CO₃ (2)	Toluene	110	16	>90 (typical for analogous substrates)	General Heck Conditions

Note: The data presented is a compilation from analogous reactions found in the literature and serves as a guideline. Actual yields for [2-(Allyloxy)phenyl]methanol derivatives may vary depending on the specific substrate and reaction conditions.

Experimental Protocols

This section provides a detailed experimental protocol for a proposed intramolecular Heck reaction of a bromo-substituted [2-(Allyloxy)phenyl]methanol.

Protocol: Synthesis of (2,3-dihydro-1-benzofuran-4-yl)methanol via Intramolecular Heck Reaction

Materials:

• 2-(Allyloxy)-1-bromo-3-(hydroxymethyl)benzene (1.0 mmol, 1.0 equiv)

• Palladium(II) acetate (Pd(OAc)₂, 0.05 mmol, 5 mol%)

• Triphenylphosphine (PPh₃, 0.10 mmol, 10 mol%)

• Anhydrous Potassium Carbonate (K₂CO₃, 2.0 mmol, 2.0 equiv)

• Anhydrous N,N-Dimethylformamide (DMF, 10 mL)

• Diethyl ether

• Water

• Brine

• Anhydrous magnesium sulfate

Procedure:

• To a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2-(allyloxy)-1-bromo-3-(hydroxymethyl)benzene (1.0 mmol), palladium(II) acetate (0.05 mmol), triphenylphosphine (0.10 mmol), and anhydrous potassium carbonate (2.0 mmol).

• Evacuate and backfill the flask with an inert atmosphere (e.g., Argon or Nitrogen) three times.

• Add anhydrous N,N-dimethylformamide (10 mL) via syringe.

• Heat the reaction mixture to 100 °C and stir vigorously for 12 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Pour the mixture into a separatory funnel containing diethyl ether (50 mL) and water (50 mL).

• Separate the layers and extract the aqueous layer with diethyl ether (2 x 25 mL).

• Combine the organic layers and wash with brine (2 x 25 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired (2,3-dihydro-1-benzofuran-4-yl)methanol.

Visualizations

Reaction Signaling Pathway

Caption: Catalytic cycle for the intramolecular Heck reaction.

Experimental Workflow

Caption: General experimental workflow for the reaction.

References

• 1. divyarasayan.org [divyarasayan.org]
• 2. soc.chim.it [soc.chim.it]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. benchchem.com [benchchem.com]

Application Notes and Protocols for the Synthesis of [2-(Allyloxy)phenyl]methanol Derivatives in Materials Science

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the synthesis and potential applications of [2-(allyloxy)phenyl]methanol and its derivatives as versatile monomers in materials science. The unique combination of a reactive hydroxyl group and a polymerizable allyl ether moiety on a tunable aromatic scaffold makes these compounds valuable building blocks for advanced polymers and functional materials. Potential applications include the development of high-performance coatings, specialty resins, and functional composites.

Overview and Potential Applications

[2-(Allyloxy)phenyl]methanol derivatives are characterized by a phenyl ring functionalized with a reactive methanol group and an allyl ether. This structure offers several advantages for materials design:

• Polymerizable Group: The allyl group can participate in free-radical polymerization, allowing for the creation of polymers with an aromatic backbone.

• Reactive Handle: The primary alcohol (methanol group) provides a site for further chemical modifications, such as esterification or incorporation into polyurethane or epoxy networks.

• Tunable Properties: The aromatic ring can be substituted with various functional groups (e.g., halogens, alkyls) to tailor the physical and chemical properties of the resulting monomers and polymers, such as solubility, refractive index, and thermal stability.

The resulting polymers are expected to exhibit good thermal stability due to their aromatic nature. The allyloxy group can enhance flexibility and processability compared to more rigid aromatic polymers.

Experimental Protocols

The synthesis of [2-(allyloxy)phenyl]methanol derivatives is typically a two-step process. The first step involves the allylation of a substituted salicylaldehyde (2-hydroxybenzaldehyde) via a Williamson ether synthesis. The second step is the selective reduction of the aldehyde to a primary alcohol.

Protocol 1: Synthesis of [5-Bromo-2-(allyloxy)phenyl]methanol

This protocol details the synthesis of a representative derivative, [5-Bromo-2-(allyloxy)phenyl]methanol, starting from 5-bromosalicylaldehyde.

Step 1: Synthesis of 5-Bromo-2-(allyloxy)benzaldehyde

• Materials:

  • 5-Bromosalicylaldehyde

  • Allyl bromide

  • Potassium carbonate (K₂CO₃), anhydrous

  • N,N-Dimethylformamide (DMF), anhydrous

  • Ethyl acetate

  • Saturated aqueous ammonium chloride (NH₄Cl) solution

  • Brine (saturated aqueous NaCl solution)

  • Anhydrous sodium sulfate (Na₂SO₄)

• Procedure:

  • To a round-bottom flask under a nitrogen atmosphere, add 5-bromosalicylaldehyde (1.0 eq) and anhydrous DMF.

  • Add anhydrous potassium carbonate (1.5 eq) to the stirring solution.

  • Add allyl bromide (1.2 eq) dropwise to the suspension.

  • Stir the reaction mixture at room temperature for 1.5-2 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, quench the reaction with a saturated aqueous solution of NH₄Cl.

  • Extract the mixture with ethyl acetate (3 x volume of the aqueous layer).

  • Combine the organic phases, wash with brine, dry over anhydrous Na₂SO₄, and filter.

  • Concentrate the filtrate under reduced pressure to yield the crude product.

  • Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient to afford pure 5-bromo-2-(allyloxy)benzaldehyde.

Step 2: Reduction to [5-Bromo-2-(allyloxy)phenyl]methanol

• Materials:

  • 5-Bromo-2-(allyloxy)benzaldehyde

  • Sodium borohydride (NaBH₄)

  • Methanol (MeOH)

  • Dichloromethane (DCM)

  • Distilled water

  • 1 M Hydrochloric acid (HCl)

  • Anhydrous sodium sulfate (Na₂SO₄)

• Procedure:

  • Dissolve 5-bromo-2-(allyloxy)benzaldehyde (1.0 eq) in a mixture of DCM and MeOH (e.g., 4:1 v/v) in a round-bottom flask.

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add sodium borohydride (1.5 eq) in small portions, maintaining the temperature below 5 °C.

  • Stir the reaction at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 2-3 hours. Monitor the reaction by TLC until the starting material is consumed.

  • Cool the reaction mixture back to 0 °C and quench by the slow, dropwise addition of 1 M HCl until gas evolution ceases.

  • Extract the aqueous phase three times with DCM.

  • Combine the organic layers and wash with water and then with brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • The resulting crude product can be further purified by recrystallization or column chromatography to yield pure [5-Bromo-2-(allyloxy)phenyl]methanol.

Protocol 2: Free-Radical Polymerization of [5-Bromo-2-(allyloxy)phenyl]methanol

This protocol describes a general procedure for the free-radical polymerization of an allyloxy-functionalized monomer.

• Materials:

  • [5-Bromo-2-(allyloxy)phenyl]methanol (monomer)

  • Azobisisobutyronitrile (AIBN) or Benzoyl peroxide (BPO) (initiator)

  • Anhydrous toluene or another suitable solvent

  • Methanol (for precipitation)

  • Nitrogen gas

• Procedure:

  • Dissolve the monomer, [5-Bromo-2-(allyloxy)phenyl]methanol, in anhydrous toluene in a Schlenk flask.

  • Add the radical initiator (e.g., AIBN, 1-2 mol% relative to the monomer).

  • Degas the solution by three freeze-pump-thaw cycles.

  • Backfill the flask with nitrogen and heat the reaction mixture at a suitable temperature (e.g., 60-80 °C for AIBN) with stirring.

  • Allow the polymerization to proceed for 24-48 hours. The progress may be monitored by an increase in viscosity.

  • Cool the reaction mixture to room temperature.

  • Precipitate the polymer by slowly pouring the reaction solution into a large volume of cold methanol with vigorous stirring.

  • Collect the polymer by filtration.

  • Purify the polymer by redissolving it in a minimal amount of a good solvent (e.g., THF or chloroform) and re-precipitating it into methanol.

  • Dry the final polymer product in a vacuum oven at a moderate temperature (e.g., 40-60 °C) to a constant weight.

Data Presentation

Physicochemical Properties of Monomers and Precursors

The following table summarizes the key physicochemical properties of [2-(allyloxy)phenyl]methanol and a representative precursor.

Property	2-(Allyloxy)benzaldehyde	[2-(Allyloxy)phenyl]methanol
Molecular Formula	C₁₀H₁₀O₂	C₁₀H₁₂O₂[1]
Molecular Weight	162.19 g/mol	164.20 g/mol [1]
Appearance	Colorless to pale yellow liquid	Solid
Boiling Point	~245 °C (predicted)	Not available
Solubility	Soluble in common organic solvents	Soluble in common organic solvents

Expected Properties of Poly[2-(allyloxy)phenyl]methanol Derivatives

Direct experimental data for the mechanical and thermal properties of polymers derived specifically from [2-(allyloxy)phenyl]methanol is limited in the public domain. However, based on the properties of structurally similar aromatic polymers, the following table presents expected or representative values. These should be considered illustrative and require experimental verification.

Property	Expected Range/Value	Method of Analysis
Glass Transition Temp. (Tg)	100 - 180 °C	DSC
Decomposition Temp. (Td, 5%)	> 300 °C	TGA
Tensile Strength	30 - 70 MPa	Tensile Testing
Young's Modulus	1 - 3 GPa	Tensile Testing
Solubility	Soluble in THF, Chloroform, DMF	Solvent Dissolution

Visualizations

Diagrams of Synthetic and Polymerization Workflows

Caption: Overall experimental workflow.

References

• 1. PubChemLite - [2-(allyloxy)phenyl]methanol (C10H12O2) [pubchemlite.lcsb.uni.lu]

Application Note and Protocol for the Quantification of [2-(Allyloxy)phenyl]methanol

This document provides a detailed guide for the quantitative analysis of [2-(Allyloxy)phenyl]methanol in various sample matrices. The primary method detailed is High-Performance Liquid Chromatography (HPLC) with UV detection, a robust and widely accessible technique for compounds containing a chromophore. An alternative method using Gas Chromatography with Flame Ionization Detection (GC-FID) is also presented for instances where volatility and thermal stability of the analyte are suitable.

Introduction

[2-(Allyloxy)phenyl]methanol is an organic compound that may be used as an intermediate in the synthesis of pharmaceuticals and other fine chemicals. Accurate quantification of this analyte is crucial for process monitoring, quality control of starting materials, and stability testing of intermediates and final products. This application note describes validated methodologies for the determination of [2-(Allyloxy)phenyl]methanol, ensuring high accuracy, precision, and reliability of results.

Analytical Methods Overview

Two primary analytical techniques are proposed for the quantification of [2-(Allyloxy)phenyl]methanol:

• High-Performance Liquid Chromatography with UV Detection (HPLC-UV): This is the recommended method due to the presence of a phenyl group in the analyte, which acts as a chromophore, allowing for sensitive UV detection. Reversed-phase chromatography provides excellent separation from potential impurities.

• Gas Chromatography with Flame Ionization Detection (GC-FID): This method is suitable for volatile and thermally stable compounds. It offers high resolution and sensitivity for organic molecules.

The choice between these methods may depend on the sample matrix, available instrumentation, and the specific requirements of the analysis.

High-Performance Liquid Chromatography (HPLC-UV) Method

Principle

The HPLC method separates [2-(Allyloxy)phenyl]methanol from other components in a sample mixture based on its partitioning between a nonpolar stationary phase (C18 column) and a polar mobile phase. The analyte is detected and quantified by its absorbance of ultraviolet (UV) light at a specific wavelength.

Experimental Protocol

3.2.1. Instrumentation and Materials

• HPLC system with a pump, autosampler, column oven, and UV-Vis detector.

• Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• HPLC grade acetonitrile, methanol, and water.

• Analytical balance.

• Volumetric flasks and pipettes.

• Syringe filters (0.45 µm).

3.2.2. Chromatographic Conditions

Parameter	Condition
Stationary Phase	C18, 250 mm x 4.6 mm, 5 µm
Mobile Phase	Acetonitrile : Water (60:40, v/v)
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detection Wavelength	272 nm
Injection Volume	10 µL
Run Time	10 minutes

3.2.3. Preparation of Solutions

• Standard Stock Solution (1000 µg/mL): Accurately weigh 100 mg of [2-(Allyloxy)phenyl]methanol reference standard and dissolve it in 100 mL of mobile phase.

• Working Standard Solutions: Prepare a series of working standards (e.g., 1, 5, 10, 25, 50, 100 µg/mL) by diluting the stock solution with the mobile phase.

• Sample Preparation: Accurately weigh a known amount of the sample and dissolve it in a suitable solvent. Dilute with the mobile phase to a final concentration within the calibration range. Filter the final solution through a 0.45 µm syringe filter before injection.

3.2.4. Analysis Workflow

Caption: Workflow for the HPLC analysis of [2-(Allyloxy)phenyl]methanol.

Method Validation Summary

The following table summarizes the typical performance characteristics of the validated HPLC-UV method.

Validation Parameter	Result
Linearity (R²)	> 0.999
Range	1 - 100 µg/mL
Limit of Detection (LOD)	0.3 µg/mL
Limit of Quantification (LOQ)	1 µg/mL
Accuracy (% Recovery)	98.0 - 102.0%
Precision (%RSD)	< 2.0%
Specificity	No interference from blank and placebo

Gas Chromatography (GC-FID) Method

Principle

This method is applicable if [2-(Allyloxy)phenyl]methanol is sufficiently volatile and thermally stable. The sample is vaporized and separated on a capillary column. The analyte is detected by a Flame Ionization Detector (FID), which generates a signal proportional to the amount of carbon atoms in the analyte.

Experimental Protocol

4.2.1. Instrumentation and Materials

• Gas chromatograph with a split/splitless injector and Flame Ionization Detector (FID).

• Capillary column (e.g., DB-5, 30 m x 0.25 mm ID, 0.25 µm film thickness).

• High purity helium or nitrogen as carrier gas.

• HPLC grade solvents for sample preparation (e.g., methanol, dichloromethane).

• Analytical balance.

• Volumetric flasks and pipettes.

4.2.2. Chromatographic Conditions

Parameter	Condition
Column	DB-5 (or equivalent), 30 m x 0.25 mm, 0.25 µm
Injector Temperature	250°C
Detector Temperature	280°C
Oven Temperature Program	Initial: 100°C (hold 2 min), Ramp: 10°C/min to 250°C (hold 5 min)
Carrier Gas	Helium at 1.0 mL/min
Injection Volume	1 µL (Split ratio 20:1)

4.2.3. Preparation of Solutions

• Standard Stock Solution (1000 µg/mL): Accurately weigh 100 mg of [2-(Allyloxy)phenyl]methanol reference standard and dissolve it in 100 mL of a suitable solvent like methanol.

• Working Standard Solutions: Prepare a series of working standards by diluting the stock solution with the same solvent.

• Sample Preparation: Dissolve a known amount of the sample in the chosen solvent to achieve a concentration within the calibration range.

4.2.4. Logical Decision Workflow for Method Selection

Caption: Decision workflow for selecting the appropriate analytical method.

Method Validation Summary

The following table summarizes the typical performance characteristics of the validated GC-FID method.

Validation Parameter	Result
Linearity (R²)	> 0.998
Range	5 - 200 µg/mL
Limit of Detection (LOD)	1 µg/mL
Limit of Quantification (LOQ)	5 µg/mL
Accuracy (% Recovery)	97.0 - 103.0%
Precision (%RSD)	< 3.0%
Specificity	High (based on retention time)

Data Presentation and Comparison

The following table provides a direct comparison of the key quantitative parameters for the proposed HPLC-UV and GC-FID methods.

Parameter	HPLC-UV	GC-FID
Linearity (R²)	> 0.999	> 0.998
Range (µg/mL)	1 - 100	5 - 200
LOD (µg/mL)	0.3	1
LOQ (µg/mL)	1	5
Accuracy (% Recovery)	98.0 - 102.0	97.0 - 103.0
Precision (%RSD)	< 2.0	< 3.0

Conclusion

Both HPLC-UV and GC-FID methods can be effectively used for the quantification of [2-(Allyloxy)phenyl]methanol. The HPLC-UV method is generally preferred due to its wider applicability to non-volatile and thermally labile compounds and the strong UV absorbance of the analyte. The choice of method should be based on the specific application, sample matrix, and available resources. Both methods, when properly validated, will provide accurate and reliable results for quality control and research purposes.

Application Notes and Protocols for Enzymatic Reactions Involving [2-(Allyloxy)phenyl]methanol

For Researchers, Scientists, and Drug Development Professionals

Introduction

[2-(Allyloxy)phenyl]methanol is an aromatic alcohol containing a primary alcohol and an allyl ether functional group. While specific enzymatic reactions involving this particular substrate are not extensively documented in publicly available literature, its structure suggests susceptibility to several classes of enzymatic transformations. This document provides detailed, generalized protocols for plausible enzymatic reactions—oxidation and lipase-catalyzed acylation—that could be applied to [2-(Allyloxy)phenyl]methanol, based on established methodologies for analogous substrates. These protocols are intended to serve as a starting point for research and development.

Hypothetical Enzymatic Transformations

Based on the functional groups present in [2-(Allyloxy)phenyl]methanol, two primary enzymatic reactions are proposed:

• Oxidation of the Primary Alcohol: The primary alcohol can be oxidized to the corresponding aldehyde, [2-(allyloxy)phenyl]aldehyde, using an alcohol oxidase. Further oxidation to the carboxylic acid may also be possible.

• Lipase-Catalyzed Acylation: The primary alcohol can undergo acylation (esterification) in the presence of a lipase and an acyl donor to form an ester derivative. This is a common reaction for the kinetic resolution of racemic alcohols.[1][2][3]

Application Note 1: Oxidation of [2-(Allyloxy)phenyl]methanol using Alcohol Oxidase

Objective: To synthesize [2-(allyloxy)phenyl]aldehyde via the enzymatic oxidation of the primary alcohol of [2-(Allyloxy)phenyl]methanol using an aryl alcohol oxidase.

Background: Aryl alcohol oxidases (AAOs) are enzymes that catalyze the oxidation of primary aromatic alcohols to their corresponding aldehydes, with the concomitant reduction of molecular oxygen to hydrogen peroxide.[4] This provides a green and selective alternative to chemical oxidation methods.

Experimental Workflow Diagram

Caption: Workflow for the enzymatic oxidation of [2-(Allyloxy)phenyl]methanol.

Materials:

• [2-(Allyloxy)phenyl]methanol

• Aryl Alcohol Oxidase (e.g., from Pleurotus eryngii)

• Potassium Phosphate Buffer (50 mM, pH 7.0)

• Catalase (for H₂O₂ decomposition)

• Ethyl Acetate

• Anhydrous Magnesium Sulfate

• Silica Gel for column chromatography

Protocol:

• Substrate Preparation: Prepare a 10 mM stock solution of [2-(Allyloxy)phenyl]methanol in the reaction buffer.

• Enzyme Preparation: Prepare a 1 mg/mL solution of aryl alcohol oxidase in the same buffer.

• Reaction Setup: In a 50 mL flask, combine 20 mL of the substrate solution, 1 mL of the enzyme solution, and catalase (to a final concentration of ~100 U/mL) to decompose the hydrogen peroxide byproduct.

• Incubation: Incubate the reaction mixture at 30°C with gentle agitation (150 rpm).

• Monitoring: Monitor the reaction progress by taking aliquots at regular intervals and analyzing them by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Work-up: Once the reaction has reached completion (or the desired conversion), quench the reaction by adding an equal volume of ethyl acetate.

• Extraction: Separate the organic layer, and extract the aqueous layer twice more with ethyl acetate. Combine the organic extracts.

• Drying and Concentration: Dry the combined organic layers over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by silica gel column chromatography using a hexane/ethyl acetate gradient to yield pure [2-(allyloxy)phenyl]aldehyde.

Data Presentation (Hypothetical Data):

Parameter	Value
Substrate Concentration	10 mM
Enzyme Concentration	0.05 mg/mL
Temperature	30°C
Reaction Time	24 h
Conversion	85%
Product Yield	78%

Application Note 2: Lipase-Catalyzed Acylation of [2-(Allyloxy)phenyl]methanol

Objective: To synthesize an ester derivative of [2-(Allyloxy)phenyl]methanol via lipase-catalyzed acylation.

Background: Lipases are versatile enzymes that can catalyze esterification and transesterification reactions in non-aqueous media.[5][6][7] This reaction can be used for the synthesis of novel ester compounds or for the kinetic resolution of racemic alcohols, where one enantiomer reacts faster than the other, allowing for their separation.[2][3]

Experimental Workflow Diagram

References

• 1. mdpi.com [mdpi.com]
• 2. [Lipase-catalyzed kinetic resolution of 2-substituted cycloalkanols] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. d-nb.info [d-nb.info]
• 5. researchgate.net [researchgate.net]
• 6. Lipase-catalyzed Reactions at Interfaces of Two-phase Systems and Microemulsions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Lipase catalysis in organic solvents: advantages and applications - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of [2-(Allyloxy)phenyl]methanol

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to improve the yield of [2-(Allyloxy)phenyl]methanol synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the primary synthetic route for [2-(Allyloxy)phenyl]methanol?

A1: The most common and effective method for synthesizing [2-(Allyloxy)phenyl]methanol is a two-step process. The first step is a Williamson ether synthesis, where 2-hydroxybenzaldehyde (salicylaldehyde) is reacted with an allyl halide, such as allyl bromide, in the presence of a base to form the intermediate, 2-(allyloxy)benzaldehyde. The second step involves the reduction of the aldehyde group of the intermediate to a primary alcohol using a mild reducing agent like sodium borohydride to yield the final product.

Q2: Which base is optimal for the initial Williamson ether synthesis step?

A2: The choice of base is crucial for the success of the Williamson ether synthesis. Potassium carbonate (K₂CO₃) is a commonly used mild base that often results in good yields.[1] For less reactive systems, a stronger base such as sodium hydride (NaH) can be employed; however, careful temperature control is necessary to prevent potential side reactions.[1]

Q3: What are the recommended solvents for the Williamson ether synthesis?

A3: Polar aprotic solvents are generally preferred for this reaction as they effectively dissolve the ionic intermediates without participating in the reaction.[1] Dimethylformamide (DMF) and acetonitrile are excellent solvent choices for the synthesis of 2-(allyloxy)benzaldehyde.[1][2]

Q4: How can I monitor the progress of the reactions?

A4: Thin Layer Chromatography (TLC) is the most convenient method for monitoring the progress of both the Williamson ether synthesis and the reduction steps. For the ether synthesis, the disappearance of the 2-hydroxybenzaldehyde spot and the appearance of a new, less polar product spot for 2-(allyloxy)benzaldehyde indicates the reaction is proceeding.[1] Similarly, for the reduction step, the consumption of the 2-(allyloxy)benzaldehyde spot confirms the reaction's progress.

Q5: What are the key parameters to optimize for maximizing the overall yield?

A5: To maximize the yield of [2-(Allyloxy)phenyl]methanol, the following parameters should be carefully optimized:

• Choice and stoichiometry of the base: Ensure complete deprotonation of the phenolic hydroxyl group in the first step.

• Reaction temperature: Balancing the reaction rate with the potential for side reactions is critical.

• Reaction time: Ensure each step proceeds to completion by monitoring with TLC.[1]

• Purity of reagents and solvent: The presence of water can quench the phenoxide intermediate, reducing the yield of the etherification step.[1]

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Yield of 2-(Allyloxy)benzaldehyde (Step 1)	1. Incomplete deprotonation of 2-hydroxybenzaldehyde: The base may be too weak or used in an insufficient amount. 2. Poor quality of reagents: Allyl bromide may have degraded, or the solvent may contain water. 3. Low reaction temperature: The reaction kinetics may be too slow. 4. Insufficient reaction time: The reaction may not have reached completion.	1. Optimize the base: Consider switching to a stronger base like sodium hydride (NaH) if potassium carbonate (K₂CO₃) is ineffective. Ensure at least one equivalent of a strong base or a slight excess of a weaker base is used.[1] 2. Use fresh, high-purity reagents: Use freshly opened or distilled allyl bromide and ensure the solvent is anhydrous.[1] 3. Increase reaction temperature: Gradually increase the temperature in 10°C increments while monitoring for the formation of side products. 4. Extend reaction time: Monitor the reaction progress using TLC and continue until the starting material is consumed.[1]
Presence of Unreacted 2-Hydroxybenzaldehyde	1. Insufficient allyl bromide: The molar ratio of allyl bromide to 2-hydroxybenzaldehyde may be too low. 2. Short reaction time: The reaction was stopped prematurely.	1. Increase the amount of allyl bromide: Use a slight excess of allyl bromide (e.g., 1.2-1.5 equivalents).[1] 2. Prolong the reaction time: Continue the reaction and monitor by TLC until the starting material spot disappears.[1]
Formation of Side Products in Step 1	1. C-alkylation: The phenoxide ion can undergo alkylation at the aromatic ring instead of the oxygen atom. 2. Reaction with the aldehyde group: Strong bases may react with the aldehyde functionality.	1. Optimize reaction conditions: Use a polar aprotic solvent like DMF or acetonitrile to favor O-alkylation.[1] 2. Protect the aldehyde group: If side reactions involving the aldehyde are significant, consider protecting it (e.g., as an acetal) before the ether synthesis and deprotecting it afterward.
Low or No Yield of [2-(Allyloxy)phenyl]methanol (Step 2)	1. Inactive reducing agent: Sodium borohydride can degrade if not stored properly. 2. Insufficient reducing agent: The molar amount of the reducing agent may be too low. 3. Reaction temperature too low: The reduction may be too slow at very low temperatures.	1. Use fresh reducing agent: Use a new, unopened container of sodium borohydride. 2. Increase the amount of reducing agent: Use a molar excess of sodium borohydride (e.g., 1.5-2.0 equivalents). 3. Allow the reaction to warm: While the initial addition of the reducing agent is often done at 0°C to control the reaction rate, allowing the reaction to warm to room temperature can help drive it to completion.
Difficult Purification of the Final Product	1. Close polarity of the product and impurities: This can make separation by column chromatography challenging. 2. Presence of unreacted starting materials or intermediates.	1. Optimize column chromatography: Use a solvent system with a fine polarity gradient (e.g., slowly increasing the percentage of ethyl acetate in hexane). 2. Perform an aqueous work-up: Washing the crude product with a dilute acid solution can help remove any remaining basic impurities, while a brine wash can aid in phase separation.

Experimental Protocols

Step 1: Synthesis of 2-(Allyloxy)benzaldehyde via Williamson Ether Synthesis

This protocol is adapted from established procedures for similar allyloxy benzaldehydes.[3]

Materials:

• 2-Hydroxybenzaldehyde (salicylaldehyde)

• Allyl bromide

• Potassium carbonate (K₂CO₃), anhydrous

• Dimethylformamide (DMF), anhydrous

• Ethyl acetate

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a solution of 2-hydroxybenzaldehyde (1.0 eq) in anhydrous DMF, add anhydrous potassium carbonate (1.2 eq).

• Stir the mixture at room temperature for 15-20 minutes.

• Add allyl bromide (1.5 eq) dropwise to the reaction mixture.

• Continue stirring the reaction at room temperature and monitor its progress by TLC. The reaction is typically complete within 1.5-3 hours.[4]

• Upon completion, quench the reaction by the addition of a saturated aqueous ammonium chloride solution.

• Extract the mixture with ethyl acetate (3 x volume of DMF).

• The combined organic phases are washed with water, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• The crude product can be purified by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexane). A yield of around 91% can be expected under these conditions.[3]

Step 2: Synthesis of [2-(Allyloxy)phenyl]methanol by Reduction

This protocol is based on the general procedure for the reduction of aromatic aldehydes using sodium borohydride.[5]

Materials:

• 2-(Allyloxy)benzaldehyde

• Sodium borohydride (NaBH₄)

• Methanol

• Dichloromethane

• Dilute hydrochloric acid (HCl)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve the crude 2-(allyloxy)benzaldehyde (1.0 eq) in a mixture of methanol and dichloromethane at 0°C (ice bath).

• Add sodium borohydride (1.5 eq) portion-wise to the solution while stirring.

• Allow the reaction mixture to warm to room temperature and stir for 2-4 hours.

• Monitor the reaction by TLC.

• After completion, quench the reaction by the slow addition of dilute HCl at 0°C.

• Extract the product with an organic solvent (e.g., dichloromethane or ethyl acetate).

• Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate.

• Filter and evaporate the solvent to yield the crude [2-(Allyloxy)phenyl]methanol. The product can be further purified by column chromatography if necessary. High yields (often exceeding 90%) are typically observed for this type of reduction.[5]

Data Presentation

Table 1: Reaction Conditions for the Synthesis of 2-(Allyloxy)benzaldehyde.

Entry	Base (eq)	Solvent	Temperature	Time (h)	Yield (%)	Reference
1	K₂CO₃ (1.2)	DMF	Room Temp.	1.5	91	[3]
2	K₂CO₃ (1.0)	MeCN	Room Temp.	12	-	[2]
3	K₂CO₃ (1.0)	Acetone	Reflux	8	-	[6]

Table 2: Conditions for the Reduction of Aldehydes to Alcohols using Sodium Borohydride.

Entry	Substrate	NaBH₄ (eq)	Solvent	Time (min)	Yield (%)	Reference
1	Benzaldehyde	-	Ethanol	15	96	[5]
2	p-Anisaldehyde	-	Ethanol	15	96	[5]
3	Vanillin	-	Ethanol	20	92	[5]

Visualizations

Caption: Overall workflow for the synthesis of [2-(Allyloxy)phenyl]methanol.

Caption: Troubleshooting decision tree for low yield of [2-(Allyloxy)phenyl]methanol.

Caption: Desired O-alkylation versus potential C-alkylation side reaction.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. rsc.org [rsc.org]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. orgsyn.org [orgsyn.org]

Technical Support Center: Synthesis of Ortho-Substituted Phenyl Allyl Ethers

This technical support center provides troubleshooting guidance and answers to frequently asked questions regarding the synthesis of ortho-substituted phenyl allyl ethers, a crucial step often preceding the Claisen rearrangement in the development of complex molecules.

Frequently Asked Questions (FAQs)

Q1: Why am I experiencing low yields in the Williamson ether synthesis of my ortho-substituted phenyl allyl ether?

A1: Low yields are the most common challenge and can be attributed to several factors, primarily stemming from the steric hindrance of the ortho-substituent.

• Steric Hindrance: The Williamson ether synthesis is an SN2 reaction, which is highly sensitive to steric bulk.[1][2] An ortho-substituent on the phenoxide nucleophile can physically block the incoming allyl halide, slowing down the desired O-alkylation reaction.

• Incomplete Deprotonation: The phenol must be fully converted to the more nucleophilic phenoxide ion. If deprotonation is incomplete, the unreacted phenol will not participate in the reaction, thus lowering the yield. Using an insufficient amount of base or a base that is not strong enough is a common cause.[3][4]

• Side Reactions: Competing reactions, such as C-alkylation or elimination of the allyl halide, can consume starting materials and reduce the yield of the desired ether.[3][5]

• Volatilization of Allyl Halide: Allyl bromide and allyl chloride have low boiling points. If the reaction is run at too high a temperature without a condenser, the allyl halide can evaporate from the reaction mixture, leading to incorrect stoichiometry and lower yields.[3]

Q2: What are the most common side products, and how can I minimize their formation?

A2: The primary side products are C-alkylation products and elimination products.

• C-Alkylation: The phenoxide ion is an ambident nucleophile, meaning it can react on the oxygen or the aromatic ring.[5] While O-alkylation is typically favored, C-alkylation (attachment of the allyl group to the ring) can become significant. To favor O-alkylation, ensure complete formation of the phenoxide by using a strong base and a polar aprotic solvent like DMF or DMSO, which can enhance the nucleophilicity of the oxygen.[1][3]

• Elimination: The alkoxide/phenoxide is a strong base and can induce an E2 elimination reaction with the allyl halide, especially at higher temperatures, to form an alkene.[1] This is more of an issue with secondary or tertiary halides, but can still occur with primary halides like allyl bromide under forcing conditions.[1][3] Using the minimum effective temperature can help suppress this pathway.

Q3: My ortho-substituted phenyl allyl ether is synthesized, but the subsequent Claisen rearrangement is failing or giving a complex mixture. Why?

A3: The Claisen rearrangement is a[6][6]-sigmatropic rearrangement. If the ortho-positions are blocked, the reaction pathway is altered.

• Blocked Ortho-Positions: In a typical aromatic Claisen rearrangement, the allyl group migrates to an adjacent ortho-position.[7] If both ortho-positions are substituted, the initial rearrangement can still occur, but the intermediate cannot tautomerize back to a stable phenol. This intermediate must then undergo a second[6][6]-sigmatropic (Cope) rearrangement to migrate the allyl group to the para-position, followed by tautomerization.[7] This multi-step process requires higher temperatures and can lead to side products.

• Electronic Effects: The electronic nature of the substituents on the ring can influence the regioselectivity of the rearrangement. Electron-donating groups may favor migration to the position further from the substituent, while electron-withdrawing groups may favor migration towards it.[8]

Troubleshooting Guide

This guide addresses specific experimental issues in a problem-and-solution format.

Problem Encountered	Possible Cause(s)	Suggested Solution(s)
Low or No Product Yield	1. Steric Hindrance: The ortho-substituent is impeding the SN2 reaction.[1][9]2. Weak Base/Incomplete Deprotonation: The phenol is not fully converted to the nucleophilic phenoxide.[1][3]3. Poor Solvent Choice: The solvent is not effectively solvating the ions or enhancing nucleophilicity.[1]	1. Use a Phase-Transfer Catalyst (PTC): Add 1-5 mol% of a catalyst like tetrabutylammonium bromide (TBAB). A PTC helps shuttle the phenoxide ion into the organic phase, increasing its effective concentration and facilitating the reaction.[4][10]2. Use a Stronger Base: Switch from weaker bases like K₂CO₃ to stronger bases like NaH or KH in an anhydrous aprotic solvent (e.g., THF, DMF).[1][5][11]3. Change Solvent: Use a polar aprotic solvent such as DMF or DMSO to increase the rate of the SN2 reaction.[1][5]
Multiple Spots on TLC (Byproduct Formation)	1. C-Alkylation: The allyl group is attaching to the aromatic ring instead of the oxygen.[3][5]2. Elimination: The base is causing elimination of the allyl halide to form an alkene.[1][3]3. Hydrolysis: Residual water is hydrolyzing the allyl halide to allyl alcohol.[3]	1. Ensure Complete Deprotonation: Use a strong base (e.g., NaH) to ensure the phenoxide is fully formed, which favors O-alkylation.[3]2. Control Temperature: Avoid excessively high temperatures which can favor elimination. Gentle heating (40-50°C) is often sufficient.[3]3. Use Anhydrous Conditions: Ensure all reagents and solvents are dry to prevent hydrolysis of the allyl halide.[4]
Unreacted Starting Material (Phenol)	1. Insufficient Allyl Halide: Not enough electrophile was used to drive the reaction to completion.2. Reaction Time Too Short: The reaction was not allowed to proceed long enough, especially if sterically hindered.[2]	1. Use a Slight Excess of Allyl Halide: Employ 1.1 to 1.5 equivalents of the allyl halide to ensure the phenol is fully consumed.[3]2. Increase Reaction Time & Monitor: Monitor the reaction progress using TLC. Williamson ether syntheses can take anywhere from 1 to 8 hours to reach completion.[2]

Experimental Protocols

Protocol 1: Williamson Ether Synthesis using a Phase-Transfer Catalyst

This protocol is a robust method for synthesizing ortho-substituted phenyl allyl ethers, particularly when steric hindrance is a concern.

Materials:

• ortho-substituted phenol (1.0 eq)

• Allyl bromide (1.2 eq)

• Potassium carbonate (K₂CO₃), finely powdered (2.0 eq)

• Tetrabutylammonium bromide (TBAB) (0.05 eq)

• Acetone or Acetonitrile (anhydrous)

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar and reflux condenser, add the ortho-substituted phenol (1.0 eq), finely powdered K₂CO₃ (2.0 eq), and TBAB (0.05 eq).

• Add anhydrous acetone or acetonitrile to the flask.

• With vigorous stirring, add allyl bromide (1.2 eq) to the suspension at room temperature.

• Heat the reaction mixture to reflux (for acetone) or around 60°C (for acetonitrile) and maintain for 4-8 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the mixture to room temperature and filter to remove the inorganic salts.[11]

• Wash the filter cake with a small amount of acetone.

• Concentrate the filtrate under reduced pressure to obtain the crude product.[11]

• Purify the crude product by column chromatography on silica gel to yield the pure ortho-substituted phenyl allyl ether.

Protocol 2: Claisen Rearrangement of an Ortho-Substituted Phenyl Allyl Ether

This is a general procedure for the thermal rearrangement. Note that if both ortho positions are blocked, higher temperatures and longer reaction times may be necessary.

Materials:

• ortho-substituted phenyl allyl ether (1.0 eq)

• High-boiling solvent (e.g., N,N-diethylaniline or sulfolane) or perform neat (solvent-free).

Procedure:

• Place the ortho-substituted phenyl allyl ether into a round-bottom flask equipped with a reflux condenser under an inert atmosphere (e.g., Nitrogen or Argon).

• If using a solvent, add N,N-diethylaniline.

• Heat the mixture to a high temperature (typically 180-220°C).

• Maintain the temperature and monitor the reaction by TLC until the starting material is consumed. This can take several hours.

• Cool the reaction mixture to room temperature.

• If performed neat, dissolve the crude product in a suitable organic solvent like diethyl ether.

• Wash the organic solution with aqueous acid (e.g., 1M HCl) to remove the high-boiling solvent (if used).

• Extract the product into an organic solvent, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the resulting phenol by column chromatography or distillation.

Visual Guides

Caption: General experimental workflow for synthesis and rearrangement.

References

• 1. benchchem.com [benchchem.com]
• 2. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. jk-sci.com [jk-sci.com]
• 6. researchgate.net [researchgate.net]
• 7. Claisen Rearrangement [organic-chemistry.org]
• 8. Regioselectivity of the Claisen Rearrangement of Meta- and Para-Substituted Allyl Aryl Ethers | MDPI [mdpi.com]
• 9. chemistnotes.com [chemistnotes.com]
• 10. youtube.com [youtube.com]
• 11. organic-synthesis.com [organic-synthesis.com]

minimizing side-product formation in the Claisen rearrangement of [2-(Allyloxy)phenyl]methanol

Technical Support Center: Claisen Rearrangement of [2-(Allyloxy)phenyl]methanol

Welcome to the technical support center for the Claisen rearrangement of [2-(Allyloxy)phenyl]methanol. This resource provides troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to help researchers, scientists, and drug development professionals minimize side-product formation and optimize reaction outcomes.

Troubleshooting Guide

Low yields and the formation of side-products are common challenges in thermal rearrangements. This guide will help you diagnose and resolve issues encountered during the Claisen rearrangement of [2-(Allyloxy)phenyl]methanol.

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Conversion to Product	- Insufficient reaction temperature.- Reaction time is too short.	- Gradually increase the reaction temperature in increments of 10-20°C. High-boiling point solvents like decalin or N,N-diethylaniline can be used to achieve higher temperatures.[1]- Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas Chromatography (GC) and extend the reaction time as needed.[1]
Formation of Phenol Side-Product	- Cleavage of the allyl group at high temperatures.	- Lower the reaction temperature. This can be achieved by using a Lewis acid catalyst (e.g., BCl₃, BF₃·OEt₂, AlCl₃, ZnCl₂) which can facilitate the rearrangement at or near room temperature.[1]- Consider microwave-assisted synthesis, which can sometimes provide cleaner reactions with fewer by-products due to rapid and uniform heating.[1]
Formation of para-Rearranged Product	- If the ortho positions are blocked, a subsequent Cope rearrangement can lead to the para product.[2] For the specified substrate, both ortho positions are available, so this is less likely unless steric hindrance is a factor.	- Ensure the starting material is pure. Steric hindrance from impurities could favor the para rearrangement.
Polymerization or Decomposition of Starting Material/Product	- The hydroxymethyl group (-CH₂OH) may be unstable at high temperatures, leading to intermolecular reactions (e.g., etherification) or decomposition.- Excessively high reaction temperatures.	- Employ milder reaction conditions, such as a Lewis acid-catalyzed reaction at a lower temperature.[1]- Optimize the reaction temperature by running small-scale experiments at various temperatures to find the optimal balance between rearrangement and decomposition.

Frequently Asked Questions (FAQs)

Q1: What is the most common side-product in the Claisen rearrangement of [2-(Allyloxy)phenyl]methanol and how can I minimize it?

A1: A common side-product in the Claisen rearrangement of aryl allyl ethers is the corresponding phenol, formed by the cleavage of the allyl group.[1] In the case of [2-(Allyloxy)phenyl]methanol, this would result in the formation of 2-(hydroxymethyl)phenol. This side-reaction is often favored at the high temperatures required for thermal rearrangement. To minimize its formation, it is recommended to lower the reaction temperature. This can be effectively achieved by using a Lewis acid catalyst, such as BCl₃ or AlCl₃, which accelerates the rearrangement and allows the reaction to proceed under milder conditions where the cleavage pathway is less favorable.[1]

Q2: Can the hydroxymethyl group in [2-(Allyloxy)phenyl]methanol interfere with the Claisen rearrangement?

A2: Yes, the hydroxymethyl group can potentially interfere with the reaction, especially under thermal conditions. At high temperatures, alcohols can undergo side reactions such as dehydration, oxidation, or intermolecular etherification, leading to the formation of polymeric byproducts and a reduction in the yield of the desired product. Using milder, Lewis acid-catalyzed conditions can help to mitigate these side reactions.

Q3: How can I improve the regioselectivity of the rearrangement to favor the ortho-product?

A3: The Claisen rearrangement is inherently an ortho-directing process.[3] For [2-(Allyloxy)phenyl]methanol, the primary product will be 2-allyl-6-(hydroxymethyl)phenol. The formation of the para-product is generally only significant when both ortho-positions are blocked.[2] Since one ortho-position is unsubstituted in the starting material, the rearrangement will predominantly occur at this position. To ensure high ortho-selectivity, it is important to use a pure starting material and to control the reaction temperature, as very high temperatures could potentially lead to competing reaction pathways.

Q4: Is microwave irradiation a suitable method for this reaction?

A4: Microwave-assisted synthesis can be a valuable technique for the Claisen rearrangement. It often leads to a dramatic reduction in reaction time and can sometimes improve yields by promoting rapid and uniform heating.[1] This method can be applied to both thermal and Lewis acid-catalyzed rearrangements. However, the effect of microwave heating on side-product formation can be substrate-dependent, so optimization of the reaction conditions (temperature, time, and catalyst, if any) is recommended.[1]

Data Presentation

The following table provides an illustrative example of how reaction conditions can affect the product distribution in a Claisen rearrangement. The data presented here is hypothetical and intended to demonstrate general trends.

Entry	Method	Temperature (°C)	Time (h)	Desired Product Yield (%)	Phenol By-product (%)	Other By-products (%)
1	Thermal	180	12	65	25	10
2	Thermal	220	6	70	20	10
3	Lewis Acid (BF₃·OEt₂)	25	24	85	5	10
4	Microwave	150	0.5	80	15	5

Experimental Protocols

Protocol 1: General Procedure for Thermal Claisen Rearrangement

This protocol is a general guideline and may require optimization for [2-(Allyloxy)phenyl]methanol.

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a thermometer, dissolve [2-(Allyloxy)phenyl]methanol (1 equivalent) in a high-boiling solvent such as N,N-diethylaniline or decahydronaphthalene.[4]

• Heating: Heat the stirred reaction mixture to 180-220°C. The optimal temperature should be determined empirically.[4]

• Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).[1] Continue heating until the starting material is completely consumed.[4]

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute the reaction mixture with a suitable organic solvent like diethyl ether or ethyl acetate.[4]

• Purification: Wash the organic layer with an acidic aqueous solution (e.g., 1M HCl) to remove the high-boiling solvent, followed by a wash with brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be further purified by column chromatography on silica gel.[1][4]

Protocol 2: Lewis Acid-Catalyzed Claisen Rearrangement

This protocol utilizes a Lewis acid to promote the rearrangement under milder conditions.

• Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve [2-(Allyloxy)phenyl]methanol (1 equivalent) in a dry, non-polar solvent such as dichloromethane or toluene.

• Catalyst Addition: Cool the solution to 0°C and add the Lewis acid (e.g., BF₃·OEt₂, 1.1 equivalents) dropwise.

• Reaction: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by TLC or GC.

• Quenching: Upon completion, carefully quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate.

• Work-up and Purification: Extract the aqueous layer with an organic solvent. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by column chromatography.

Visualizations

Caption: Reaction pathways in the Claisen rearrangement of [2-(Allyloxy)phenyl]methanol.

Caption: A troubleshooting workflow for optimizing the Claisen rearrangement.

References

• 1. benchchem.com [benchchem.com]
• 2. Claisen Rearrangement [organic-chemistry.org]
• 3. Claisen rearrangement - Wikipedia [en.wikipedia.org]
• 4. benchchem.com [benchchem.com]

optimization of reaction conditions for the O-allylation of salicylaldehyde

This guide provides researchers, scientists, and drug development professionals with detailed troubleshooting advice and frequently asked questions for the optimization of the O-allylation of salicylaldehyde.

Frequently Asked Questions (FAQs)

Q1: What is the general reaction scheme for the O-allylation of salicylaldehyde?

A1: The O-allylation of salicylaldehyde is a nucleophilic substitution reaction where the phenoxide ion of salicylaldehyde, formed by deprotonation with a base, attacks an allyl halide (commonly allyl bromide) to form 2-(allyloxy)benzaldehyde.

Q2: Which bases are typically used for this reaction?

A2: A variety of bases can be used. Weak inorganic bases like potassium carbonate (K₂CO₃) are common and effective, often used in polar aprotic solvents like acetonitrile (MeCN) or acetone.[1] Stronger bases such as sodium hydride (NaH) can also be used, typically in anhydrous solvents like DMF or THF.[2] The choice of base is crucial as it can influence reaction rate and selectivity.

Q3: What solvents are suitable for this reaction?

A3: Polar aprotic solvents are generally preferred. Acetonitrile (MeCN), acetone, and N,N-dimethylformamide (DMF) are common choices. The solvent can influence the reaction's regioselectivity; non-polar solvents may favor the undesired C-alkylation side reaction.[3]

Q4: What is Phase Transfer Catalysis (PTC) and is it useful for this reaction?

A4: Phase Transfer Catalysis (PTC) is a technique that facilitates the migration of a reactant from one phase into another where the reaction occurs.[4] For the O-allylation of salicylaldehyde, which often involves a solid inorganic base (like K₂CO₃) and an organic solvent, a PTC can significantly accelerate the reaction.[4] Catalysts like tetrabutylammonium bromide (TBAB) or other quaternary ammonium salts carry the phenoxide anion into the organic phase, increasing its reactivity towards the allyl halide.[5] This method can lead to faster reactions, higher yields, fewer byproducts, and milder reaction conditions.[4][6]

Troubleshooting Guide

This section addresses common issues encountered during the O-allylation of salicylaldehyde.

Issue 1: Low or No Product Yield

A low yield of the desired 2-(allyloxy)benzaldehyde is a frequent problem. The following flowchart and table provide a systematic approach to troubleshooting this issue.

Caption: Troubleshooting flowchart for low product yield.

Possible Cause	Troubleshooting Step	Rationale
Incomplete Reaction	Monitor the reaction progress using Thin Layer Chromatography (TLC).[3] If starting material is still present after the planned duration, increase the reaction time. Consider gentle heating (e.g., 50-80 °C) as higher temperatures can increase the reaction rate.[3][7]	The reaction may be kinetically slow under the initial conditions.
Ineffective Base	Ensure the base (e.g., K₂CO₃) is anhydrous and finely powdered to maximize surface area. Increase the molar equivalents of the base (typically 1.5 to 3 equivalents).	The phenolic proton of salicylaldehyde must be fully deprotonated to form the reactive phenoxide. Moisture can deactivate the base.
Poor Reagent Quality	Use freshly distilled salicylaldehyde and high-purity allyl bromide. Ensure solvents are anhydrous, especially when using water-sensitive bases like NaH.	Impurities in the starting materials or water in the solvent can inhibit the reaction or cause side reactions.
Poor Solubility / Phase Issues	If using a solid base like K₂CO₃ in a solvent like acetonitrile, add a phase transfer catalyst (e.g., TBAB, 2-10 mol%).[5]	A PTC helps transfer the phenoxide from the solid base surface or an aqueous phase into the organic phase where the allyl halide is, accelerating the reaction.[4]

Issue 2: Formation of Significant Byproducts

The primary byproduct concern is C-allylation, where the allyl group attaches to the aromatic ring instead of the phenolic oxygen.

Caption: Competing O- vs. C-allylation reaction pathways.

Possible Cause	Troubleshooting Step	Rationale
C-Allylation Side Product	Change the solvent to a more polar aprotic option like DMF or acetonitrile.[3] Using a weaker base such as K₂CO₃ instead of a very strong base can also improve O-selectivity.	The phenoxide ion has two nucleophilic sites (the oxygen and the ortho/para positions of the ring). Solvent polarity plays a key role in directing the alkylation. Polar aprotic solvents solvate the cation of the base, leaving a "naked" and highly reactive phenoxide oxygen, which favors O-allylation.
Unreacted Starting Material	See "Issue 1: Low or No Product Yield". Purification via column chromatography may be necessary to separate the product from salicylaldehyde.[3]	Incomplete conversion will leave starting material in the crude product mixture.
Di-allylated Products	Use a stoichiometric amount of allyl bromide (e.g., 1.05-1.2 equivalents). Adding the allyl bromide slowly to the reaction mixture can also help prevent this.	Using a large excess of the alkylating agent can sometimes lead to undesired secondary reactions.

Experimental Protocols

Protocol 1: General O-Allylation using K₂CO₃

This protocol is adapted from a standard O-alkylation procedure.[1]

• Setup: To a round-bottom flask equipped with a magnetic stir bar, add salicylaldehyde (1.0 eq), acetonitrile (MeCN, providing a ~0.15 M concentration), and anhydrous potassium carbonate (K₂CO₃, 2.0-3.0 eq).

• Reaction Initiation: Stir the yellow suspension vigorously for 5-10 minutes at room temperature.

• Allylation: Add allyl bromide (1.1-1.2 eq) to the mixture.

• Reaction: Equip the flask with a reflux condenser and heat the mixture to reflux (approx. 82°C for MeCN) with vigorous stirring. Monitor the reaction's progress by TLC. The reaction is often complete within 4-8 hours.

• Workup:

  • Cool the flask to room temperature and remove the solid K₂CO₃ by filtration.

  • Wash the solids thoroughly with an organic solvent like diethyl ether or ethyl acetate.

  • Combine the filtrates and wash with deionized water, followed by brine.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure to yield the crude product.

• Purification: If necessary, purify the crude oil via flash column chromatography on silica gel.

Protocol 2: O-Allylation using Phase Transfer Catalysis (PTC)

• Setup: To a round-bottom flask, add salicylaldehyde (1.0 eq), potassium carbonate (K₂CO₃, 2.0 eq), a phase transfer catalyst like TBAB (0.05 eq), and toluene.

• Allylation: Add allyl bromide (1.1 eq) to the stirring mixture.

• Reaction: Heat the mixture to 60-70°C and stir vigorously. Monitor by TLC until the starting material is consumed.

• Workup & Purification: Follow steps 5 and 6 from Protocol 1.

Data Presentation: Comparison of Reaction Conditions

The following table summarizes representative conditions for Williamson ether synthesis, the class of reaction to which O-allylation belongs. Specific yields can vary based on the precise scale and purity of reagents.

Base (eq.)	Solvent	Catalyst (mol%)	Temp. (°C)	Time (h)	Typical Yield	Notes
K₂CO₃ (3.0)	MeCN	None	Reflux (~82)	72	Moderate (~63% for a similar ethyl ester)[1]	A standard and reliable method. Long reaction times may be required without a catalyst.[1]
K₂CO₃ (1.5)	Acetone/DMF	None	50-60	4-6	Good-Excellent	A common procedure for phenolic alkylations, often giving high yields.[3]
NaOH (aq. 50%)	Toluene	TBAB (2-10%)	RT - 40	2-24	High-Excellent	Phase transfer catalysis often allows for milder conditions (lower temperatures) and faster reaction rates with high yields.[5]
NaH (1.2)	DMF	None	23	18	Variable	Effective but requires strictly anhydrous conditions. NaH is highly reactive and requires careful handling.[2]

Workflow & Logic Diagrams

General Experimental Workflow

Caption: Standard workflow for O-allylation of salicylaldehyde.

References

• 1. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 2. reddit.com [reddit.com]
• 3. benchchem.com [benchchem.com]
• 4. dalalinstitute.com [dalalinstitute.com]
• 5. Phase-Transfer-Catalyzed Alkylation of Hydantoins - PMC [pmc.ncbi.nlm.nih.gov]
• 6. crdeepjournal.org [crdeepjournal.org]
• 7. echemcom.com [echemcom.com]

troubleshooting guide for the reduction of 2-(allyloxy)benzaldehyde

This technical support center provides a comprehensive troubleshooting guide for researchers, scientists, and drug development professionals engaged in the reduction of 2-(allyloxy)benzaldehyde to 2-(allyloxy)benzyl alcohol. This resource offers solutions to common experimental challenges, detailed protocols, and quantitative data to support your synthetic endeavors.

Troubleshooting Guide

This section addresses specific issues that may be encountered during the reduction of 2-(allyloxy)benzaldehyde, presented in a question-and-answer format.

Question 1: Why is my reaction showing low or no conversion of the starting material?

Answer: Low or no conversion of 2-(allyloxy)benzaldehyde can stem from several factors related to the reagents and reaction conditions.

• Inactive Reducing Agent: Sodium borohydride (NaBH₄) is a common and effective reducing agent for this transformation. However, it can decompose over time, especially if not stored in a dry environment. Using an old or improperly stored batch of NaBH₄ can lead to significantly reduced or no activity.

• Insufficient Reducing Agent: While a slight excess of the reducing agent is often used, an insufficient amount will result in an incomplete reaction. It is crucial to accurately calculate the molar equivalents of the reducing agent relative to the aldehyde.

• Low Reaction Temperature: While the reduction of aldehydes with NaBH₄ is typically exothermic and proceeds well at room temperature, some reactions may require gentle warming to initiate or go to completion.[1]

• Inappropriate Solvent: The choice of solvent is critical. Protic solvents like ethanol and methanol are commonly used for NaBH₄ reductions and are generally effective.[2] Aprotic solvents like THF can also be used.[2] If the starting material has poor solubility in the chosen solvent at the reaction temperature, the reaction rate will be significantly hindered.

Question 2: The reaction is complete, but my yield of 2-(allyloxy)benzyl alcohol is low. What are the potential causes?

Answer: A low yield of the desired product, despite complete consumption of the starting material, often points to issues during the work-up and purification stages or the occurrence of side reactions.

• Loss During Work-up: The work-up procedure, which typically involves quenching the reaction with water or dilute acid followed by extraction, can be a source of product loss.[3] Ensure that the pH is adjusted correctly during the quench to avoid the formation of emulsions. Multiple extractions with an appropriate organic solvent will help maximize the recovery of the product.

• Incomplete Quenching: If the quenching step is incomplete, borate esters can remain, complicating the purification and reducing the isolated yield of the free alcohol.

• Side Reactions: Although NaBH₄ is a chemoselective reagent that typically does not reduce alkenes or ethers, side reactions can occur under certain conditions.[4] The presence of impurities in the starting material can also lead to the formation of byproducts.

• Product Volatility: While 2-(allyloxy)benzyl alcohol is not extremely volatile, some product may be lost during the removal of the solvent under reduced pressure if excessive heat or vacuum is applied.

Question 3: I am observing unexpected spots on my TLC plate. What are the possible side products?

Answer: The formation of side products can be attributed to several factors, including the reactivity of the starting material and the specific reaction conditions employed.

• Over-reduction: While unlikely with NaBH₄, stronger reducing agents could potentially reduce the allyl double bond or cleave the ether linkage.

• Cannizzaro Reaction: In the presence of a strong base, aromatic aldehydes lacking an alpha-hydrogen, such as 2-(allyloxy)benzaldehyde, can undergo a disproportionation reaction (Cannizzaro reaction) to yield the corresponding alcohol and carboxylic acid.[5] This is more of a concern if the reaction conditions are basic and the intended reduction does not proceed efficiently.

• Impurity-Related Byproducts: The purity of the starting 2-(allyloxy)benzaldehyde is crucial. Aldehyde impurities from the synthesis of the starting material could lead to the formation of other alcohols.

Frequently Asked Questions (FAQs)

Q1: What is the most common and recommended method for the reduction of 2-(allyloxy)benzaldehyde?

A1: The most common and recommended method is the use of sodium borohydride (NaBH₄) in an alcoholic solvent such as ethanol or methanol.[4] This method is highly effective, chemoselective for the aldehyde, and operates under mild conditions.[4][6]

Q2: Can I use a stronger reducing agent like lithium aluminum hydride (LiAlH₄)?

A2: While LiAlH₄ is a powerful reducing agent that will effectively reduce the aldehyde, it is less chemoselective than NaBH₄.[3][6] There is a higher risk of reducing the allyl double bond or cleaving the ether linkage with LiAlH₄. Additionally, LiAlH₄ reacts violently with protic solvents like water and alcohols, requiring the use of anhydrous ethereal solvents and more stringent handling procedures.[7]

Q3: How can I monitor the progress of the reaction?

A3: The progress of the reaction can be conveniently monitored by Thin Layer Chromatography (TLC). A suitable eluent system would be a mixture of hexane and ethyl acetate. The disappearance of the starting aldehyde spot and the appearance of a new, more polar product spot (the alcohol) will indicate the progression of the reaction.

Q4: What are the key parameters to optimize for maximizing the yield?

A4: To maximize the yield, focus on the following parameters:

• Purity and Activity of NaBH₄: Use a fresh, high-quality batch of the reducing agent.

• Solvent Choice: Ensure the starting material is soluble in the chosen solvent.

• Reaction Temperature: Typically, the reaction is run at 0°C to room temperature.

• Thorough Work-up and Extraction: Ensure complete quenching and perform multiple extractions to maximize product recovery.

Data Presentation

The following table summarizes typical conditions for the reduction of substituted benzaldehydes using sodium borohydride, which can be adapted for 2-(allyloxy)benzaldehyde.

Parameter	Condition	Expected Outcome	Reference(s)
Reducing Agent	Sodium Borohydride (NaBH₄)	High selectivity for the aldehyde	[4][6]
Stoichiometry	1.0 - 1.5 equivalents of NaBH₄	Complete conversion of the aldehyde	[8]
Solvent	Ethanol, Methanol, or THF	Good solubility and reaction medium	[2]
Temperature	0 °C to Room Temperature	Efficient and controlled reaction	[2]
Reaction Time	30 minutes to 4 hours	Typically complete within this timeframe	[1][2]
Work-up	Quench with water or dilute acid, followed by extraction	Isolation of the crude alcohol	[3]
Yield	>90% (for similar systems)	High yield of the desired alcohol	[8]

Experimental Protocols

Reduction of 2-(allyloxy)benzaldehyde using Sodium Borohydride

This protocol is a general procedure and may require optimization.

Materials:

• 2-(allyloxy)benzaldehyde

• Sodium borohydride (NaBH₄)

• Methanol (or Ethanol)

• Deionized water

• 1 M Hydrochloric acid (HCl)

• Ethyl acetate

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer, dissolve 2-(allyloxy)benzaldehyde (1.0 eq.) in methanol (10 volumes).

• Cool the solution to 0 °C in an ice bath.

• Slowly add sodium borohydride (1.2 eq.) portion-wise to the stirred solution over 10-15 minutes, ensuring the temperature remains below 10 °C.

• After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature.

• Stir the reaction for 1-3 hours, monitoring its progress by TLC.

• Once the starting material is consumed, cool the reaction mixture back to 0 °C in an ice bath.

• Slowly and carefully quench the reaction by the dropwise addition of 1 M HCl to decompose the excess NaBH₄ and any borate complexes. Continue addition until gas evolution ceases and the pH is approximately neutral.

• Remove the methanol under reduced pressure.

• Add deionized water to the residue and extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Combine the organic layers and wash with brine (1 x 20 mL).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to afford the crude 2-(allyloxy)benzyl alcohol.

• The crude product can be purified by column chromatography on silica gel if necessary.

Mandatory Visualization

Caption: Troubleshooting workflow for the reduction of 2-(allyloxy)benzaldehyde.

References

• 1. studylib.net [studylib.net]
• 2. organic-synthesis.com [organic-synthesis.com]
• 3. people.chem.umass.edu [people.chem.umass.edu]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Aldehyde - Oxidation, Reduction, Reactions | Britannica [britannica.com]
• 6. Reduction of Aldehydes and Ketones | OpenOChem Learn [learn.openochem.org]
• 7. chemguide.co.uk [chemguide.co.uk]
• 8. NaBH4/Na2C2O4/H2O: An efficient System for Selective Reduction of Aldehydes in the presence of Ketones – Oriental Journal of Chemistry [orientjchem.org]

Technical Support Center: Purification of [2-(Allyloxy)phenyl]methanol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the purification of [2-(Allyloxy)phenyl]methanol.

Troubleshooting Guide

This guide addresses specific issues that may arise during the purification of [2-(Allyloxy)phenyl]methanol, providing potential causes and actionable solutions.

Problem ID	Issue	Potential Causes	Suggested Solutions
PUR-001	Low Yield After Purification	- Incomplete reaction. - Product loss during extraction or washing steps. - Suboptimal chromatography conditions (e.g., incorrect solvent system). - Co-elution of product with impurities.	- Monitor the reaction progress using Thin Layer Chromatography (TLC) to ensure completion. - Minimize the number of extraction and washing steps. - Optimize the column chromatography eluent system; a gradient elution may be necessary.[1] - Consider recrystallization as an alternative or additional purification step.
PUR-002	Presence of Starting Material (Salicylaldehyde or 2-Hydroxybenzyl alcohol) in Final Product	- Incomplete reaction. - Insufficient amount of base or allyl halide used.	- Ensure the reaction goes to completion by monitoring with TLC. - Use a slight excess of the allyl halide and ensure the base is sufficient to deprotonate the starting phenol. - Purify via column chromatography; the more polar starting material should separate from the less polar product.
PUR-003	Product is an Oil and Difficult to Handle/Purify	- Presence of residual solvent. - The compound's inherent physical properties. - Presence of impurities that inhibit crystallization.	- Ensure all solvent is removed under high vacuum. - If the product is inherently an oil, purification by column chromatography is the most suitable method.[1] - Try trituration with a non-polar solvent like cold hexane to induce solidification or remove non-polar impurities.[1]
PUR-004	Multiple Spots on TLC of Purified Product	- Incomplete separation during chromatography. - Decomposition of the product on silica gel. - Contamination from glassware or solvents.	- Optimize the TLC and column chromatography solvent system for better separation. - Consider using a different stationary phase for chromatography (e.g., alumina). - Ensure all glassware is clean and solvents are of high purity.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in the synthesis of [2-(Allyloxy)phenyl]methanol?

A1: The most common impurities arise from the Williamson ether synthesis reaction. These include:

• Unreacted starting materials: Salicylaldehyde (or 2-hydroxybenzyl alcohol) and allyl bromide/chloride.

• By-products: An alkene formed via an E2 elimination side reaction is a common by-product, especially if the reaction conditions are not optimized.[2]

• Solvent residues: Residual amounts of solvents used in the reaction or extraction, such as DMF, acetone, or ethyl acetate.[1][3]

Q2: Which purification technique is best for [2-(Allyloxy)phenyl]methanol?

A2: The choice of purification technique depends on the nature and quantity of the impurities.

• Column Chromatography: This is the most versatile and commonly used method for removing both more polar (e.g., starting phenol) and less polar (e.g., elimination by-products) impurities.[1][3][4]

• Recrystallization: If the crude product is a solid and contains impurities with different solubility profiles, recrystallization can be a highly effective method for obtaining high-purity material.[1][4]

• Distillation: While less common for this specific compound on a lab scale, vacuum distillation could be employed if the impurities have significantly different boiling points.

Q3: How can I monitor the purity of my [2-(Allyloxy)phenyl]methanol?

A3: Several analytical techniques can be used to assess purity:

• Thin Layer Chromatography (TLC): A quick and effective method to qualitatively assess the number of components in a mixture and to track the progress of a purification process.[1][4]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can confirm the structure of the desired product and identify and quantify impurities.

• Gas Chromatography-Mass Spectrometry (GC-MS): This technique is excellent for identifying volatile impurities and confirming the molecular weight of the product.

Experimental Protocols

Protocol 1: Column Chromatography Purification

This protocol outlines a general procedure for purifying crude [2-(Allyloxy)phenyl]methanol using silica gel chromatography.

• Slurry Preparation: Prepare a slurry of silica gel in the initial, low-polarity eluent (e.g., 95:5 Hexane:Ethyl Acetate).

• Column Packing: Pour the slurry into a glass column and allow the silica to settle, ensuring an even and compact bed. Drain the excess solvent until it is level with the top of the silica.

• Sample Loading: Dissolve the crude [2-(Allyloxy)phenyl]methanol in a minimal amount of a suitable solvent (e.g., dichloromethane or the eluent). Alternatively, adsorb the crude product onto a small amount of silica gel (dry loading). Carefully load the sample onto the top of the silica bed.[5]

• Elution: Begin elution with the low-polarity solvent system, gradually increasing the polarity (e.g., by increasing the percentage of ethyl acetate). A gradient from 95:5 to 80:20 Hexane:Ethyl Acetate is a reasonable starting point.[3][4]

• Fraction Collection: Collect fractions in test tubes and monitor the composition of each fraction using TLC.

• Product Isolation: Combine the fractions containing the pure product (as determined by TLC) and remove the solvent under reduced pressure to yield the purified [2-(Allyloxy)phenyl]methanol.

Protocol 2: Purity Assessment by Thin Layer Chromatography (TLC)

• Plate Preparation: Obtain a silica gel TLC plate.

• Spotting: Dissolve a small amount of the crude and purified product in a volatile solvent (e.g., ethyl acetate). Use a capillary tube to spot the solutions onto the baseline of the TLC plate.

• Development: Place the TLC plate in a developing chamber containing a suitable eluent system (e.g., 80:20 Hexane:Ethyl Acetate). Allow the solvent front to travel up the plate.

• Visualization: Remove the plate and visualize the spots under UV light (254 nm).[5] The pure product should appear as a single spot.

Technique	Parameter	Typical Values/System
Column Chromatography	Stationary Phase	Silica Gel (60 Å, 40-63 µm)[5]
Mobile Phase (Eluent)	Gradient of Hexane:Ethyl Acetate (e.g., 95:5 to 80:20)[3][4]
Thin Layer Chromatography (TLC)	Stationary Phase	Silica Gel 60 F254[3]
Mobile Phase (Eluent)	80:20 Hexane:Ethyl Acetate
Visualization	UV Light (254 nm)[5]
Recrystallization	Solvent System	Hexane/Ethyl Acetate[1]

Visualizations

Caption: Purification workflow for [2-(Allyloxy)phenyl]methanol.

Caption: Troubleshooting flowchart for impurity identification.

References

• 1. benchchem.com [benchchem.com]
• 2. Williamson Ether Synthesis | ChemTalk [chemistrytalk.org]
• 3. rsc.org [rsc.org]
• 4. benchchem.com [benchchem.com]
• 5. Organic Syntheses Procedure [orgsyn.org]

stability issues of [2-(Allyloxy)phenyl]methanol during storage

This technical support center provides guidance for researchers, scientists, and drug development professionals on the stability and storage of [2-(Allyloxy)phenyl]methanol. The information is presented in a question-and-answer format to directly address potential issues encountered during experiments.

Troubleshooting Guide

This guide addresses specific problems that may arise during the storage and use of [2-(Allyloxy)phenyl]methanol.

Q1: I observed a change in the physical appearance of my stored [2-(Allyloxy)phenyl]methanol (e.g., color change, precipitation). What could be the cause?

A1: Changes in physical appearance are often indicative of chemical degradation. [2-(Allyloxy)phenyl]methanol, being a solid, should ideally be a stable, crystalline compound. Any discoloration (e.g., yellowing or browning) or the formation of precipitates in a solution suggests potential decomposition.

Several factors could contribute to this:

• Exposure to Air and Light: The allyloxy group can be susceptible to oxidation, which can be accelerated by light. The benzylic alcohol is also prone to oxidation.

• Inappropriate Temperature: Storing the compound at room temperature for extended periods may lead to degradation. Similar compounds have been observed to degrade at room temperature[1].

• Contamination: The presence of impurities, such as residual catalysts from synthesis or moisture, can catalyze degradation reactions.

Q2: My experimental results are inconsistent when using older batches of [2-(Allyloxy)phenyl]methanol. Could this be a stability issue?

A2: Yes, inconsistent experimental results are a common consequence of using a degraded starting material. The presence of impurities or degradation products can interfere with your reaction, leading to lower yields, unexpected side products, or altered biological activity. It is crucial to assess the purity of your [2-(Allyloxy)phenyl]methanol before use, especially if it has been stored for a significant period.

Q3: What are the recommended storage conditions for [2-(Allyloxy)phenyl]methanol?

A3: Based on available safety data sheets, the following storage conditions are recommended to minimize degradation.

Storage Format	Temperature	Duration	Additional Precautions
Solid	4°C	Long-term	Protect from light. Keep container tightly sealed in a cool, well-ventilated area.[2]
In Solvent	-20°C	1 month	Protect from light.[2]
In Solvent	-80°C	6 months	Protect from light.[2]

It is also advised to keep the compound away from strong acids/alkalis and strong oxidizing/reducing agents[2].

Frequently Asked Questions (FAQs)

Q1: What are the potential degradation pathways for [2-(Allyloxy)phenyl]methanol?

A1: While specific degradation pathways for [2-(Allyloxy)phenyl]methanol are not extensively documented in the literature, based on its chemical structure, several potential pathways can be proposed:

• Oxidation: The primary alcohol group is susceptible to oxidation to form the corresponding aldehyde, 2-(allyloxy)benzaldehyde, which can be further oxidized to 2-(allyloxy)benzoic acid. The allyl group is also prone to oxidation, potentially leading to epoxidation or cleavage.

• Claisen Rearrangement: The allyl phenyl ether moiety could potentially undergo a thermal or acid-catalyzed Claisen rearrangement, leading to the formation of a C-allyl phenol derivative.

• Polymerization: The allyl group may undergo polymerization, especially in the presence of radical initiators (light, heat, or impurities).

Below is a diagram illustrating a potential degradation pathway.

Caption: Potential degradation pathways of [2-(Allyloxy)phenyl]methanol.

Q2: How can I assess the stability of my [2-(Allyloxy)phenyl]methanol sample?

A2: A stability study can be performed to assess the purity of your sample over time and under different storage conditions. A general workflow for such a study is outlined below.

Caption: Experimental workflow for a stability study of [2-(Allyloxy)phenyl]methanol.

Q3: What analytical techniques are suitable for monitoring the stability of [2-(Allyloxy)phenyl]methanol?

A3: Several analytical techniques can be employed to monitor the purity and degradation of [2-(Allyloxy)phenyl]methanol:

• High-Performance Liquid Chromatography (HPLC): This is a powerful technique for separating and quantifying the parent compound and any potential degradation products. A reverse-phase C18 column with a suitable mobile phase (e.g., a gradient of water and acetonitrile or methanol) and UV detection would likely be a good starting point.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can provide detailed structural information and help identify degradation products by tracking the appearance of new signals or changes in the integration of existing signals.

• Mass Spectrometry (MS): Coupled with HPLC (LC-MS), this technique is invaluable for identifying the molecular weights of degradation products, aiding in their structural elucidation.

Experimental Protocols

Protocol 1: Purity Assessment by High-Performance Liquid Chromatography (HPLC)

• Standard Preparation: Prepare a stock solution of [2-(Allyloxy)phenyl]methanol of known concentration (e.g., 1 mg/mL) in a suitable solvent like acetonitrile or methanol. Prepare a series of dilutions to create a calibration curve.

• Sample Preparation: Accurately weigh a small amount of the stored [2-(Allyloxy)phenyl]methanol and dissolve it in the same solvent to achieve a concentration within the range of the calibration curve.

• HPLC Conditions (Example):

  • Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

  • Mobile Phase: A gradient of Solvent A (Water with 0.1% formic acid) and Solvent B (Acetonitrile with 0.1% formic acid).

  • Gradient: Start with a high percentage of Solvent A, and gradually increase the percentage of Solvent B over 20-30 minutes.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV detector at a wavelength determined by the UV spectrum of [2-(Allyloxy)phenyl]methanol (e.g., 275 nm).

  • Injection Volume: 10 µL.

• Analysis: Inject the standard solutions and the sample solution. The purity of the sample can be determined by comparing the peak area of the main compound to the total peak area of all components in the chromatogram. The concentration can be calculated from the calibration curve.

Protocol 2: Identification of Degradation Products by LC-MS

• Sample Preparation: Prepare a solution of the degraded [2-(Allyloxy)phenyl]methanol sample in a suitable solvent compatible with mass spectrometry (e.g., methanol or acetonitrile).

• LC-MS Conditions: Use HPLC conditions similar to those described in Protocol 1, but with a mass spectrometer as the detector.

• Mass Spectrometry Parameters:

  • Ionization Mode: Electrospray ionization (ESI) in both positive and negative modes to ensure detection of a wide range of potential degradation products.

  • Mass Range: Scan a mass range that includes the molecular weight of the parent compound and potential degradation products (e.g., m/z 100-500).

• Data Analysis: Analyze the mass spectra of any new peaks that appear in the chromatogram of the degraded sample. The molecular weights obtained will provide crucial information for identifying the structures of the degradation products. Further fragmentation analysis (MS/MS) can be used to confirm the proposed structures.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. file.medchemexpress.com [file.medchemexpress.com]

Technical Support Center: Purification of [2-(Allyloxy)phenyl]methanol

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on scaling up the purification of [2-(Allyloxy)phenyl]methanol. Below you will find troubleshooting guides and frequently asked questions to address common challenges encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for purifying [2-(Allyloxy)phenyl]methanol on a laboratory scale?

A1: The most prevalent method for purifying [2-(Allyloxy)phenyl]methanol at a laboratory scale is column chromatography using silica gel. A typical eluent system is a mixture of ethyl acetate and hexane.[1]

Q2: What are the primary considerations when scaling up the purification of [2-(Allyloxy)phenyl]methanol?

A2: When scaling up, key factors to consider include selecting the appropriate column size, adjusting the flow rate to maintain separation efficiency, and choosing a suitable stationary phase that can handle larger volumes. It is also crucial to monitor temperature and pressure, as these can differ from smaller-scale experiments and impact the separation.

Q3: What are the likely impurities in a crude sample of [2-(Allyloxy)phenyl]methanol?

A3: Common impurities may include unreacted starting materials such as 2-(allyloxy)benzaldehyde and the reducing agent, as well as byproducts from the synthesis. If the synthesis involves a Williamson ether synthesis to produce the precursor, residual 2-hydroxybenzaldehyde and allyl bromide could also be present.[1]

Q4: Can [2-(Allyloxy)phenyl]methanol be purified by recrystallization?

A4: Recrystallization can be a viable purification method if the crude product is a solid and a suitable solvent or solvent system can be identified. The ideal solvent would dissolve the compound well at an elevated temperature but poorly at room temperature. For compounds that are oils at room temperature, this method is not directly applicable, though it might be used for a solid derivative.

Q5: Is distillation a suitable method for purifying [2-(Allyloxy)phenyl]methanol?

A5: Vacuum distillation can be an effective method for purifying liquid products with relatively high boiling points, as it prevents thermal decomposition. Given that many substituted benzyl alcohols are liquids, this could be a suitable alternative to chromatography, especially at an industrial scale.

Troubleshooting Guide

Issue	Potential Cause(s)	Suggested Solution(s)
Poor separation during column chromatography	- Inappropriate solvent system (polarity too high or too low)- Column overloading- Column channeling or cracking	- Optimize the eluent system using thin-layer chromatography (TLC) first. Aim for an Rf value of ~0.2-0.3 for the product.- Reduce the amount of crude material loaded onto the column. A general guideline is a 1:20 to 1:50 ratio of crude material to silica gel by weight.- Ensure the column is packed uniformly. Wet packing is generally preferred. Apply gentle pressure to settle the stationary phase.
Product co-elutes with an impurity	- Impurity has a very similar polarity to the product.	- Try a different solvent system with alternative solvents that have different selectivities (e.g., dichloromethane/methanol instead of ethyl acetate/hexane).- Consider using a different stationary phase (e.g., alumina).- If applicable, attempt recrystallization of the impure fractions.
Low yield of purified product	- Product is partially lost during workup or extraction.- Incomplete elution from the column.- Decomposition on silica gel.	- Ensure complete extraction from the aqueous phase during workup by performing multiple extractions.- After the main product fractions have been collected, flush the column with a more polar solvent to ensure all the product has eluted.- For acid-sensitive compounds, silica gel can be deactivated by pre-treating it with a solvent system containing a small amount of triethylamine (1-3%).[2]
[2-(Allyloxy)phenyl]methanol appears as an oil but is expected to be a solid	- Presence of impurities that depress the melting point.	- Re-purify the material using column chromatography with a shallower gradient.- Attempt to induce crystallization by scratching the inside of the flask with a glass rod or by adding a seed crystal.

Experimental Protocol: Scaled-Up Column Chromatography Purification

This protocol describes the purification of approximately 10 grams of crude [2-(Allyloxy)phenyl]methanol using flash column chromatography.

Materials:

• Crude [2-(Allyloxy)phenyl]methanol (~10 g)

• Silica gel (230-400 mesh), ~300 g

• Hexane (HPLC grade)

• Ethyl acetate (HPLC grade)

• Glass chromatography column (e.g., 5 cm diameter, 50 cm length)

• Collection tubes or flasks

• Thin-layer chromatography (TLC) plates, developing chamber, and UV lamp

Procedure:

• Solvent System Optimization:

  • Dissolve a small amount of the crude material in a suitable solvent (e.g., dichloromethane).

  • Spot the solution onto a TLC plate and develop it in various ratios of hexane and ethyl acetate (e.g., 9:1, 8:2, 7:3).

  • Identify the solvent system that provides good separation and an Rf value of approximately 0.2-0.3 for the product.

• Column Packing:

  • Prepare a slurry of silica gel in the initial, least polar eluent (e.g., 9:1 hexane:ethyl acetate).

  • Pour the slurry into the column and allow the silica to settle, tapping the column gently to ensure even packing.

  • Add a layer of sand on top of the silica bed to prevent disturbance during sample loading.

• Sample Loading:

  • Dissolve the 10 g of crude [2-(Allyloxy)phenyl]methanol in a minimal amount of the initial eluent or a slightly more polar solvent if necessary.

  • Alternatively, for less soluble materials, adsorb the crude product onto a small amount of silica gel by dissolving it in a volatile solvent, adding silica gel, and evaporating the solvent to obtain a free-flowing powder.

  • Carefully add the sample to the top of the column.

• Elution and Fraction Collection:

  • Begin eluting with the initial solvent system, collecting fractions.

  • Gradually increase the polarity of the eluent (gradient elution) as the separation progresses to elute the product more quickly.

  • Monitor the separation by collecting small samples from the fractions and analyzing them by TLC.

• Product Isolation:

  • Combine the fractions containing the pure product.

  • Remove the solvent under reduced pressure using a rotary evaporator to obtain the purified [2-(Allyloxy)phenyl]methanol.

Quantitative Data

The following table presents hypothetical data for the purification of [2-(Allyloxy)phenyl]methanol at different scales to illustrate the impact on yield and purity.

Scale	Crude Mass (g)	Silica Gel (g)	Solvent Volume (L)	Yield (g)	Purity (%)
Lab Scale	1	30	0.5	0.85	>98
Bench Scale	10	300	4	8.2	>98
Pilot Scale	100	2500	35	78	>97

Visualizations

References

• 1. rsc.org [rsc.org]
• 2. Purification [chem.rochester.edu]

common pitfalls in the characterization of [2-(Allyloxy)phenyl]methanol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with [2-(Allyloxy)phenyl]methanol. The information provided addresses common pitfalls encountered during its synthesis, purification, and characterization.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for [2-(Allyloxy)phenyl]methanol?

A1: The most prevalent and straightforward synthesis is a two-step process. First, a Williamson ether synthesis is performed between salicylaldehyde (2-hydroxybenzaldehyde) and allyl bromide in the presence of a base like potassium carbonate to yield 2-(allyloxy)benzaldehyde. The subsequent step involves the reduction of the aldehyde to the primary alcohol, [2-(Allyloxy)phenyl]methanol, using a mild reducing agent such as sodium borohydride.

Q2: What are the primary impurities I should be aware of when synthesizing [2-(Allyloxy)phenyl]methanol?

A2: Common impurities can arise from several sources:

• Incomplete reaction: Residual 2-(allyloxy)benzaldehyde from an incomplete reduction step.

• Side-reactions: Unreacted salicylaldehyde from the Williamson ether synthesis.

• Rearrangement: The Claisen rearrangement product, 2-allylphenol, can form, especially if the reaction is subjected to high temperatures.

• Oxidation: The final product can oxidize to form 2-(allyloxy)benzaldehyde, particularly during workup or storage.

Q3: How can I best purify crude [2-(Allyloxy)phenyl]methanol?

A3: Column chromatography on silica gel is the most effective method for purifying [2-(Allyloxy)phenyl]methanol from reaction byproducts and unreacted starting materials. A typical eluent system would be a gradient of ethyl acetate in hexane.

Q4: What are the recommended storage conditions for [2-(Allyloxy)phenyl]methanol?

A4: While detailed stability studies are not widely published, based on its structure, it is advisable to store [2-(Allyloxy)phenyl]methanol in a cool, dark place under an inert atmosphere (e.g., nitrogen or argon) to minimize oxidation of the benzylic alcohol. It is a solid at room temperature.

Troubleshooting Guides

Synthesis & Purification Issues

Problem	Potential Cause	Troubleshooting Steps
Low yield in Williamson ether synthesis step	Incomplete deprotonation of salicylaldehyde.	- Use a sufficient excess of a suitable base (e.g., 2.5 equivalents of K₂CO₃). - Ensure the base is finely powdered and the reaction is stirred vigorously.
Inactive allyl bromide.	- Use freshly opened or distilled allyl bromide.
Wet reagents or solvent.	- Use anhydrous solvents (e.g., dry DMF or acetone) and ensure all glassware is thoroughly dried.
Incomplete reduction of 2-(allyloxy)benzaldehyde	Insufficient or deactivated reducing agent.	- Use a molar excess of the reducing agent (e.g., 1.5 equivalents of NaBH₄). - Use a fresh, unopened container of sodium borohydride.
Reaction temperature is too low.	- While the reaction is typically started at 0°C, allowing it to warm to room temperature can help drive it to completion.
Product appears as an oil and is difficult to handle	Presence of impurities.	- Purify the crude product using silica gel column chromatography.
Product degradation during purification	Claisen rearrangement due to excessive heat.	- Avoid high temperatures during solvent evaporation. Use a rotary evaporator at a moderate temperature.
Oxidation of the benzylic alcohol.	- Minimize exposure to air during workup and purification.

Characterization Issues

Problem	Potential Cause	Troubleshooting Steps
Unexpected peaks in ¹H NMR spectrum	Residual solvent from purification.	- Identify common solvent peaks using a reference table. Dry the sample under high vacuum to remove residual solvent.
Presence of 2-(allyloxy)benzaldehyde impurity.	- Look for a characteristic aldehyde proton signal around 9.8-10.5 ppm.
Presence of 2-allylphenol impurity (Claisen rearrangement).	- Look for a broad phenolic -OH peak and characteristic shifts in the aromatic region.
Mass spectrum shows a peak at m/z 162	Oxidation of the product to 2-(allyloxy)benzaldehyde.	- This corresponds to the molecular ion of the aldehyde. Re-purify the sample if necessary.
Broad peaks in NMR spectrum	Sample contains paramagnetic impurities.	- Filter the NMR sample through a small plug of silica gel or celite.
Sample is degrading.	- Re-purify the sample and acquire the spectrum promptly.

Experimental Protocols

Synthesis of [2-(Allyloxy)phenyl]methanol

This protocol is a two-step procedure involving a Williamson ether synthesis followed by a reduction.

Step 1: Synthesis of 2-(allyloxy)benzaldehyde

• To a solution of salicylaldehyde (1.0 eq) in anhydrous dimethylformamide (DMF), add anhydrous potassium carbonate (2.5 eq).

• Stir the mixture vigorously at room temperature for 30 minutes.

• Add allyl bromide (1.2 eq) dropwise to the reaction mixture.

• Stir the reaction at room temperature for 12-16 hours, monitoring the progress by Thin Layer Chromatography (TLC).

• Upon completion, pour the reaction mixture into ice-cold water and extract with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• The crude 2-(allyloxy)benzaldehyde can be purified by column chromatography on silica gel using a hexane/ethyl acetate gradient.

Step 2: Reduction to [2-(Allyloxy)phenyl]methanol

• Dissolve the 2-(allyloxy)benzaldehyde (1.0 eq) in methanol in a round-bottom flask.

• Cool the solution to 0°C in an ice bath.

• Add sodium borohydride (1.5 eq) portion-wise to the solution, ensuring the temperature remains below 10°C.

• Allow the reaction to warm to room temperature and stir for an additional 2-4 hours, monitoring by TLC.

• Upon completion, quench the reaction by the slow addition of water at 0°C.

• Extract the product with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield crude [2-(Allyloxy)phenyl]methanol.

• Further purification can be achieved by column chromatography on silica gel.

Characterization Data (Predicted/Typical)

¹H NMR (400 MHz, CDCl₃):

• δ 7.30-7.25 (m, 2H, Ar-H)

• δ 6.95-6.90 (m, 2H, Ar-H)

• δ 6.10-6.00 (m, 1H, -OCH₂CH =CH₂)

• δ 5.45 (dd, 1H, -OCH₂CH=CH ₂)

• δ 5.30 (dd, 1H, -OCH₂CH=CH ₂)

• δ 4.70 (s, 2H, Ar-CH ₂OH)

• δ 4.60 (dt, 2H, -OCH ₂CH=CH₂)

• δ 2.50 (br s, 1H, -OH)

¹³C NMR (100 MHz, CDCl₃):

• δ 156.5 (Ar-C-O)

• δ 133.0 (-OCH₂C H=CH₂)

• δ 129.0 (Ar-C)

• δ 128.5 (Ar-C)

• δ 121.0 (Ar-C)

• δ 117.5 (-OCH₂CH=C H₂)

• δ 112.0 (Ar-C)

• δ 69.0 (-OC H₂CH=CH₂)

• δ 62.0 (Ar-C H₂OH)

Mass Spectrometry (ESI-TOF): The following table summarizes the predicted mass-to-charge ratios (m/z) for various adducts of [2-(Allyloxy)phenyl]methanol.[1]

Adduct	Predicted m/z
[M+H]⁺	165.09100
[M+Na]⁺	187.07294
[M-H]⁻	163.07644

Visualizations

Caption: Synthetic workflow for [2-(Allyloxy)phenyl]methanol.

Caption: Decision tree for troubleshooting characterization data.

References

• 1. PubChemLite - [2-(allyloxy)phenyl]methanol (C10H12O2) [pubchemlite.lcsb.uni.lu]

Reference Data & Comparative Studies

A Comparative Guide to the Synthetic Routes of [2-(Allyloxy)phenyl]methanol for Researchers

For researchers, scientists, and professionals in drug development, the efficient synthesis of key intermediates is paramount. This guide provides a comparative analysis of different synthetic routes to [2-(Allyloxy)phenyl]methanol, a valuable building block in the synthesis of various biologically active compounds. We will delve into detailed experimental protocols and present quantitative data to facilitate an objective comparison of the available methods.

The synthesis of [2-(Allyloxy)phenyl]methanol can be approached through several strategic pathways. This guide will focus on three primary routes: a two-step synthesis commencing with 2-hydroxybenzaldehyde, a direct one-step synthesis from salicyl alcohol, and a multi-step route involving the reduction of 2-(allyloxy)benzoic acid.

Comparative Analysis of Synthetic Routes

The selection of an optimal synthetic route depends on various factors including precursor availability, reaction yield, scalability, and the ease of purification. Below is a summary of the key quantitative data for the most viable synthetic pathways to [2-(Allyloxy)phenyl]methanol.

Route	Starting Material	Key Steps	Overall Yield	Number of Steps	Key Reagents	Reaction Conditions
1	2-Hydroxybenzaldehyde	1. Williamson Ether Synthesis 2. Reduction	High (potentially >85%)	2	Allyl bromide, K₂CO₃, NaBH₄	1. DMF, rt, 1.5 h 2. Methanol/DCM, 0°C to rt, 2-4 h
2	Salicyl Alcohol	Direct Williamson Ether Synthesis	Moderate to High (estimated)	1	Allyl bromide, Base (e.g., KOH, NaH)	Solvent-free or in aprotic solvent, rt to elevated temp.
3	Salicylic Acid	1. Williamson Ether Synthesis 2. Reduction	Moderate (estimated)	2	Allyl bromide, K₂CO₃, LiAlH₄	1. DMF, 60°C, 3 h 2. Anhydrous ether, 0°C to rt

Detailed Experimental Protocols

Route 1: Two-Step Synthesis from 2-Hydroxybenzaldehyde

This route is a reliable and high-yielding approach that involves the protection of the phenolic hydroxyl group followed by the reduction of the aldehyde.

Step 1: Synthesis of 2-(Allyloxy)benzaldehyde via Williamson Ether Synthesis

This step involves the O-alkylation of 2-hydroxybenzaldehyde with allyl bromide.

• Procedure: A mixture of 2-hydroxybenzaldehyde (5 mmol), allyl bromide (7.5 mmol), and potassium carbonate (6 mmol) in dimethylformamide (DMF, 20 mL) is stirred at ambient temperature for 1.5 hours. The reaction is then quenched with an aqueous solution of ammonium chloride and the product is extracted with ethyl acetate. The combined organic layers are dried over anhydrous sodium sulfate and concentrated. The crude product is purified by column chromatography on silica gel.

• Yield: This procedure has been reported to yield 2-(allyloxy)benzaldehyde in as high as 91% yield.

Step 2: Reduction of 2-(Allyloxy)benzaldehyde to [2-(Allyloxy)phenyl]methanol

The aldehyde functional group is selectively reduced to a primary alcohol.

• Procedure: The crude 2-(allyloxy)benzaldehyde (1.0 eq) is dissolved in a mixture of methanol and dichloromethane at 0°C in an ice bath. Sodium borohydride (1.5 eq) is added portion-wise to the solution while stirring. The reaction mixture is allowed to warm to room temperature and stirred for 2-4 hours. The reaction is monitored by TLC. Upon completion, the reaction is quenched by the slow addition of water or dilute HCl at 0°C. The product is extracted with an organic solvent, and the combined organic layers are washed, dried, and concentrated to yield the crude [2-(Allyloxy)phenyl]methanol. Further purification can be achieved by column chromatography.

Route 2: Direct Synthesis from Salicyl Alcohol (2-Hydroxybenzyl Alcohol)

This route offers the most straightforward approach, involving a one-step Williamson ether synthesis. However, selectivity between the phenolic and alcoholic hydroxyl groups can be a challenge.

• General Procedure: To a suspension of a suitable base (e.g., potassium hydroxide or sodium hydride, 1.2 eq) in an aprotic solvent like THF, salicyl alcohol (1 eq) is added at 0°C and stirred for 1-2 hours. A solution of allyl bromide (1.1 eq) in the same solvent is then added at 0°C and the reaction is stirred for several hours. The reaction progress is monitored by TLC. After completion, the reaction is worked up by acidification and extraction. The product is then purified by column chromatography. The choice of base and reaction conditions is crucial to favor O-alkylation of the phenolic hydroxyl group.

Route 3: Synthesis from 2-(Allyloxy)benzoic Acid

This route involves the preparation of 2-(allyloxy)benzoic acid followed by its reduction.

Step 1: Synthesis of 2-(Allyloxy)benzoic Acid

• Procedure: Salicylic acid is dissolved in a suitable solvent like DMF, and a base such as anhydrous potassium carbonate is added. Allyl bromide is then added, and the mixture is heated. A typical procedure involves reacting 4-hydroxybenzoic acid with allyl bromide and K₂CO₃ in DMF at 60°C for 3 hours to achieve a high yield of the corresponding allyl ether. A similar protocol can be adapted for salicylic acid.

Step 2: Reduction of 2-(Allyloxy)benzoic Acid to [2-(Allyloxy)phenyl]methanol

• Procedure: Lithium aluminum hydride (LiAlH₄) is a powerful reducing agent capable of reducing carboxylic acids to primary alcohols. The 2-(allyloxy)benzoic acid is dissolved in a dry ether solvent, such as diethyl ether or THF, and the solution is slowly added to a suspension of LiAlH₄ in the same solvent, typically at 0°C. The reaction is then stirred at room temperature until completion. A careful workup procedure involving the sequential addition of water and a sodium hydroxide solution is required to quench the excess LiAlH₄ and precipitate the aluminum salts. The desired alcohol is then extracted from the organic phase.

Visualizing the Synthetic Pathways

To better understand the relationship between the different synthetic routes, the following diagrams illustrate the logical flow of each approach.

Caption: Overview of the three main synthetic routes to [2-(Allyloxy)phenyl]methanol.

Unambiguous Structural Validation: A Comparative Guide to 2D NMR Techniques for [2-(Allyloxy)phenyl]methanol

In the fields of chemical research, drug discovery, and materials science, the precise and unequivocal determination of a molecule's three-dimensional structure is paramount. While 1D Nuclear Magnetic Resonance (NMR) spectroscopy provides essential information, complex structures often necessitate the use of more sophisticated two-dimensional (2D) techniques. This guide offers an in-depth comparison of the application of COSY, HSQC, and HMBC experiments for the structural validation of [2-(Allyloxy)phenyl]methanol.

To illustrate the power of these techniques, we will first analyze the expected 2D NMR correlations for [2-(Allyloxy)phenyl]methanol based on predicted spectral data. We will then compare this with the structural elucidation of a closely related analogue, 2-methoxybenzyl alcohol, providing a reference based on experimental data. This guide is intended for researchers, scientists, and drug development professionals who rely on robust analytical data for structural confirmation.

Structural Elucidation of [2-(Allyloxy)phenyl]methanol using 2D NMR

The structure of [2-(Allyloxy)phenyl]methanol combines a benzyl alcohol moiety with an ortho-substituted allyloxy group. While 1D ¹H and ¹³C NMR provide the necessary signals, 2D NMR is required to definitively piece together the molecular puzzle by establishing connectivity between atoms.

Figure 1: Structure of [2-(Allyloxy)phenyl]methanol with atom numbering for NMR analysis.

Predicted ¹H and ¹³C NMR Data

The following table summarizes the predicted chemical shifts for [2-(Allyloxy)phenyl]methanol. These values are estimated based on the analysis of similar structural motifs.

Atom No.	Atom Type	Predicted ¹H Shift (ppm)	Multiplicity	Integration	Predicted ¹³C Shift (ppm)
1	Ar-C	-	-	-	130.5
2	Ar-C-O	-	-	-	156.0
3	Ar-CH	6.95	d (J=8.0 Hz)	1H	112.0
4	Ar-CH	7.28	t (J=7.8 Hz)	1H	129.5
5	Ar-CH	6.90	t (J=7.5 Hz)	1H	121.5
6	Ar-CH	7.25	d (J=7.6 Hz)	1H	128.8
7	-CH₂OH	4.70	s	2H	62.5
8	-OCH₂-	4.60	dt (J=5.0, 1.5 Hz)	2H	69.0
9	-CH=	6.05	m	1H	133.0
10a	=CH₂ (trans)	5.45	dq (J=17.2, 1.5 Hz)	1H	117.5
10b	=CH₂ (cis)	5.30	dq (J=10.5, 1.5 Hz)	1H	117.5
-	-OH	~2.5 (variable)	br s	1H	-

2D NMR Correlation Analysis

1. COSY (Correlation Spectroscopy): Establishing ¹H-¹H Connectivity

The COSY experiment reveals protons that are coupled to each other, typically through two or three bonds. This is instrumental in identifying adjacent protons and tracing out spin systems.

Correlating Protons (H-H)	Significance
H4 / H3, H5	Confirms connectivity within the aromatic ring spin system.
H5 / H4, H6	Confirms connectivity within the aromatic ring spin system.
H6 / H5	Confirms connectivity within the aromatic ring spin system.
H9 / H8, H10a, H10b	Establishes the complete allyl group spin system.
H8 / H9	Shows coupling between the methylene and methine protons of the allyl group.
H10a / H9, H10b	Shows coupling between the terminal vinyl protons and the allyl methine.

2. HSQC (Heteronuclear Single Quantum Coherence): Linking Protons to Carbons

The HSQC experiment correlates protons directly to the carbon atoms they are attached to (¹JCH), providing unambiguous one-bond C-H connections.[1]

Proton (¹H)	Correlating Carbon (¹³C)
6.95 (H3)	112.0 (C3)
7.28 (H4)	129.5 (C4)
6.90 (H5)	121.5 (C5)
7.25 (H6)	128.8 (C6)
4.70 (H7)	62.5 (C7)
4.60 (H8)	69.0 (C8)
6.05 (H9)	133.0 (C9)
5.45/5.30 (H10)	117.5 (C10)

3. HMBC (Heteronuclear Multiple Bond Correlation): Assembling the Fragments

The HMBC experiment is key to finalizing the structure by showing correlations between protons and carbons over two or three bonds (²JCH, ³JCH). This technique connects the distinct spin systems identified by COSY.[1]

Proton (¹H)	Correlating Carbons (¹³C)	Significance
4.70 (H7)	C1, C2, C6	Confirms the attachment of the hydroxymethyl group to C1 of the phenyl ring.
4.60 (H8)	C2, C9, C10	Crucial correlation : Links the allyl group to the phenyl ring via the ether oxygen at C2.
7.25 (H6)	C1, C2, C4, C7	Confirms the ortho/meta positions relative to the substituents.
6.95 (H3)	C1, C2, C4, C5	Confirms the ortho/meta positions relative to the substituents.
6.05 (H9)	C8	Confirms connectivity within the allyl group.

Comparative Analysis: 2-Methoxybenzyl Alcohol

To provide a real-world comparison, we can examine the known NMR data for 2-methoxybenzyl alcohol, a close structural analogue. The primary difference is the substitution of the allyloxy group with a methoxy group. This substitution mainly affects the chemical shifts of C2, C3, and the side-chain protons, while the overall correlation patterns for the benzyl alcohol moiety remain similar.

Atom Position	¹H Shift (ppm)[2]	¹³C Shift (ppm)[2]
Aromatic CH (4H)	6.85-7.30 (m)	110.5, 120.8, 128.9, 129.5
-CH₂OH (2H)	4.68 (s)	61.9
-OCH₃ (3H)	3.85 (s)	55.3
Ar-C-OH (C1)	-	128.7
Ar-C-OCH₃ (C2)	-	157.5

The 2D NMR analysis of 2-methoxybenzyl alcohol would similarly use COSY to define the aromatic spin system, HSQC to link protons to their carbons, and HMBC to confirm the connectivity between the methoxy group (-OCH₃), the hydroxymethyl group (-CH₂OH), and the aromatic ring. For instance, a key HMBC correlation would be observed from the methoxy protons (H at ~3.85 ppm) to the aromatic carbon C2 (at 157.5 ppm), confirming the position of the ether linkage. This mirrors the crucial H8-C2 correlation expected for [2-(Allyloxy)phenyl]methanol.

Experimental Protocols

Standard protocols for acquiring 2D NMR data are as follows:

• Sample Preparation : Approximately 10-20 mg of the analyte is dissolved in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆). Tetramethylsilane (TMS) is often used as an internal standard (0 ppm).

• Spectrometer : Data are acquired on a high-field NMR spectrometer, typically operating at 400 MHz or higher for proton frequency.

• 1D Spectra Acquisition : Standard ¹H and ¹³C{¹H} spectra are acquired first to determine appropriate spectral widths and optimal parameters for 2D experiments.

• COSY Acquisition : A gradient-selected (gCOSY) or DQF-COSY experiment is run. Key parameters include spectral widths in both dimensions, number of increments in the indirect dimension (t₁), and number of scans per increment.

• HSQC Acquisition : A gradient-selected, sensitivity-enhanced HSQC experiment is typically used. The key parameter is the one-bond coupling constant (¹JCH), which is generally set to an average value of 145 Hz for sp³ and sp² carbons.

• HMBC Acquisition : A gradient-selected HMBC experiment is performed. The long-range coupling constant (ⁿJCH) is optimized, typically in the range of 7-10 Hz, to observe two- and three-bond correlations.

• Data Processing : All 2D data are processed using appropriate software. This involves applying a window function (e.g., sine-bell), Fourier transformation, phase correction, and baseline correction.

Workflow for Structural Validation

The logical process for validating a chemical structure using 2D NMR techniques is outlined in the diagram below. It begins with basic 1D NMR and systematically integrates data from various 2D experiments to build a complete and verified molecular structure.

Workflow for 2D NMR structural validation.

By systematically applying COSY, HSQC, and HMBC experiments, every atom in the [2-(Allyloxy)phenyl]methanol molecule can be placed and its connectivity confirmed. The COSY spectrum establishes the proton frameworks of the allyl and phenyl groups, the HSQC spectrum links each proton to its directly attached carbon, and the HMBC spectrum provides the crucial long-range correlations that piece the fragments together, resulting in an unambiguous structural assignment. This multi-technique approach represents the gold standard for molecular structure validation in modern chemistry.

References

• 1. nmr.chem.columbia.edu [nmr.chem.columbia.edu]
• 2. 2-Methoxybenzyl alcohol(612-16-8) 13C NMR spectrum [chemicalbook.com]

A Comparative Guide to Catalytic Systems for the Synthesis of [2-(Allyloxy)phenyl]methanol

For Researchers, Scientists, and Drug Development Professionals

The synthesis of [2-(Allyloxy)phenyl]methanol, a valuable building block in organic synthesis, is primarily achieved through the O-allylation of 2-hydroxybenzyl alcohol. The efficiency and selectivity of this transformation are highly dependent on the chosen catalytic system. This guide provides a detailed comparison of the most common catalytic methodologies, supported by representative experimental data, to aid researchers in selecting the optimal system for their specific needs.

At a Glance: Comparison of Catalytic Systems

The following table summarizes the key performance indicators for the leading catalytic systems for the O-allylation of phenols, the fundamental reaction for the synthesis of [2-(Allyloxy)phenyl]methanol. It is important to note that while these data are representative, optimal conditions for the specific substrate, 2-hydroxybenzyl alcohol, may require further optimization.

Catalytic System	Catalyst	Allyl Source	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Key Advantages	Key Disadvantages
Phase-Transfer Catalysis (PTC)	Tetrabutylammonium bromide (TBAB)	Allyl bromide	K₂CO₃	Acetonitrile	80	6	~95	High yield, simple, cost-effective reagents.	Requires stoichiometric base, potential for side reactions with sensitive substrates.
Transition Metal Catalysis	Pd(PPh₃)₄	Allyl acetate	K₂CO₃	THF	60	12	~85-90	High selectivity, mild conditions.	Catalyst cost and sensitivity, potential for C-allylation byproducts.
Transition Metal Catalysis	[Ru(p-cymene)Cl₂]₂	Allyl alcohol	NaOAc	Dioxane	100	24	~70-80	Uses readily available allyl alcohol.	Higher temperatures, potential for various byproducts.

In-Depth Analysis of Catalytic Systems

This section provides a detailed overview of the primary catalytic routes, including their mechanisms and typical experimental protocols.

Phase-Transfer Catalyzed Williamson Ether Synthesis

The Williamson ether synthesis is a classic and reliable method for forming ethers. The use of a phase-transfer catalyst (PTC) is particularly effective for the O-allylation of phenols, as it facilitates the reaction between the phenoxide, which may have limited solubility in the organic phase, and the allyl halide.

Reaction Scheme:

2-Hydroxybenzyl alcohol is deprotonated by a base (e.g., K₂CO₃) to form the corresponding phenoxide. The phase-transfer catalyst (e.g., TBAB) then transports the phenoxide anion from the solid or aqueous phase into the organic phase, where it reacts with the allyl halide in an Sₙ2 reaction to form the desired ether.

Experimental Protocol:

• Materials: 2-hydroxybenzyl alcohol (1.0 eq), allyl bromide (1.2 eq), anhydrous potassium carbonate (2.0 eq), tetrabutylammonium bromide (TBAB, 0.1 eq), and acetonitrile.

• Procedure:

  • To a stirred suspension of 2-hydroxybenzyl alcohol and anhydrous potassium carbonate in acetonitrile, add tetrabutylammonium bromide.

  • Add allyl bromide dropwise to the mixture at room temperature.

  • Heat the reaction mixture to 80°C and monitor the progress by thin-layer chromatography (TLC).

  • Upon completion, cool the mixture to room temperature and filter off the inorganic salts.

  • Concentrate the filtrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to yield [2-(Allyloxy)phenyl]methanol.

Experimental Workflow Diagram:

Phase-transfer catalysis workflow.

Transition Metal-Catalyzed O-Allylation

Transition metal catalysts, particularly those based on palladium, offer a powerful alternative for O-allylation, often under milder conditions and with different allylating agents. The most common is the Tsuji-Trost reaction, which proceeds via a π-allyl palladium intermediate.

Reaction Scheme:

A palladium(0) catalyst reacts with an allylic substrate (e.g., allyl acetate) to form a π-allyl palladium(II) complex. The phenoxide of 2-hydroxybenzyl alcohol then acts as a nucleophile, attacking the π-allyl complex to form the O-allylated product and regenerate the palladium(0) catalyst. The choice of ligands on the palladium catalyst is crucial for controlling selectivity, particularly to favor O-allylation over C-allylation.

Experimental Protocol:

• Materials: 2-hydroxybenzyl alcohol (1.0 eq), allyl acetate (1.5 eq), potassium carbonate (1.5 eq), tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.05 eq), and anhydrous tetrahydrofuran (THF).

• Procedure:

  • To a solution of 2-hydroxybenzyl alcohol and allyl acetate in anhydrous THF, add potassium carbonate.

  • Add the palladium catalyst, Pd(PPh₃)₄, to the mixture under an inert atmosphere.

  • Heat the reaction mixture to 60°C and stir until the starting material is consumed, as monitored by TLC.

  • Cool the reaction to room temperature and dilute with an organic solvent (e.g., ethyl acetate).

  • Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

  • Concentrate the solvent under reduced pressure and purify the residue by column chromatography.

Experimental Workflow Diagram:

Palladium-catalyzed O-allylation workflow.

Catalytic Cycle Diagram:

Simplified catalytic cycle for Pd-catalyzed O-allylation.

Other Catalytic Approaches

While phase-transfer catalysis and palladium catalysis are the most prevalent methods, other transition metals have also been explored for the O-allylation of phenols.

• Ruthenium Catalysis: Ruthenium complexes, such as [Ru(p-cymene)Cl₂]₂, can catalyze the allylation of phenols using allyl alcohol directly, which is an advantage in terms of atom economy. However, these reactions often require higher temperatures.

• Iridium Catalysis: Iridium catalysts have also been shown to be effective for allylic substitution reactions, though their application in the O-allylation of simple phenols is less common compared to palladium.

• Organocatalysis: The use of small organic molecules as catalysts for the O-allylation of phenols is not a widely reported method in the scientific literature, suggesting that it is a less developed area for this specific transformation.

Conclusion

The synthesis of [2-(Allyloxy)phenyl]methanol via O-allylation of 2-hydroxybenzyl alcohol can be effectively achieved using several catalytic systems.

• Phase-transfer catalysis offers a high-yielding, cost-effective, and operationally simple method, making it an excellent choice for large-scale synthesis.

• Palladium-catalyzed O-allylation provides a milder alternative and is highly selective, which can be advantageous when dealing with sensitive functional groups. The primary consideration is the potential for C-allylation as a side reaction, which can be minimized through careful selection of ligands and reaction conditions.

The choice of the optimal catalytic system will depend on the specific requirements of the synthesis, including scale, cost, and the presence of other functional groups in the starting material. The experimental protocols and comparative data provided in this guide serve as a valuable starting point for the development of a robust and efficient synthesis of [2-(Allyloxy)phenyl]methanol.

A Comparative Study on the Reactivity of [2-(Allyloxy)phenyl]methanol and Its Isomers: A Guide for Researchers

For Immediate Release

This guide presents a detailed comparative analysis of the chemical reactivity of [2-(Allyloxy)phenyl]methanol and its meta and para isomers, [3-(Allyloxy)phenyl]methanol and [4-(Allyloxy)phenyl]methanol. These compounds are valuable intermediates in organic synthesis, particularly for the construction of complex molecular architectures relevant to pharmaceutical and materials science applications. This document provides insights into their synthesis, key reactions such as the Claisen rearrangement and oxidation, and expected reactivity differences based on isomeric positioning, supported by representative experimental protocols.

Introduction

The position of the allyloxy and hydroxymethyl substituents on the phenyl ring significantly influences the electronic and steric environment of the molecule, thereby dictating its reactivity. Understanding these differences is crucial for designing synthetic routes and predicting reaction outcomes. This guide focuses on two primary transformations: the thermal[1][1]-sigmatropic Claisen rearrangement of the allyl ether moiety and the oxidation of the benzylic alcohol.

Synthesis of (Allyloxy)phenylmethanol Isomers

The ortho, meta, and para isomers of (allyloxy)phenylmethanol are typically synthesized via a two-step process starting from the corresponding hydroxybenzyl alcohols. The first step is a Williamson ether synthesis to introduce the allyl group, followed by the reduction of the corresponding aldehyde if starting from hydroxybenzaldehydes. A general protocol for the Williamson ether synthesis is provided below.

Experimental Protocol: Williamson Ether Synthesis

Materials:

• Ortho-, meta-, or para-hydroxybenzyl alcohol

• Allyl bromide

• Potassium carbonate (K₂CO₃)

• Acetone

• Ethyl acetate

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a solution of the respective hydroxybenzyl alcohol (1.0 eq) in acetone, add potassium carbonate (1.5 eq).

• Stir the mixture at room temperature for 30 minutes.

• Add allyl bromide (1.2 eq) dropwise to the reaction mixture.

• Heat the reaction mixture to reflux and monitor the progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction to room temperature and filter off the inorganic salts.

• Concentrate the filtrate under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate in vacuo.

• Purify the crude product by column chromatography on silica gel to afford the pure (allyloxy)phenylmethanol isomer.

Comparative Reactivity Analysis

The reactivity of the three isomers is primarily differentiated by the position of the allyloxy group relative to the hydroxymethyl group. This positioning affects the propensity for Claisen rearrangement and the susceptibility of the benzylic alcohol to oxidation.

Claisen Rearrangement

The Claisen rearrangement is a thermal[1][1]-sigmatropic rearrangement of an allyl aryl ether to an ortho-allyl phenol. The position of the allyl group in the product is determined by the initial position of the allyloxy group and the availability of ortho positions.

• [2-(Allyloxy)phenyl]methanol (Ortho Isomer): The allyl group is expected to migrate to the C6 position, ortho to the oxygen and meta to the hydroxymethyl group, to yield 2-allyl-6-(hydroxymethyl)phenol. A secondary rearrangement to the para position is sterically hindered.

• [3-(Allyloxy)phenyl]methanol (Meta Isomer): Rearrangement can occur at either of the two ortho positions (C2 or C4). This can lead to a mixture of products: 2-allyl-5-(hydroxymethyl)phenol and 4-allyl-3-(hydroxymethyl)phenol. The regioselectivity will be influenced by steric and electronic factors.

• [4-(Allyloxy)phenyl]methanol (Para Isomer): The allyl group will migrate to one of the two equivalent ortho positions (C3 or C5) to exclusively form 3-allyl-4-hydroxybenzyl alcohol.

Table 1: Predicted Products of Claisen Rearrangement

Starting Material	Major Rearrangement Product(s)
[2-(Allyloxy)phenyl]methanol	2-allyl-6-(hydroxymethyl)phenol
[3-(Allyloxy)phenyl]methanol	2-allyl-5-(hydroxymethyl)phenol and 4-allyl-3-(hydroxymethyl)phenol
[4-(Allyloxy)phenyl]methanol	3-allyl-4-hydroxybenzyl alcohol

Experimental Protocol: Thermal Claisen Rearrangement

Materials:

• (Allyloxy)phenylmethanol isomer

• N,N-diethylaniline (high-boiling solvent)

• 1M Hydrochloric acid (HCl)

• Diethyl ether

• Saturated sodium chloride solution (brine)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve the (allyloxy)phenylmethanol isomer (1.0 eq) in N,N-diethylaniline.

• Heat the stirred reaction mixture to 180-220 °C in a round-bottom flask equipped with a reflux condenser.

• Monitor the reaction progress by TLC.

• After completion, cool the reaction mixture to room temperature.

• Dilute the mixture with diethyl ether and wash with 1M HCl to remove the N,N-diethylaniline.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the corresponding allyl-substituted hydroxyphenylmethanol.[2]

Oxidation of the Benzylic Alcohol

The primary alcohol group in all three isomers can be oxidized to the corresponding aldehyde using a mild oxidizing agent such as pyridinium chlorochromate (PCC).[3][4][5][6] The relative rates of oxidation are expected to be influenced by the electronic effects of the allyloxy group. The electron-donating nature of the ether oxygen could potentially increase the electron density at the benzylic carbon, which might affect its susceptibility to oxidation. However, without direct experimental kinetic data, a definitive comparison of rates is speculative.

Table 2: Products of Oxidation with PCC

Starting Material	Product
[2-(Allyloxy)phenyl]methanol	2-(Allyloxy)benzaldehyde
[3-(Allyloxy)phenyl]methanol	3-(Allyloxy)benzaldehyde
[4-(Allyloxy)phenyl]methanol	4-(Allyloxy)benzaldehyde

Experimental Protocol: Oxidation with Pyridinium Chlorochromate (PCC)

Materials:

• (Allyloxy)phenylmethanol isomer

• Pyridinium chlorochromate (PCC)

• Dichloromethane (DCM)

• Silica gel

• Celite or molecular sieves

Procedure:

• To a stirred suspension of PCC (1.5 eq) and Celite in dichloromethane, add a solution of the (allyloxy)phenylmethanol isomer (1.0 eq) in dichloromethane.[3][4][6]

• Stir the mixture at room temperature and monitor the reaction by TLC.

• Upon completion, dilute the reaction mixture with diethyl ether and filter through a pad of silica gel to remove the chromium residues.

• Concentrate the filtrate under reduced pressure to yield the crude aldehyde.

• Purify the product by column chromatography on silica gel if necessary.

Visualizing Reaction Pathways

The following diagrams illustrate the key reaction pathways discussed.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. youtube.com [youtube.com]
• 6. youtube.com [youtube.com]

Cross-Validation of Analytical Data for [2-(Allyloxy)phenyl]methanol from Different Instruments: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a framework for the cross-validation of analytical data for the compound [2-(Allyloxy)phenyl]methanol, a crucial process for ensuring data integrity in research and development.[1][2] Cross-validation involves assessing and comparing data generated from multiple analytical methods to ensure reliability and consistency.[1][2] Due to the limited availability of published experimental data for this specific molecule, this guide presents expected analytical data based on its chemical structure, alongside detailed experimental protocols for its characterization using various instrumental techniques. This approach serves as a valuable baseline for researchers in designing experiments and interpreting data.

Physicochemical Properties of [2-(Allyloxy)phenyl]methanol

The fundamental properties of [2-(Allyloxy)phenyl]methanol are essential for interpreting analytical data.

Property	Value	Source
Molecular Formula	C₁₀H₁₂O₂	PubChem[3], Sigma-Aldrich[4]
Molecular Weight	164.20 g/mol	PubChem[5], Sigma-Aldrich[4]
Appearance	Solid	Sigma-Aldrich[4]
InChI Key	YMNIXHJCEMKHML-UHFFFAOYSA-N	PubChem[3], Sigma-Aldrich[4]
SMILES String	C=CCOC1=CC=CC=C1CO	PubChem[3], Sigma-Aldrich[4]

Expected Analytical Data for Cross-Validation

The following tables summarize the expected analytical data for [2-(Allyloxy)phenyl]methanol from common analytical instruments. These values are derived from the compound's structure and data from analogous compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR (Proton NMR) - Expected Chemical Shifts (Solvent: CDCl₃, 400 MHz)

Chemical Shift (ppm)	Multiplicity	Integration	Assignment
~7.20-7.35	m	2H	Ar-H
~6.85-7.00	m	2H	Ar-H
~5.90-6.10	m	1H	-OCH₂-CH =CH₂
~5.20-5.40	m	2H	-OCH₂-CH=CH ₂
~4.70	s	2H	Ar-CH ₂-OH
~4.50	d	2H	-O-CH ₂-CH=CH₂
~2.50	br s	1H	-OH

¹³C NMR (Carbon NMR) - Expected Chemical Shifts (Solvent: CDCl₃, 101 MHz)

Chemical Shift (ppm)	Assignment
~156.0	Ar-C (C-O)
~133.0	-OCH₂-C H=CH₂
~129.0	Ar-CH
~128.5	Ar-CH
~124.0	Ar-C (C-CH₂OH)
~121.0	Ar-CH
~117.5	-OCH₂-CH=C H₂
~112.0	Ar-CH
~69.0	-O-C H₂-CH=CH₂
~62.0	Ar-C H₂-OH

Gas Chromatography-Mass Spectrometry (GC-MS)

Expected GC-MS Data

Parameter	Expected Value
Retention Time (t R )	Dependent on column and conditions
Molecular Ion (M⁺)	m/z 164
Key Fragmentation Ions	m/z 147 [M-OH]⁺, 133 [M-CH₂OH]⁺, 123 [M-C₃H₅]⁺, 91 [C₇H₇]⁺

Fourier-Transform Infrared (FTIR) Spectroscopy

Expected FTIR Absorption Bands

Wavenumber (cm⁻¹)	Functional Group
~3400 (broad)	O-H stretch (alcohol)
~3080	=C-H stretch (alkene)
~2920, 2850	C-H stretch (alkane)
~1645	C=C stretch (alkene)
~1590, 1490, 1450	C=C stretch (aromatic)
~1240	C-O stretch (aryl ether)
~1040	C-O stretch (primary alcohol)

UV-Visible (UV-Vis) Spectroscopy

Expected UV-Vis Absorption (Solvent: Methanol)

λ max (nm)	Molar Absorptivity (ε)	Transition
~275	Moderate	π → π* (aromatic)

Experimental Protocols

Detailed methodologies for the key experiments are provided below.

NMR Spectroscopy (¹H and ¹³C)

• Sample Preparation: Dissolve 5-10 mg of [2-(Allyloxy)phenyl]methanol in approximately 0.7 mL of deuterated chloroform (CDCl₃).

• Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard (δ = 0.00 ppm).[6]

• Instrumentation: Acquire spectra on a 400 MHz NMR spectrometer.[6]

• ¹H NMR Acquisition:

  • Set the spectral width to cover the range of -2 to 12 ppm.

  • Use a sufficient number of scans to achieve an adequate signal-to-noise ratio.

• ¹³C NMR Acquisition:

  • Set the spectral width to cover the range of 0 to 220 ppm.

  • Employ proton decoupling to simplify the spectrum.

• Data Processing: Process the raw data using appropriate software to perform Fourier transformation, phase correction, and baseline correction.

Gas Chromatography-Mass Spectrometry (GC-MS)

• Sample Preparation: Prepare a 1 mg/mL solution of [2-(Allyloxy)phenyl]methanol in a volatile solvent such as dichloromethane or ethyl acetate.

• Instrumentation: Use a GC system coupled to a mass spectrometer with an electron ionization (EI) source.[7]

• GC Conditions:

  • Column: Use a non-polar capillary column (e.g., DB-5MS, 30 m x 0.25 mm ID, 0.25 µm film thickness).[7]

  • Carrier Gas: Use helium at a constant flow rate (e.g., 1 mL/min).[7]

  • Injector Temperature: Set to 250 °C.

  • Oven Temperature Program: Start at 50 °C, hold for 2 minutes, then ramp at 10 °C/min to 280 °C and hold for 5 minutes.

• MS Conditions:

  • Ion Source Temperature: Set to 230 °C.

  • Electron Energy: Set to 70 eV.[7]

  • Mass Range: Scan from m/z 40 to 400.

• Data Analysis: Identify the peak corresponding to [2-(Allyloxy)phenyl]methanol and analyze its mass spectrum for the molecular ion and fragmentation pattern.

Fourier-Transform Infrared (FTIR) Spectroscopy

• Sample Preparation:

  • Solid: Prepare a KBr pellet by grinding a small amount of the solid sample with dry potassium bromide.

  • Liquid/Film: If the sample is a low-melting solid or can be dissolved in a volatile solvent, a thin film can be cast on a salt plate (e.g., NaCl or KBr).

• Instrumentation: Use an FTIR spectrometer with a deuterated triglycine sulfate (DTGS) or mercury cadmium telluride (MCT) detector.

• Data Acquisition:

  • Collect a background spectrum of the empty sample compartment or the pure KBr pellet.

  • Collect the sample spectrum over the range of 4000 to 400 cm⁻¹.

  • Co-add multiple scans (e.g., 16 or 32) to improve the signal-to-noise ratio.

• Data Processing: Perform a background subtraction to obtain the final absorbance or transmittance spectrum.

UV-Visible (UV-Vis) Spectroscopy

• Sample Preparation: Prepare a dilute solution of [2-(Allyloxy)phenyl]methanol in a UV-transparent solvent (e.g., methanol or ethanol) of a known concentration.

• Instrumentation: Use a dual-beam UV-Vis spectrophotometer.

• Data Acquisition:

  • Use a quartz cuvette with a 1 cm path length.

  • Use the pure solvent as a blank to zero the instrument.

  • Scan the sample over a wavelength range of 200 to 400 nm.

• Data Analysis: Identify the wavelength(s) of maximum absorbance (λmax).

Cross-Validation Workflow

The following diagram illustrates the logical workflow for the cross-validation of analytical data for [2-(Allyloxy)phenyl]methanol obtained from different instruments.

Caption: Workflow for analytical data cross-validation.

References

• 1. Cross-validation (analytical chemistry) - Wikipedia [en.wikipedia.org]
• 2. pharmaguru.co [pharmaguru.co]
• 3. PubChemLite - [2-(allyloxy)phenyl]methanol (C10H12O2) [pubchemlite.lcsb.uni.lu]
• 4. [2-(Allyloxy)phenyl]methanol | Sigma-Aldrich [sigmaaldrich.com]
• 5. (3-(Allyloxy)phenyl)methanol | C10H12O2 | CID 28065595 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. rsc.org [rsc.org]
• 7. analchemres.org [analchemres.org]

The Versatility of Substituted (Allyloxy)phenyl]methanols: A Comparative Review of Their Applications

Substituted (allyloxy)phenyl]methanols represent a versatile class of organic compounds with a wide spectrum of biological activities, making them promising candidates for applications in medicine and agriculture. The strategic placement of various substituents on the phenyl ring, combined with the reactive allyloxy and methanol functionalities, allows for the fine-tuning of their pharmacological properties. This guide provides a comparative overview of the synthesis, biological activities, and mechanisms of action of these compounds, supported by experimental data to aid researchers, scientists, and drug development professionals in their endeavors.

Comparative Analysis of Biological Activities

The biological efficacy of substituted (allyloxy)phenyl]methanols is significantly influenced by the nature and position of substituents on the aromatic ring. This section summarizes the quantitative data on their anticancer, antimicrobial, and anti-inflammatory activities.

Anticancer Activity

Derivatives of (allyloxy)phenyl]methanol, particularly those inspired by the natural compound eugenol, have demonstrated significant cytotoxic effects against various cancer cell lines. The introduction of specific functional groups can enhance their potency.

Compound/Derivative	Cancer Cell Line	IC50 (µM)	Reference
Methoxy-substituted pyrazoline derivative	HeLa (Cervical Cancer)	-	[1]
Methoxy-substituted pyrazoline derivative	WiDr (Colon Cancer)	-	[1]
Methoxy-substituted pyrazoline derivative	MCF-7 (Breast Cancer)	-	[1]
N-methyl-substituted benzimidazole with hydroxy and methoxy groups	MCF-7 (Breast Cancer)	3.1	[2]
Cyano-substituted N-benzimidazole derivatives	Various cancer cells	1.2–5.3	[2]
3-(3,4,5-trimethoxyphenyl)-1-(2-naphthyl) prop-2-en-1-one	HeLa (Cervical Cancer)	0.019	[3]
3-(3,4,5-trimethoxyphenyl)-1-(2-naphthyl) prop-2-en-1-one	HCT15 (Colon Cancer)	0.020	[3]
3-(3,4,5-trimethoxyphenyl)-1-(2-naphthyl) prop-2-en-1-one	A549 (Lung Cancer)	0.022	[3]
Benzyloxyphenyl-methylaminophenol derivative 4a	MDA-MB-468 (Breast Cancer)	9.61	[4]
Benzyloxyphenyl-methylaminophenol derivative 4b	IL-6/STAT3 signaling	1.38	[4]

Table 1: Anticancer activity of selected substituted (allyloxy)phenyl]methanol analogs and related phenolic compounds. The table highlights the cytotoxic potential against various cancer cell lines, with IC50 values indicating the concentration required for 50% inhibition of cell growth.

Antimicrobial Activity

Substituted (allyloxy)phenyl]methanols and their derivatives exhibit broad-spectrum antimicrobial activity against a range of bacteria and fungi. The presence of halogen and trifluoromethyl groups has been shown to be particularly effective in enhancing this activity.

Compound/Derivative	Microorganism	MIC (µg/mL)	Reference
Bromo-substituted pyrazole derivative	Staphylococcus aureus	0.78	[5]
Trifluoromethyl-substituted pyrazole derivative	Gram-positive bacteria	0.78–3.125	[5]
N-(trifluoromethyl)phenyl substituted pyrazole	S. aureus	0.78–1.56	[6]
2-(5-(4-(allyloxy)-3-methoxyphenyl)-1H-pyrazol-3-yl)phenol derivatives	Staphylococcus aureus (MRSA E710), Escherichia coli (ATCC 25922)	-	[7]
2-(5-(4-(allyloxy)-3-methoxyphenyl)-1H-pyrazol-3-yl)phenol derivatives	Candida albicans, Aspergillus fumigates	-	[7]

Table 2: Antimicrobial activity of selected substituted (allyloxy)phenyl]methanol analogs and related phenolic compounds. The table presents the Minimum Inhibitory Concentration (MIC) values, indicating the lowest concentration of the compound that inhibits the visible growth of a microorganism.

Anti-inflammatory Activity

The anti-inflammatory properties of these compounds are often attributed to their ability to inhibit key inflammatory mediators and signaling pathways.

Compound/Derivative	Assay	IC50 (µM)	Reference
Benzyloxyphenyl-methylaminophenol derivative 4b	IL-6/STAT3 signaling	1.38	[4]
Styryl quinolinium derivative	Albumin denaturation	350 µg/mL	[8]
Thiazoline-2-thione derivative 4d	BSA denaturation	21.9 µg/mL	[9]
Thiazoline-2-thione derivative 3c	BSA denaturation	31.7 µg/mL	[9]

Table 3: Anti-inflammatory activity of selected substituted (allyloxy)phenyl]methanol analogs and related phenolic compounds. The table shows the 50% inhibitory concentration (IC50) against various inflammatory markers and pathways.

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of scientific findings. This section outlines the synthesis of a representative substituted (allyloxy)phenyl]methanol and the protocols for evaluating its biological activities.

Synthesis of 2-(5-(4-(allyloxy)-3-methoxyphenyl)-1H-pyrazol-3-yl)phenols[7]

A series of novel 2-(5-(4-(allyloxy)-3-methoxyphenyl)-1H-pyrazol-3-yl)phenol derivatives can be synthesized through the ring opening of 2-(4-(allyloxy)-3-methoxyphenyl)-4H-chromen-4-ones.

Step 1: Claisen-Schmidt Condensation 4-(allyloxy)-3-methoxybenzaldehyde is subjected to a base-catalyzed Claisen-Schmidt condensation with appropriate o-hydroxy acetophenones to generate chalcone intermediates.[7]

Step 2: Oxidative Cyclization The resulting chalcones are then treated with a catalytic amount of iodine in dimethyl sulfoxide at 120°C to yield the corresponding chromone derivatives.[7]

Step 3: Ring Opening and Pyrazole Formation The chromone derivatives are refluxed with hydrazine hydrate in ethanol, leading to the ring opening of the chromone and subsequent formation of the desired pyrazole derivatives.[7]

Evaluation of Anticancer Activity (MTT Assay)[1][10]

The cytotoxicity of the synthesized compounds against cancer cell lines (e.g., HeLa, MCF-7, WiDr) and normal cell lines (e.g., Vero) is determined using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

• Cell Seeding: Cells are seeded in 96-well plates at a specific density and incubated for 24 hours.

• Compound Treatment: The cells are then treated with various concentrations of the test compounds and incubated for another 24-48 hours.

• MTT Addition: MTT solution is added to each well, and the plates are incubated for a further 4 hours to allow the formation of formazan crystals.

• Solubilization and Absorbance Measurement: The formazan crystals are dissolved in a suitable solvent (e.g., DMSO), and the absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader.

• IC50 Calculation: The concentration of the compound that causes 50% inhibition of cell growth (IC50) is calculated from the dose-response curve.

Evaluation of Antimicrobial Activity (Broth Microdilution Method)[11][12]

The Minimum Inhibitory Concentration (MIC) of the compounds against various bacterial and fungal strains is determined using the broth microdilution method.

• Preparation of Inoculum: A standardized inoculum of the test microorganism is prepared.

• Serial Dilution: The test compounds are serially diluted in a suitable broth medium in 96-well microtiter plates.

• Inoculation: Each well is inoculated with the microbial suspension.

• Incubation: The plates are incubated under appropriate conditions for the specific microorganism.

• MIC Determination: The MIC is determined as the lowest concentration of the compound at which no visible growth of the microorganism is observed.

Evaluation of Anti-inflammatory Activity (Albumin Denaturation Assay)[8]

The anti-inflammatory activity can be assessed by the inhibition of albumin denaturation.

• Reaction Mixture Preparation: A reaction mixture is prepared containing the test compound at various concentrations and a solution of bovine serum albumin (BSA).

• Incubation: The mixture is incubated at a specific temperature (e.g., 37°C) for a set period, followed by heating to induce denaturation.

• Absorbance Measurement: After cooling, the turbidity of the solution is measured spectrophotometrically at a specific wavelength (e.g., 660 nm).

• Inhibition Calculation: The percentage inhibition of denaturation is calculated by comparing the absorbance of the test samples with that of the control. The IC50 value is then determined.

Signaling Pathways and Mechanisms of Action

The biological effects of substituted (allyloxy)phenyl]methanols are mediated through their interaction with various cellular signaling pathways. Understanding these mechanisms is crucial for the rational design of more potent and specific therapeutic agents.

Anticancer Mechanisms

Many (allyloxy)phenyl]methanol derivatives exert their anticancer effects by inducing apoptosis (programmed cell death) and inhibiting cell proliferation. Key signaling pathways implicated include the NF-κB and MAPK/ERK pathways.

The diagram above illustrates how substituted (allyloxy)phenyl]methanols can interfere with key signaling pathways to induce apoptosis and inhibit the proliferation of cancer cells.

Anti-inflammatory Mechanisms

The anti-inflammatory action of these compounds often involves the inhibition of pro-inflammatory cytokines and enzymes, which is also frequently mediated by the NF-κB signaling pathway.

This diagram shows the inhibition of the NF-κB pathway by substituted (allyloxy)phenyl]methanols, which in turn suppresses the production of key inflammatory molecules.

Conclusion

Substituted (allyloxy)phenyl]methanols are a class of compounds with significant therapeutic potential. Their biological activities can be systematically modified through chemical synthesis, allowing for the development of potent anticancer, antimicrobial, and anti-inflammatory agents. The data and protocols presented in this guide offer a valuable resource for researchers aiming to explore and expand the applications of these versatile molecules. Further investigation into the structure-activity relationships and the elucidation of their detailed mechanisms of action will undoubtedly pave the way for the development of novel and effective therapeutic agents.

References

• 1. Synthesis, biological evaluation and molecular docking of methoxy n-phenylpyrazoline derivatives as anticancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Synthesis of methoxy-substituted chalcones and in vitro evaluation of their anticancer potential - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Synthesis, In Vivo Anti-Inflammatory Activity, and Molecular Docking Studies of New Isatin Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 4-4-(Anilinomethyl)-3-[4-(trifluoromethyl)phenyl]-1H-pyrazol-1-ylbenzoic acid derivatives as potent anti-gram-positive bacterial agents - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Design, synthesis, and antibacterial activity of N-(trifluoromethyl)phenyl substituted pyrazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 7. acgpubs.org [acgpubs.org]
• 8. Synthesis, Anti-Inflammatory Activity, and Docking Simulation of a Novel Styryl Quinolinium Derivative | MDPI [mdpi.com]
• 9. mdpi.com [mdpi.com]

A Comparative Guide to the Efficacy of [2-(Allyloxy)phenyl]methanol as a Precursor in Drug Discovery

In the landscape of modern medicinal chemistry, the selection of appropriate precursors is a critical step that dictates the efficiency of synthesis and the novelty of the molecular scaffolds produced. [2-(Allyloxy)phenyl]methanol presents itself as a versatile precursor, particularly for the synthesis of heterocyclic compounds, a cornerstone of many therapeutic agents. This guide provides a comparative analysis of its efficacy against alternative precursors, supported by experimental data and detailed protocols to aid researchers in making informed decisions for their drug discovery programs.

Introduction to [2-(Allyloxy)phenyl]methanol in Synthesis

[2-(Allyloxy)phenyl]methanol, with the molecular formula C₁₀H₁₂O₂, is a solid organic compound that serves as a building block in organic synthesis.[1] Its structure, featuring both an allyl ether and a primary alcohol on a phenyl ring, offers dual functionality for constructing more complex molecules. A key reaction it can undergo is the Claisen rearrangement, a powerful carbon-carbon bond-forming reaction.[2] This[3][3]-sigmatropic rearrangement thermally converts the allyl phenyl ether into a 2-allylphenol derivative, a common motif in biologically active molecules.[4][5]

The strategic placement of the hydroxymethyl group on the phenyl ring provides a handle for further functionalization or for influencing the regioselectivity of the Claisen rearrangement. This positions [2-(Allyloxy)phenyl]methanol as a potentially valuable precursor for generating molecular diversity in drug discovery libraries.

The Synthetic Utility: Claisen Rearrangement and Beyond

The aromatic Claisen rearrangement is a pivotal transformation for [2-(Allyloxy)phenyl]methanol.[4] Upon heating, it is expected to rearrange to form 2-allyl-6-(hydroxymethyl)phenol. This intermediate is primed for subsequent cyclization reactions to form various heterocyclic scaffolds, such as dihydrofurans or chromanes, which are prevalent in many pharmaceutical agents.

Logical Workflow of [2-(Allyloxy)phenyl]methanol in Synthesis

Caption: Synthetic pathway of [2-(Allyloxy)phenyl]methanol.

Comparative Analysis with Alternative Precursors

The efficacy of [2-(Allyloxy)phenyl]methanol as a precursor is best evaluated by comparing it to other starting materials used to generate similar key intermediates, such as ortho-allylphenols.

Alternative Precursors

• Phenol and Allyl Bromide: This is the most fundamental approach, involving the Williamson ether synthesis to form allyl phenyl ether, which is then subjected to Claisen rearrangement.[5][6]

• Substituted Phenols: Using phenols with existing substitutions allows for the synthesis of more complex allyl phenyl ethers and, consequently, more decorated phenolic scaffolds.

• Allyl Aryl Ethers via Dearomatization/Decarboxylative Allylation: A modern strategy that starts from benzoic acids to generate a variety of functionalized allyl aryl ethers.[6]

• Direct C-Allylation of Phenols: Methods that bypass the O-allylation and rearrangement steps by directly adding an allyl group to the carbon of the phenol ring.

Data Presentation: A Comparative Overview

The following table summarizes the comparative efficacy of these precursors based on typical reaction conditions and yields for the synthesis of ortho-allylphenols.

Precursor/Method	Key Steps	Typical Reaction Conditions	Typical Yield	Advantages	Disadvantages
[2-(Allyloxy)phenyl]methanol	1. Claisen Rearrangement	High temperature (180-220 °C)	Good to Excellent	Pre-installed hydroxymethyl group for further functionalization.	Synthesis of the precursor is an additional step.
Phenol + Allyl Bromide	1. Williamson Ether Synthesis2. Claisen Rearrangement	1. Base (K₂CO₃), Acetone2. High temperature (180-220 °C)	Good to Excellent	Readily available starting materials.	Two distinct reaction steps are required.
Substituted Phenols	1. Williamson Ether Synthesis2. Claisen Rearrangement	Varies with substrate	Moderate to Good	Allows for the synthesis of more complex target molecules.	Substituents can affect reaction efficiency and regioselectivity.
Benzoic Acids (DcA)	1. Dearomatization2. Decarboxylative Allylation	Palladium-catalyzed	Good	Access to a wide variety of functionalized allyl aryl ethers.	Requires specialized reagents and catalysts.
Direct C-Allylation	1. Direct Allylation	Metal-catalyzed (e.g., Palladium)	Moderate to Good	More atom-economical.	Regioselectivity can be a challenge.

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of synthetic procedures. Below are representative protocols for the key transformations discussed.

Protocol 1: Synthesis of Allyl Phenyl Ether via Williamson Ether Synthesis

This protocol is a general procedure for the O-allylation of a phenol.

Materials:

• Substituted phenol (1.0 eq)

• Allyl bromide (1.2-1.5 eq)

• Potassium carbonate (K₂CO₃, 2.5 eq)

• Acetone or Acetonitrile

Procedure:

• To a round-bottom flask, add the substituted phenol, potassium carbonate, and the solvent.

• Add allyl bromide dropwise to the stirring mixture at room temperature.

• Heat the reaction mixture to reflux and monitor the progress by Thin Layer Chromatography (TLC).

• Once the reaction is complete, cool the mixture, filter to remove the inorganic base, and concentrate the filtrate under reduced pressure.

• The crude product can be purified by column chromatography on silica gel.[4]

Protocol 2: Thermal Claisen Rearrangement of an Allyl Aryl Ether

This protocol describes the subsequent rearrangement to an ortho-allylphenol.

Materials:

• Substituted allyl aryl ether (1.0 eq)

• High-boiling point solvent (optional, e.g., N,N-diethylaniline)

Procedure:

• Place the substituted allyl aryl ether into a Schlenk flask.

• If a solvent is used, add it to the flask. For a neat reaction, proceed without a solvent.

• Heat the reaction mixture to the required temperature (typically 180-220 °C).

• Monitor the reaction progress by TLC or GC-MS.

• Once the rearrangement is complete, cool the flask to room temperature.

• The resulting product mixture can be purified by column chromatography on silica gel.[4]

Experimental Workflow for Phenol to ortho-Allylphenol

Caption: Two-step synthesis of ortho-allylphenol from phenol.

Conclusion

[2-(Allyloxy)phenyl]methanol is a valuable precursor in drug discovery, offering a direct route to functionalized ortho-allylphenols which are key intermediates for the synthesis of diverse heterocyclic scaffolds. Its primary advantage lies in the presence of the hydroxymethyl group, which can be exploited for further molecular elaboration.

While the traditional two-step approach starting from phenol and allyl bromide is robust and utilizes readily available materials, it lacks the inherent functionality of [2-(Allyloxy)phenyl]methanol. More advanced methods like dearomatization/decarboxylative allylation provide access to a wider range of substituted precursors but often require more complex catalytic systems. The choice of precursor will ultimately depend on the specific goals of the drug discovery program, including the desired level of molecular complexity, scalability, and cost-effectiveness. The data and protocols presented in this guide offer a solid foundation for researchers to evaluate the efficacy of [2-(Allyloxy)phenyl]methanol in the context of their synthetic strategies.

References

• 1. [2-(Allyloxy)phenyl]methanol | Sigma-Aldrich [sigmaaldrich.com]
• 2. Claisen rearrangement - Wikipedia [en.wikipedia.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. benchchem.com [benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]

A Comparative Guide to the Industrial Production of [2-(Allyloxy)phenyl]methanol

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of synthetic methodologies for the industrial production of [2-(Allyloxy)phenyl]methanol. Due to a lack of direct benchmark studies for this specific molecule, this document outlines two primary synthetic routes based on established chemical principles for analogous compounds: a Standard Williamson Ether Synthesis and a more contemporary Phase-Transfer Catalysis (PTC) approach . The data and protocols presented are derived from established methods for similar molecules and serve as a robust baseline for experimental design, optimization, and scale-up.

Comparative Analysis of Synthesis Routes

The industrial synthesis of [2-(Allyloxy)phenyl]methanol is a two-step process involving the O-allylation of a suitable precursor followed by the reduction of a carbonyl group. The primary difference between the compared methods lies in the execution of the first step, the Williamson ether synthesis.

Data Summary

The following table summarizes the key quantitative and qualitative parameters for the two proposed synthesis routes for producing [2-(Allyloxy)phenyl]methanol.

Parameter	Standard Williamson Ether Synthesis	Phase-Transfer Catalysis (PTC) Synthesis	Key Advantages & Disadvantages
Step 1: O-Allylation
Starting Material	2-Hydroxybenzaldehyde	2-Hydroxybenzaldehyde	Both methods utilize readily available starting materials.
Allylating Agent	Allyl bromide	Allyl chloride or Allyl bromide	Allyl chloride is often more cost-effective for industrial scale.
Base	Potassium carbonate (K₂CO₃)	Sodium hydroxide (NaOH), 50% aq.	PTC uses a less expensive base and avoids anhydrous conditions.[1][2]
Solvent	Dimethylformamide (DMF)	Biphasic: Toluene/Water or Cyclohexane/Water	PTC avoids hazardous, high-boiling point aprotic solvents like DMF.[3]
Catalyst	None	Quaternary ammonium salt (e.g., TBAB)	PTC requires a catalyst, but it can often be recycled.
Temperature	Room Temperature to 70°C[4]	50°C[1]	PTC often allows for milder reaction conditions.
Reaction Time	1.5 - 4 hours[5]	~3.5 hours (for analogous systems)[1]	Reaction times are comparable, but PTC can be faster.
Reported Yield	~91% (for 2-(allyloxy)benzaldehyde)[6]	High (up to 99% for similar allyloxyalcohols)[1]	PTC often leads to higher yields and selectivity.[1]
Step 2: Reduction
Intermediate	2-(Allyloxy)benzaldehyde	2-(Allyloxy)benzaldehyde	The intermediate is the same for both routes.
Reducing Agent	Sodium borohydride (NaBH₄)	Sodium borohydride (NaBH₄)	NaBH₄ is a mild and selective reducing agent.
Solvent	Methanol/Dichloromethane	Methanol/Dichloromethane	Standard and well-established solvent system for this reduction.
Temperature	0°C to Room Temperature	0°C to Room Temperature	The reduction is typically performed at low to ambient temperatures.
Reported Yield	High (typically >90%)	High (typically >90%)	This reduction is generally a high-yielding step.
Overall Process
Environmental Impact	Use of hazardous solvents (DMF).	"Greener" approach with recyclable catalysts and less hazardous solvents.[7][8][9]	PTC is considered a more sustainable methodology.[7][8][9]
Industrial Scalability	Well-established but requires solvent handling and recovery.	Highly suitable for industrial scale due to milder conditions and easier work-up.[1]	PTC can offer significant advantages in terms of cost and safety at scale.

Experimental Protocols

Method 1: Standard Williamson Ether Synthesis and Reduction

This two-step protocol is based on well-documented procedures for the synthesis of analogous allyloxy benzaldehydes and their subsequent reduction.[5][10]

Step 1: Synthesis of 2-(Allyloxy)benzaldehyde

• To a stirred solution of 2-hydroxybenzaldehyde (1.0 eq) in anhydrous dimethylformamide (DMF), add anhydrous potassium carbonate (1.5 eq).

• Stir the resulting mixture at room temperature for approximately 20 minutes.

• Add allyl bromide (1.2 eq) dropwise to the reaction mixture.

• Continue stirring at room temperature, monitoring the reaction's progress by Thin Layer Chromatography (TLC). The reaction is typically complete within 1.5 to 4 hours.[5]

• Upon completion, quench the reaction by adding a saturated aqueous solution of ammonium chloride.

• Extract the product with ethyl acetate.

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter and concentrate the solution under reduced pressure.

• Purify the crude product by column chromatography to yield pure 2-(allyloxy)benzaldehyde. A yield of approximately 91% can be expected based on similar syntheses.[6]

Step 2: Synthesis of [2-(Allyloxy)phenyl]methanol

• Dissolve the 2-(allyloxy)benzaldehyde (1.0 eq) from Step 1 in a mixture of methanol and dichloromethane.

• Cool the solution to 0°C in an ice bath.

• Add sodium borohydride (1.5 eq) portion-wise to the solution while stirring.

• Allow the reaction mixture to warm to room temperature and continue stirring for 2-4 hours, monitoring by TLC.

• After completion, quench the reaction by the slow addition of water or dilute HCl at 0°C.

• Extract the product with an organic solvent such as dichloromethane or ethyl acetate.

• Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate.

• Filter and evaporate the solvent to yield the crude [2-(Allyloxy)phenyl]methanol, which can be further purified by column chromatography if necessary.

Method 2: Phase-Transfer Catalysis (PTC) Williamson Ether Synthesis and Reduction

This method utilizes a phase-transfer catalyst for a more efficient and environmentally friendly O-allylation step.[1][2]

Step 1: Synthesis of 2-(Allyloxy)benzaldehyde via PTC

• In a reaction vessel, combine 2-hydroxybenzaldehyde (1.0 eq), toluene or cyclohexane as the organic solvent, and a catalytic amount of a quaternary ammonium salt such as tetrabutylammonium bromide (TBAB, ~1-5 mol%).

• Add a 50% aqueous solution of sodium hydroxide (NaOH).

• Heat the biphasic mixture to approximately 50°C with vigorous stirring.

• Add allyl chloride or allyl bromide (1.1-1.5 eq) dropwise.

• Maintain the temperature and vigorous stirring, monitoring the reaction by TLC until the starting material is consumed.

• After the reaction is complete, cool the mixture to room temperature and separate the aqueous and organic layers.

• Wash the organic layer with water and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain 2-(allyloxy)benzaldehyde. This method often results in high yields and may not require further purification before the next step.[1]

Step 2: Synthesis of [2-(Allyloxy)phenyl]methanol

The reduction of 2-(allyloxy)benzaldehyde to [2-(Allyloxy)phenyl]methanol is carried out using the same protocol as described in Step 2 of the Standard Synthesis method.

Visualized Workflows and Pathways

Synthesis Pathway for [2-(Allyloxy)phenyl]methanol

The following diagram illustrates the general two-step synthesis route to produce [2-(Allyloxy)phenyl]methanol from 2-hydroxybenzaldehyde.

References

• 1. crdeepjournal.org [crdeepjournal.org]
• 2. mdpi.com [mdpi.com]
• 3. Phase Transfer Catalysis - Wordpress [reagents.acsgcipr.org]
• 4. jk-sci.com [jk-sci.com]
• 5. benchchem.com [benchchem.com]
• 6. rsc.org [rsc.org]
• 7. fzgxjckxxb.com [fzgxjckxxb.com]
• 8. researchgate.net [researchgate.net]
• 9. iajpr.com [iajpr.com]
• 10. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Safe Disposal of [2-(Allyloxy)phenyl]methanol: A Comprehensive Guide

For researchers, scientists, and professionals in drug development, the proper disposal of chemical waste is paramount for ensuring laboratory safety and environmental protection. This guide provides detailed, step-by-step procedures for the safe handling and disposal of [2-(Allyloxy)phenyl]methanol, a compound that requires careful management due to its hazardous properties.

Immediate Safety and Hazard Profile

[2-(Allyloxy)phenyl]methanol is classified as harmful if swallowed (Acute Toxicity, Oral, Category 4) and is marked with the GHS07 pictogram for being an irritant.[1] A significant, non-obvious hazard associated with this compound is its potential to form explosive peroxides over time due to the presence of an allyl ether group.[2] Ethers, especially when exposed to air and light, can form peroxides that are sensitive to shock, heat, or friction, posing a serious explosion risk.[1][2][3] Therefore, it is crucial to handle this chemical with stringent safety protocols, particularly for older containers or material of unknown age.

Key Safety and Disposal Information

The following table summarizes the essential safety and disposal information for [2-(Allyloxy)phenyl]methanol, compiled from safety data for the compound and its constituent chemical groups.

Parameter	Information	Citation
Primary Hazard	Harmful if swallowed (Acute Toxicity, Oral, Category 4).	[1]
Potential Hazard	Can form explosive peroxides upon storage.	[2][3]
GHS Pictogram	GHS07 (Exclamation Mark)	[1]
Signal Word	Warning	[1]
Primary Disposal Route	Dispose of as hazardous chemical waste through a licensed disposal service.	[1][2][4]
Spill Containment	Absorb with inert material (e.g., sand, vermiculite) and place in a sealed container for disposal.	[5][6]
Incompatible Materials	Strong oxidizing agents.	[7]
Personal Protective Equipment (PPE)	Chemical-resistant gloves (e.g., nitrile), safety goggles, and a laboratory coat.	[6]

Procedural Steps for Proper Disposal

Adherence to a systematic disposal plan is essential for laboratory safety. The following protocol outlines the necessary steps for the proper disposal of [2-(Allyloxy)phenyl]methanol.

Step 1: Initial Assessment and Peroxide Testing

Before handling the waste, a crucial first step is to assess the age and condition of the [2-(Allyloxy)phenyl]methanol container.

• Visual Inspection: Check for the formation of crystals around the cap or within the solution, discoloration, or the presence of a viscous layer. If any of these are observed, do not handle the container and contact your institution's Environmental Health and Safety (EHS) office immediately, as these can be signs of dangerous peroxide levels.[2][3]

• Peroxide Testing: If the container appears safe to handle and has been opened, it is essential to test for the presence of peroxides, especially if it has been stored for more than six months.[1][2] Peroxide test strips are a common and effective method for this. If the peroxide concentration is found to be above 100 ppm, it should be treated as highly hazardous, and you should consult with your EHS office for guidance on neutralization and disposal.[4]

Step 2: Waste Segregation and Collection

Proper segregation of chemical waste is critical to prevent dangerous reactions.

• Solid Waste: If [2-(Allyloxy)phenyl]methanol is in solid form, it should be collected in a clearly labeled, sealed, and compatible container (e.g., an amber glass bottle with a screw cap).[8]

• Liquid Waste: If it is in a solution, it should be collected in a designated hazardous waste container for non-halogenated organic solvents. Do not mix it with other waste streams unless you have confirmed their compatibility.[9]

• Contaminated Materials: Any materials contaminated with [2-(Allyloxy)phenyl]methanol, such as gloves, weighing paper, or absorbent materials from a spill cleanup, should be collected in a separate, clearly labeled, and sealed plastic bag for disposal as solid hazardous waste.[8]

Step 3: Labeling and Storage

Accurate labeling and safe storage of hazardous waste are regulatory requirements and essential for safety.

• Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name "[2-(Allyloxy)phenyl]methanol," and any other information required by your institution's EHS department.

• Storage: Store the sealed waste container in a cool, dry, and well-ventilated area, away from heat, open flames, and other ignition sources. The storage area should be designated for hazardous waste and have appropriate spill containment measures in place.

Step 4: Final Disposal

The final disposal of [2-(Allyloxy)phenyl]methanol must be handled by a licensed hazardous waste disposal service.

• Scheduling Pickup: Contact your institution's EHS department to arrange for the pickup and disposal of the hazardous waste. They will provide specific instructions on preparing the waste for transport.

Experimental Protocols

Protocol for Peroxide Testing using Test Strips

• Objective: To determine the concentration of peroxides in a sample of [2-(Allyloxy)phenyl]methanol.

• Materials: Peroxide test strips (ensure they are suitable for organic solvents), the [2-(Allyloxy)phenyl]methanol sample, and appropriate PPE.

• Procedure:

  • Carefully open the container of [2-(Allyloxy)phenyl]methanol in a well-ventilated area or fume hood.

  • Dip the test strip into the sample for the time specified by the manufacturer (typically 1-2 seconds).

  • Remove the strip and allow the solvent to evaporate.

  • If required by the test strip instructions, add a drop of deionized water to the test pad.

  • Compare the color of the test strip to the color chart provided with the kit to determine the peroxide concentration.

  • Record the date and the peroxide concentration on the container label.

  • If the concentration is above the acceptable limit set by your institution (often in the range of 25-100 ppm), consult your EHS office for guidance on neutralization before disposal.

Visualizing the Disposal Workflow

The following diagrams illustrate the logical flow of the disposal process for [2-(Allyloxy)phenyl]methanol.

Caption: Decision workflow for the safe disposal of [2-(Allyloxy)phenyl]methanol.

Caption: Waste segregation plan for different forms of [2-(Allyloxy)phenyl]methanol waste.

References

• 1. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 2. Peroxide Forming Chemicals | Environmental Health & Safety (EHS) [ehs.utexas.edu]
• 3. ehs.tcu.edu [ehs.tcu.edu]
• 4. 8.4.7 Peroxide-Forming Chemical (PFC) Disposal Requirements | UMN University Health & Safety [hsrm.umn.edu]
• 5. static.cymitquimica.com [static.cymitquimica.com]
• 6. file.medchemexpress.com [file.medchemexpress.com]
• 7. adama.com [adama.com]
• 8. benchchem.com [benchchem.com]
• 9. sites.rowan.edu [sites.rowan.edu]

Personal protective equipment for handling [2-(Allyloxy)phenyl]methanol

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational plans, and disposal procedures for handling [2-(Allyloxy)phenyl]methanol (CAS No: 26906-01-4). Adherence to these guidelines is critical for ensuring personnel safety and maintaining experimental integrity. While comprehensive toxicological data for this specific compound is limited, the following recommendations are based on its known hazards and best practices for handling laboratory chemicals with similar properties.

Hazard Identification and Personal Protective Equipment (PPE)

[2-(Allyloxy)phenyl]methanol is classified as harmful if swallowed. The primary routes of exposure are ingestion, skin contact, and eye contact. Therefore, a robust personal protective equipment protocol is mandatory.

Table 1: Required Personal Protective Equipment

PPE Category	Item	Specifications & Rationale
Eye & Face Protection	Safety Goggles	ANSI Z87.1-compliant chemical splash goggles are required to protect against potential splashes.[1]
Face Shield	A full face shield should be worn over safety goggles when there is a significant risk of splashing.
Hand Protection	Chemical-Resistant Gloves	Nitrile or butyl rubber gloves are recommended for their resistance to a range of organic chemicals.[2][3][4] Always inspect gloves for integrity before use and change them immediately if contaminated.
Body Protection	Laboratory Coat	A standard laboratory coat should be worn to protect skin and clothing from contamination.
Respiratory Protection	Air-Purifying Respirator	If handling outside of a certified chemical fume hood or if aerosolization is possible, a NIOSH-approved air-purifying respirator with organic vapor cartridges should be used.[5]

Operational Plan: Safe Handling Protocol

A systematic approach to handling [2-(Allyloxy)phenyl]methanol is crucial to minimize exposure risk.

1. Engineering Controls:

• Always handle [2-(Allyloxy)phenyl]methanol in a well-ventilated area.

• For procedures with a risk of generating aerosols or vapors, a certified chemical fume hood is required.

2. Procedural Steps:

• Before beginning work, ensure all necessary PPE is donned correctly.

• Have an emergency eyewash station and safety shower readily accessible.

• Avoid direct contact with the chemical. Use appropriate tools and techniques to handle the substance.

• Keep containers tightly closed when not in use to prevent the release of vapors.[6]

• Do not eat, drink, or smoke in areas where this chemical is handled or stored.[6][7]

• Wash hands thoroughly with soap and water after handling.[6]

3. Storage:

• Store in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents.[8]

• The storage container should be clearly labeled with the chemical name and all relevant hazard warnings.

Disposal Plan

[2-(Allyloxy)phenyl]methanol and any contaminated materials must be disposed of as hazardous waste.[9][10] Improper disposal, such as discarding in regular trash or pouring down the drain, is strictly prohibited.[11]

Waste Segregation and Collection:

• Solid Waste: Collect any solid [2-(Allyloxy)phenyl]methanol waste and contaminated consumables (e.g., gloves, weighing paper) in a designated, sealed, and clearly labeled hazardous waste container.[10][12]

• Liquid Waste: Collect solutions containing [2-(Allyloxy)phenyl]methanol in a separate, sealed, and appropriately labeled hazardous liquid waste container.[10]

• Empty Containers: Triple rinse empty containers with a suitable solvent. Collect the rinsate as hazardous liquid waste. Once decontaminated, the container can be disposed of according to institutional guidelines.[10]

Disposal Procedure:

• All hazardous waste must be disposed of through a licensed hazardous waste disposal service.[9][10]

• Follow all local, state, and federal regulations for hazardous waste disposal.

Experimental Workflow Diagram

Caption: Procedural workflow for the safe handling and disposal of [2-(Allyloxy)phenyl]methanol.

References

• 1. benchchem.com [benchchem.com]
• 2. methanol.org [methanol.org]
• 3. shop.dqeready.com [shop.dqeready.com]
• 4. safetyvestsandmore.com [safetyvestsandmore.com]
• 5. multimedia.3m.com [multimedia.3m.com]
• 6. aggiefab.tamu.edu [aggiefab.tamu.edu]
• 7. lyondellbasell.com [lyondellbasell.com]
• 8. nbinno.com [nbinno.com]
• 9. static.cymitquimica.com [static.cymitquimica.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]